Azane;phthalic acid

• CAS: 523-24-0

Core Science & Biosynthesis

3-aminophthalic acid chemical properties and structure

An In-depth Technical Guide to 3-Aminophthalic Acid: Structure, Properties, and Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-aminophthalic acid, a pivotal chemical intermediate. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple data recitation to offer field-proven insights into the causality behind its chemical behavior and applications. We will explore its fundamental properties, synthesis protocols, reactivity, and critical role in both analytical chemistry and pharmaceutical synthesis.

Core Molecular Profile and Physicochemical Properties

3-Aminophthalic acid (IUPAC name: 3-Aminobenzene-1,2-dicarboxylic acid) is an aromatic compound characterized by a benzene ring substituted with one amino group (-NH₂) and two adjacent carboxylic acid groups (-COOH).[1] This trifunctional nature is the cornerstone of its chemical versatility, enabling it to act as a valuable building block in complex organic synthesis.

The spatial arrangement of these functional groups dictates its reactivity. The electron-donating amino group influences the acidity of the carboxylic acid moieties and the reactivity of the aromatic ring. The molecule's ability to form intramolecular hydrogen bonds also affects its physical properties, such as its melting point and solubility.

Structural Representation

Caption: Chemical Structure of 3-Aminophthalic Acid.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 3-aminophthalic acid, which are critical for designing experimental conditions, predicting reactivity, and ensuring safe handling.

Property	Value	Source(s)
CAS Number	5434-20-8	[1][2][3]
Molecular Formula	C₈H₇NO₄	[1][2][4]
Molecular Weight	181.15 g/mol	[1][2][5]
Appearance	Pale-yellow to yellow crystalline powder	[2][6]
Melting Point	180-185 °C	[2][5][6][7]
Boiling Point	436.4 ± 40.0 °C (Predicted)	[2][5]
Density	1.551 ± 0.06 g/cm³ (Predicted)	[2][5]
pKa	3.41 ± 0.10 (Predicted)	[2][6]
Solubility	Soluble in methanol	[2][5][6]
Hydrogen Bond Donors	3	[1][8]
Hydrogen Bond Acceptors	5	[1][8]

Synthesis and Manufacturing: A Protocol-Driven Approach

The most prevalent and industrially viable synthesis of 3-aminophthalic acid involves the chemical reduction of its nitro precursor, 3-nitrophthalic acid.[2][9] The choice of reducing agent and catalyst is critical, directly impacting yield, purity, and process safety. While various methods exist, catalytic hydrogenation offers a clean and efficient route.

Workflow for Synthesis via Catalytic Hydrogenation

Caption: Generalized workflow for the synthesis of 3-aminophthalic acid.

Detailed Laboratory Protocol: Reduction of 3-Nitrophthalic Acid

This protocol describes a robust method for synthesizing 3-aminophthalic acid via catalytic hydrogenation of 3-nitrophthalic acid.[9][10] The use of platinic oxide or palladium on carbon is common; this example utilizes a palladium catalyst.[10][11] This procedure is designed to be self-validating through in-process monitoring and final product analysis.

Materials:

• 3-Nitrophthalic acid (1.0 eq)

• Methanol (solvent)

• 10% Palladium on carbon (Pd/C) catalyst (approx. 0.5-1.0 w/w %)

• Hydrogen (H₂) gas cylinder with a regulator

• Pressurized hydrogenation vessel (e.g., Parr shaker)

• Celite or a suitable filter aid

• Standard laboratory glassware, including a rotary evaporator

Procedure:

• Vessel Preparation: Ensure the hydrogenation vessel is clean, dry, and rated for the intended pressure.

• Dissolution: In the reaction vessel, dissolve the 3-nitrophthalic acid in a suitable amount of methanol. The concentration should be chosen to ensure full dissolution.

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add the 10% Pd/C catalyst to the solution. Causality Note: The inert atmosphere prevents potential ignition of the dry catalyst upon contact with the flammable methanol solvent.

• Hydrogenation: Seal the vessel. Purge the system multiple times with nitrogen to remove all oxygen, then purge with hydrogen gas. Pressurize the vessel with hydrogen to the target pressure (e.g., 25-50 psi).[9] Begin vigorous agitation.

• Reaction Monitoring: The reaction is exothermic. Monitor the vessel's temperature and pressure. The reaction is complete when hydrogen uptake ceases, which can be observed by a stabilization of the pressure gauge. This typically takes 1-3 hours.[9][11] For validation, a small aliquot can be filtered and analyzed by TLC or HPLC to confirm the disappearance of the starting material.

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the vessel with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Causality Note: The Celite pad prevents the fine catalyst particles from passing through the filter paper. The filter cake should be kept wet with solvent to prevent autoignition upon exposure to air.

• Isolation: Concentrate the filtrate using a rotary evaporator to remove the methanol. This will yield the solid 3-aminophthalic acid product.[9]

• Purification and Validation: The purity of the resulting solid should be assessed by HPLC. If necessary, further purification can be achieved by recrystallization from a suitable solvent system (e.g., hot water).[9] The final product's identity should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Chemical Reactivity and Core Applications

The utility of 3-aminophthalic acid stems from the distinct reactivity of its functional groups. It serves as a precursor in pharmaceuticals and dyes and is famously associated with the phenomenon of chemiluminescence.[2]

The Luminescence Workhorse: Role in Forensic Science

The most widely recognized application of 3-aminophthalic acid is as the light-emitting product of the luminol reaction.[3] Luminol (5-amino-2,3-dihydro-1,4-phthalazinedione) is oxidized in the presence of an activator (like hydrogen peroxide) and a catalyst.[12] In forensic science, the iron in hemoglobin from bloodstains serves as the catalyst.[3][12]

The reaction proceeds through an unstable peroxide intermediate that decomposes, releasing nitrogen gas and forming the 3-aminophthalate dianion in an electronically excited state.[13][14] As this excited state relaxes to the ground state, it emits a photon of light, producing a characteristic blue glow that reveals the presence of trace amounts of blood.[3][14]

Caption: Simplified pathway of the luminol chemiluminescence reaction.

Studies have also shown that the 3-aminophthalic acid anion itself is highly chemiluminescent in the presence of a hydrogen peroxide-cobalt(II) system, exhibiting a lower background signal compared to luminol, which is advantageous for analytical applications.[15][16]

Building Block in Pharmaceutical Synthesis

3-Aminophthalic acid is a valuable pharmaceutical intermediate.[17] Its functional groups provide handles for constructing more complex molecules.

• Precursor to Apremilast: It serves as a key precursor in the synthesis of Apremilast, a small molecule inhibitor of phosphodiesterase 4 (PDE4) used in the treatment of psoriatic arthritis.[2][5][6]

• Synthesis of Anesthetics: The compound is also utilized as a reactant in the preparation of certain local anesthetics.[2][6][11][]

The stability of 3-aminophthalic acid can be a concern for long-term storage and transport.[19] For this reason, it is often converted to its more stable hydrochloride salt, 3-aminophthalic acid hydrochloride (or its dihydrate form), for use in pharmaceutical manufacturing.[19][20]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 3-aminophthalic acid is essential to ensure personnel safety.

• Hazards: It is classified as an irritant and can cause skin, eye, and respiratory system irritation.[1][21] Ingestion or inhalation may be harmful.[21]

• Personal Protective Equipment (PPE): Standard PPE, including safety glasses or goggles, chemical-resistant gloves, and a lab coat, should be worn at all times.[21] Work should be conducted in a well-ventilated area or a chemical fume hood to minimize inhalation of dust.[21][22]

• Storage: Store in a tightly closed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.[21]

• Spill Response: In case of a spill, sweep or vacuum up the material into a suitable disposal container, avoiding dust generation.[21]

Conclusion

3-Aminophthalic acid is more than a simple organic compound; it is a versatile and enabling chemical tool. Its unique structure underpins its critical role as the light-emitter in forensic science and as a foundational building block for modern therapeutics like Apremilast. A thorough understanding of its synthesis, reactivity, and handling, as detailed in this guide, is paramount for any scientist or researcher looking to leverage its properties for discovery and innovation. The protocols and causal explanations provided herein serve as a trusted foundation for its effective and safe application in the laboratory and beyond.

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Strategic Synthesis of 4-Aminophthalic Acid: A Guide to the Reduction of Nitrophthalic Acid Precursors

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Aminophthalic acid is a pivotal intermediate in the synthesis of pharmaceuticals, high-performance polymers, and specialized dyes[1][2]. Its molecular architecture, featuring both amino and dicarboxylic acid functionalities, makes it a versatile building block for complex molecular design[1]. The most prevalent and economically viable route to this compound is the chemical reduction of a nitrophthalic acid precursor. This guide provides an in-depth exploration of the primary synthetic methodologies for this transformation, focusing on the underlying chemical principles, practical execution, and comparative analysis of common reductive techniques. We will dissect the nuances of catalytic hydrogenation, classic metal/acid reductions, and milder dithionite-based methods to equip researchers with the knowledge to select and optimize the ideal synthetic strategy for their specific application.

Foundational Chemistry: From Precursor to Product

The synthesis of 4-aminophthalic acid begins with the nitration of phthalic acid or its anhydride, a reaction that typically yields a mixture of 3-nitrophthalic acid and 4-nitrophthalic acid[3][4]. The separation of these isomers is a critical preliminary step, often achieved by leveraging their differential solubilities in water; 3-nitrophthalic acid is significantly less soluble in cold water than its 4-nitro counterpart, allowing for its preferential crystallization[4].

Once the desired 4-nitrophthalic acid isomer is isolated and purified, the core of the synthesis lies in the reduction of the aromatic nitro group (-NO₂) to a primary amine (-NH₂). The choice of reductive method is paramount and is dictated by factors such as laboratory scale, available equipment, cost, desired purity, and the presence of other sensitive functional groups in a more complex substrate.

Caption: General reaction scheme for the synthesis of 4-aminophthalic acid.

Methodologies for Nitro Group Reduction

The conversion of an aromatic nitro group to an aniline is a cornerstone transformation in organic synthesis. We will explore three field-proven, reliable methods applicable to the synthesis of 4-aminophthalic acid.

Method A: Catalytic Transfer Hydrogenation (CTH)

Catalytic hydrogenation is a clean, high-yield method favored for its efficiency and atom economy. It avoids the use of stoichiometric metal reagents, simplifying product purification. The process involves a heterogeneous catalyst, typically a noble metal on a high-surface-area support, and a hydrogen source.

• Expertise & Causality: The choice of catalyst is crucial. Palladium on carbon (Pd/C) is a highly effective and common choice for reducing aromatic nitro groups[5]. The reaction proceeds via the adsorption of the nitro compound and the hydrogen source onto the palladium surface, facilitating the stepwise reduction of the nitro group. While hydrogen gas (H₂) is the traditional hydrogen source, safer and more convenient alternatives like ammonium formate or formic acid can be used in a process known as catalytic transfer hydrogenation (CTH)[6][7]. In CTH, the hydrogen donor decomposes on the catalyst surface to generate transient hydrogen, which then performs the reduction[6]. This approach obviates the need for high-pressure hydrogenation equipment.

• Trustworthiness & Self-Validation: The reaction progress can be easily monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material spot and the appearance of the more polar amine product. A successful reaction is validated by the complete consumption of the nitro compound.

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-nitrophthalic acid (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Catalyst Addition: Carefully add 5-10% Palladium on carbon (5-10 mol%) to the solution.

• Hydrogen Source: Add ammonium formate (3.0-5.0 eq) to the mixture.

• Reaction: Heat the mixture to reflux (typically 60-80 °C) and stir vigorously. Monitor the reaction by TLC until the starting material is consumed (usually 2-4 hours).

• Workup: Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Isolation: Evaporate the solvent from the filtrate under reduced pressure. The resulting solid can be further purified by recrystallization from water or an ethanol/water mixture to yield pure 4-aminophthalic acid. A yield of over 90% can be expected[8].

Method B: Metal-Acid Reduction (Béchamp Reduction)

This classical method utilizes a metal, typically iron, tin, or zinc, in an acidic medium[9][10]. It is a robust, cost-effective, and highly reliable procedure, particularly suitable for large-scale synthesis.

• Expertise & Causality: The Béchamp reduction with iron powder in the presence of a catalytic amount of acid (like HCl or acetic acid) is a common choice[11]. The mechanism involves single electron transfer from the metal to the nitro group, which is sequentially protonated and further reduced[10]. The large excess of iron also serves to buffer the reaction, and the final iron oxide sludge is relatively easy to handle. This method is particularly advantageous when other reducible groups that are sensitive to catalytic hydrogenation (e.g., some benzyl ethers or C-C double bonds) are present in the molecule.

• Trustworthiness & Self-Validation: The reaction is often visibly apparent, with a color change and gas evolution. Completion is confirmed by TLC analysis. The isolation of the product free from metal salts is the key validation of a successful workup.

• Setup: To a round-bottom flask fitted with a mechanical stirrer and reflux condenser, add 4-nitrophthalic acid (1.0 eq) and a solvent mixture, such as ethanol/water (4:1).

• Reagent Addition: Add iron powder (3.0-5.0 eq) to the suspension. Heat the mixture to near reflux (approx. 80-90 °C).

• Initiation: Add a small amount of concentrated HCl (e.g., 0.1-0.2 eq) to initiate the reaction. An exotherm is often observed.

• Reaction: Maintain the reaction at reflux with vigorous stirring for 2-5 hours, monitoring by TLC.

• Workup: While still hot, filter the reaction mixture through Celite to remove the iron and iron oxide sludge. Wash the filter cake thoroughly with hot ethanol.

• Isolation: Combine the filtrates and adjust the pH to ~3-4 with concentrated HCl to ensure the product is protonated. Evaporate the solvent under reduced pressure. The resulting solid hydrochloride salt can be recrystallized or neutralized with a base (e.g., aqueous sodium bicarbonate) to precipitate the free amine, which is then filtered, washed with water, and dried.

Method C: Sodium Dithionite Reduction

Sodium dithionite (Na₂S₂O₄), also known as sodium hydrosulfite, is a mild and chemoselective reducing agent[12][13]. It is particularly useful for substrates that are sensitive to acidic conditions or catalytic hydrogenation.

• Expertise & Causality: The reduction is typically performed in an aqueous or mixed aqueous/organic solvent system. The active reducing species is the sulfur dioxide radical anion (•SO₂⁻), which forms in equilibrium from the dithionite ion[13]. This radical transfers electrons to the nitro group, leading to its reduction. The key advantage of this method is its remarkable chemoselectivity; it can reduce a nitro group in the presence of functionalities like aldehydes, ketones, and esters, which might be affected by other methods[13].

• Trustworthiness & Self-Validation: The workup procedure is critical for this method. Because the reaction is run in an aqueous medium, the product must be effectively extracted. A successful procedure is validated by obtaining a clean product free of sulfur-containing byproducts. Adjusting the pH is often necessary to ensure the product is in a less water-soluble form for extraction[14][15].

• Setup: Dissolve the 4-nitrophthalic acid (1.0 eq) in an aqueous solution of sodium hydroxide or sodium carbonate to form the soluble salt. A co-solvent like methanol or THF may be used if needed.

• Reagent Addition: In a separate flask, prepare a solution of sodium dithionite (3.0-5.0 eq) in water. Add the dithionite solution slowly to the stirred solution of the nitro compound. The reaction can be exothermic.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-50 °C) for 1-3 hours. Monitor by TLC.

• Workup: After the reaction is complete, cool the mixture in an ice bath. Carefully acidify the solution with an acid like HCl to a pH of ~3-4. This will precipitate the 4-aminophthalic acid, which has lower solubility in acidic water.

• Isolation: Filter the precipitated solid, wash it thoroughly with cold water to remove inorganic salts, and then with a small amount of cold ethanol. Dry the product under vacuum.

Comparative Analysis & Data Summary

The selection of a synthetic method is a strategic decision based on multiple variables.

Method	Key Reagents	Typical Yield	Advantages	Disadvantages & Considerations
Catalytic Hydrogenation	Pd/C, H₂ (or H-donor like NH₄HCO₂)	>90%[8]	High yield, clean reaction, easy product isolation, atom economical.	Catalyst can be expensive and pyrophoric; potential for reducing other functional groups; requires specialized equipment for H₂ gas.
Metal-Acid Reduction	Fe, HCl (or SnCl₂, Zn)	70-90%	Inexpensive, robust, good for large scale, tolerates some functional groups sensitive to hydrogenation.	Generates stoichiometric metallic waste, requiring extensive workup and disposal; can be harsh for sensitive substrates.[16]
Sodium Dithionite	Na₂S₂O₄	80-95%	Mild conditions, excellent chemoselectivity[13], avoids harsh acids and catalysts.	Requires aqueous media, workup can be challenging to remove all inorganic salts[17], reagent has limited stability.

Experimental Workflow & Safety

A generalized workflow is essential for reproducible and safe synthesis.

Caption: A generalized workflow for the synthesis of 4-aminophthalic acid.

Mandatory Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[18][19]

• Ventilation: All operations should be conducted in a well-ventilated chemical fume hood.[18][19]

• Reagent Handling: Nitrophthalic acids are skin and eye irritants[20][21][22]. Avoid inhalation of dusts. Catalytic hydrogenation with H₂ gas must be performed with appropriate equipment and leak-testing procedures. Metal powders can be flammable.

• Waste Disposal: Dispose of all chemical waste, especially heavy metal residues from metal-acid reductions, in accordance with institutional and local regulations.

Characterization of the Final Product

Confirmation of the structure and purity of the synthesized 4-aminophthalic acid is essential.

• Melting Point: Pure 4-aminophthalic acid has a high melting point and decomposes around 344 °C[2][23][24].

• Infrared (IR) Spectroscopy: Successful reduction is confirmed by the disappearance of the characteristic nitro group stretches (approx. 1530 and 1350 cm⁻¹) and the appearance of N-H stretches for the primary amine (approx. 3300-3500 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show a distinct upfield shift of the aromatic protons due to the electron-donating nature of the new amino group compared to the electron-withdrawing nitro group of the starting material.

Conclusion

The synthesis of 4-aminophthalic acid from 4-nitrophthalic acid is a fundamental yet versatile transformation. While catalytic hydrogenation offers a clean and high-yielding route, the classic Béchamp reduction remains a cost-effective and scalable option. For sensitive substrates, the chemoselectivity of sodium dithionite is unmatched. By understanding the mechanistic underpinnings, operational parameters, and relative merits of each method presented in this guide, researchers can confidently select and execute the optimal synthetic strategy to access this valuable chemical intermediate for their specific research and development needs.

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Spectroscopic Analysis of Aminophthalic Acid Isomers: A Multi-Modal Approach to Differentiation and Characterization

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Aminophthalic acid isomers, particularly 3-aminophthalic acid and 4-aminophthalic acid, are pivotal molecules in diverse scientific fields, from forensic science to materials chemistry and pharmaceutical development. 3-Aminophthalic acid is universally recognized as the chemiluminescent product of the luminol reaction, a cornerstone of forensic investigation[1][2]. Beyond this, these isomers serve as crucial intermediates in the synthesis of dyes and pharmaceuticals[3]. The precise positioning of the amine group on the phthalic acid backbone drastically alters the molecule's electronic, steric, and spectroscopic properties. Consequently, unambiguous differentiation between these isomers is not merely an academic exercise but a critical necessity for quality control, reaction monitoring, and functional materials design.

This guide provides a comprehensive, field-proven framework for the spectroscopic analysis of aminophthalic acid isomers. Moving beyond a simple recitation of methods, we delve into the causality behind experimental choices, presenting a multi-modal strategy that leverages UV-Visible, Fluorescence, Infrared (FTIR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) to create a self-validating system for analysis. Each section is designed to empower researchers with both the theoretical grounding and the practical protocols necessary for confident and accurate characterization.

Foundational Knowledge: Synthesis and Sample Preparation

A robust analytical method begins with an understanding of the sample's origin. Aminophthalic acid isomers are typically synthesized via the chemical reduction of their corresponding nitrophthalic acid precursors[4][5]. For instance, 3-aminophthalic acid is commonly prepared by reducing 3-nitrophthalic acid, often using agents like hydrazine hydrate in the presence of a catalyst such as iron trichloride on carbon (FeCl₃/C)[5].

Understanding the synthetic route is paramount as it informs potential impurities (e.g., unreacted starting material, side-products) that could interfere with spectroscopic analysis. Therefore, purification, often by recrystallization, followed by purity confirmation (e.g., via HPLC) is a critical preliminary step[5][6].

General Protocol for Sample Preparation

The choice of solvent and concentration is dictated by the spectroscopic technique employed. A common starting point is to prepare a stock solution in a solvent that dissolves the analyte without interfering in the spectral region of interest.

• Solvent Selection:

  • For UV-Vis & Fluorescence: High-purity methanol, ethanol, or deionized water are excellent choices. Ensure the solvent's UV cutoff is below the analysis wavelength[3].

  • For NMR: Deuterated solvents are required. Dimethyl sulfoxide (DMSO-d₆) is highly effective for dissolving both isomers due to their carboxylic acid functionalities[7].

  • For FTIR: Analysis can often be performed on the solid-state powder, either as a KBr pellet or directly using an Attenuated Total Reflectance (ATR) accessory[8].

• Concentration:

  • UV-Vis: Prepare solutions in the micromolar (µM) range (e.g., 1-10 µM) to ensure absorbance values fall within the linear range of the spectrophotometer (typically 0.1-1.0 A.U.).

  • NMR: Prepare solutions in the millimolar (mM) range (e.g., 5-20 mg in 0.5-0.7 mL of deuterated solvent) to achieve a good signal-to-noise ratio in a reasonable time[9].

UV-Visible (UV-Vis) Spectroscopy: A First Pass Electronic Fingerprint

UV-Vis spectroscopy probes the electronic transitions within a molecule. The position of the electron-donating amino group (-NH₂) relative to the electron-withdrawing carboxylic acid groups (-COOH) significantly impacts the π-electron system of the benzene ring, leading to distinct absorption spectra for the isomers.

Causality of Spectral Differences

The absorption maxima (λ_max) arise from π→π* and n→π* transitions. The specific substitution pattern (ortho- and meta- for 3-amino; para- and meta- for 4-amino) alters the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). This results in different λ_max values, providing a rapid, non-destructive method for initial differentiation.

Experimental Protocol: UV-Vis Absorption

• Prepare 10 µM solutions of each isomer in spectroscopic grade methanol.

• Use a quartz cuvette with a 1 cm path length.

• Calibrate the spectrophotometer with a methanol blank.

• Scan the absorbance from 200 nm to 400 nm[7].

• Record the wavelength of maximum absorbance (λ_max) for each peak.

Data Presentation & Interpretation

While specific λ_max values can vary slightly with solvent, the relative positions and shapes of the absorption bands are characteristic.

Isomer	Expected λ_max Region 1 (nm)	Expected λ_max Region 2 (nm)	Rationale
3-Aminophthalic Acid	~290-310	~230-250	The ortho/meta arrangement of substituents leads to a specific conjugation pattern affecting the π→π* transition energies.
4-Aminophthalic Acid	~270-290	~240-260	The para/meta arrangement results in a different electronic distribution and HOMO-LUMO gap compared to the 3-amino isomer.

Fluorescence Spectroscopy: Probing the Emissive State

Fluorescence analysis is particularly powerful for this class of compounds due to the well-established emissive properties of 3-aminophthalate, the light-emitting species in luminol chemiluminescence[10][11]. This technique measures the light emitted as an excited-state molecule returns to the ground state, providing information that is often more sensitive and specific than UV-Vis absorption.

Causality of Spectral Differences

The fluorescence quantum yield and emission wavelength are highly dependent on molecular structure and rigidity. The position of the amino group influences the nature of the excited state and its non-radiative decay pathways. 3-aminophthalate is known to be highly fluorescent, while the emissive properties of the 4-amino isomer are expected to differ significantly due to its altered electronic structure and symmetry.

Experimental Protocol: Fluorescence Emission

• Prepare 1 µM solutions of each isomer in spectroscopic grade methanol.

• Using a quartz cuvette, measure the absorbance of the solutions at the intended excitation wavelength to ensure it is below 0.1 to avoid inner filter effects.

• Set the excitation wavelength to the longest-wavelength λ_max determined from the UV-Vis spectrum.

• Scan the emission spectrum over a range of ~20 nm above the excitation wavelength to ~600 nm.

• Record the emission maximum (λ_em) and relative fluorescence intensity.

Data Presentation & Interpretation

The most dramatic difference is expected in fluorescence intensity.

Isomer	Expected Excitation λ_max (nm)	Expected Emission λ_em (nm)	Expected Relative Intensity	Rationale
3-Aminophthalic Acid	~300	~425	High	The specific electronic structure is conducive to efficient radiative decay from the excited state, which is the basis for its strong chemiluminescence[10].
4-Aminophthalic Acid	~280	~350-400	Low to Moderate	The different substitution pattern may introduce more efficient non-radiative decay pathways (e.g., vibrational relaxation, intersystem crossing), leading to lower fluorescence quantum yield.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Vibrational Blueprint

FTIR spectroscopy provides a structural fingerprint by probing the vibrational modes of a molecule's functional groups. Each isomer possesses a unique set of vibrational frequencies due to its distinct symmetry and bonding environment.

Causality of Spectral Differences

While both isomers will show characteristic peaks for N-H (amine), O-H (carboxylic acid), C=O (carbonyl), and aromatic C-H stretches, their exact frequencies will be subtly different. The most reliable region for differentiation is the "fingerprint region" (approx. 1500-600 cm⁻¹), where complex skeletal vibrations and C-H out-of-plane bending modes are highly sensitive to the aromatic substitution pattern.

Experimental Protocol: ATR-FTIR

• Ensure the ATR crystal (typically diamond) is clean by taking a background spectrum of air.

• Place a small amount of the dry, powdered sample onto the crystal.

• Apply pressure using the anvil to ensure good contact.

• Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) between samples.

Data Presentation & Interpretation

Functional Group	Approx. Wavenumber (cm⁻¹)	Expected Isomer-Specific Differences
O-H Stretch (Carboxylic Acid)	3300-2500 (very broad)	Minor shifts due to differences in intermolecular hydrogen bonding.
N-H Stretch (Primary Amine)	3500-3300 (two bands)	Subtle shifts reflecting the electronic influence of the carboxyl groups on the amine.
C=O Stretch (Carboxylic Acid)	1720-1680 (strong)	The position can be affected by intramolecular hydrogen bonding between the amine and adjacent carboxyl group in the 3-amino isomer.
Aromatic C-H Bending	900-650 (strong)	This is the key diagnostic region. The substitution pattern (1,2,3- for 3-amino vs. 1,2,4- for 4-amino) produces highly characteristic and distinct absorption bands.

Caption: ATR-FTIR experimental and data analysis workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

NMR spectroscopy is arguably the most powerful technique for unambiguous isomer determination. It provides detailed information about the chemical environment, connectivity, and spatial relationships of every ¹H and ¹³C atom in the molecule.

Causality of Spectral Differences

The chemical shift of a nucleus is determined by the local electron density. The different placement of the -NH₂ group creates unique electronic environments for the aromatic protons and carbons in each isomer. This results in completely different chemical shifts and spin-spin coupling patterns, providing a definitive structural signature.

• ¹H NMR: The 3-aminophthalic acid will show three distinct aromatic proton signals in a specific region. The 4-aminophthalic acid will also show three, but their chemical shifts and the coupling constants between them will be different, reflecting the altered neighbor relationships.

• ¹³C NMR: The number of unique carbon signals and their chemical shifts provide further confirmation. Due to the lower symmetry, 3-aminophthalic acid will exhibit 8 distinct signals. 4-aminophthalic acid will also show 8 signals, but at different chemical shifts.

Experimental Protocol: ¹H and ¹³C NMR

• Accurately weigh ~10-15 mg of the sample and dissolve it in ~0.6 mL of DMSO-d₆.

• Transfer the solution to a 5 mm NMR tube.

• Acquire a ¹H NMR spectrum. Note the chemical shifts (ppm), integration (proton count), and multiplicity (splitting pattern).

• Acquire a broadband proton-decoupled ¹³C NMR spectrum. Note the chemical shifts of all carbon signals.

• (Optional but Recommended) For complex cases, acquire 2D NMR spectra like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) to definitively assign all signals.

Data Presentation & Interpretation

Isomer	Expected ¹H NMR Aromatic Signals	Expected ¹³C NMR Aromatic Signals	Rationale
3-Aminophthalic Acid	3 signals (e.g., doublet, triplet, doublet)	6 distinct signals	The 1,2,3-substitution pattern creates a unique set of chemical shifts and coupling constants (J-values) for the three adjacent aromatic protons.
4-Aminophthalic Acid	3 signals (e.g., doublet, doublet, doublet of doublets)	6 distinct signals	The 1,2,4-substitution pattern results in a different electronic distribution and proton-proton adjacencies, leading to a completely different spectral appearance from the 3-amino isomer[12].

Mass Spectrometry (MS): Confirming Mass and Fragmentation

Mass spectrometry provides the exact molecular weight and, crucially, information about the molecule's fragmentation pattern. While the isomers have identical molecular weights (181.15 g/mol )[3][13], the stability of the bonds differs, leading to unique fragment ions upon ionization.

Causality of Spectral Differences

When a molecule is ionized (e.g., by electron impact), it forms a molecular ion (M⁺˙) which then fragments in a predictable way based on bond strengths. The position of the amino group influences the stability of the aromatic ring and its substituents, guiding the fragmentation pathways. For example, the initial loss of water (H₂O) or carbon monoxide (CO) might be favored in one isomer over the other, leading to daughter ions of different masses or relative abundances.

Experimental Protocol: HPLC-MS

• Couple a High-Performance Liquid Chromatography (HPLC) system to a mass spectrometer (e.g., ESI-QTOF).

• Use a reverse-phase C18 column for separation.[6]

• The mobile phase can be a gradient of acetonitrile and water with a small amount of formic acid to aid ionization[6].

• Inject the sample and acquire mass spectra in both positive and negative ion modes.

• Analyze the spectrum for the parent ion [M+H]⁺ or [M-H]⁻ and characteristic fragment ions.

Caption: Logical workflow for isomer identification.

Conclusion: A Synergistic and Self-Validating Approach

The accurate characterization of aminophthalic acid isomers is essential for their application in research and development. No single technique tells the whole story. Instead, a synergistic approach provides the most robust and trustworthy results. A rapid screening by UV-Vis and FTIR can provide strong initial evidence, which is then definitively confirmed by the unparalleled structural detail of NMR spectroscopy. Mass spectrometry serves as a final validation, confirming the molecular weight and providing supplementary structural clues through fragmentation analysis. By understanding the causality behind the spectroscopic outputs and employing this multi-modal workflow, researchers can ensure the identity and purity of their materials, leading to more reliable and reproducible science.

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An In-depth Technical Guide to the Solubility of 3-Aminophthalic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Aminophthalic acid (3-APA) is a molecule of significant interest, serving as a key intermediate in chemical synthesis and as the primary chemiluminescent product in luminol-based detection assays.[1][2] Its utility in various applications, from forensics to drug development, is fundamentally governed by its solubility characteristics. This guide provides a comprehensive analysis of the solubility of 3-aminophthalic acid in a range of organic solvents. We delve into the molecular principles dictating its solubility, present qualitative and quantitative data, and provide a robust, field-proven experimental protocol for determining solubility. This document is designed to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to effectively utilize 3-APA in their work.

Introduction to 3-Aminophthalic Acid: A Molecule of Dual Nature

3-Aminophthalic acid, with the chemical formula C₈H₇NO₄, is an aromatic dicarboxylic acid containing an amine substituent.[3] This unique structure confers upon it an amphoteric character, meaning it possesses both acidic (carboxylic acid groups) and basic (amino group) properties. This duality is the primary determinant of its solubility behavior, allowing for complex interactions with various solvent types.

Key Physicochemical Properties:

• Molecular Weight: 181.15 g/mol [3]

• Melting Point: 180-185 °C (with decomposition)[4][5]

• Appearance: Yellow Crystalline Powder[2]

• CAS Number: 5434-20-8[3]

Understanding the solubility of 3-APA is critical for a multitude of applications. In synthetic chemistry, it is a precursor for creating novel compounds, including local anesthetics and active pharmaceutical ingredients like Apremilast.[2] In analytical sciences, the concentration of 3-APA generated from luminol reactions is directly proportional to the analyte of interest, making its solubilization for measurement a key procedural step.

The Theoretical Framework: Why 3-APA Dissolves

The principle of "like dissolves like" is the cornerstone of solubility.[6] The solubility of 3-APA is a function of the intermolecular forces between it (the solute) and the solvent molecules. The key interactions at play are:

• Hydrogen Bonding: 3-APA is both a strong hydrogen bond donor (from its -COOH and -NH₂ groups) and acceptor (the oxygen and nitrogen atoms). Solvents that can participate in hydrogen bonding (e.g., alcohols, water) are therefore predicted to be effective.

• Dipole-Dipole Interactions: The molecule possesses a significant dipole moment due to its polar functional groups. Polar solvents, both protic and aprotic, can engage in these interactions, contributing to solvation.

• Acid-Base Interactions: The amphoteric nature of 3-APA allows it to react with acidic or basic solvents, which can dramatically enhance solubility through salt formation. For instance, it is easily soluble in lye (a strong base).[1]

The following diagram illustrates the potential intermolecular interactions between 3-aminophthalic acid and two different classes of polar solvents.

Caption: A flowchart outlining the key steps of the shake-flask method for determining equilibrium solubility.

Detailed Step-by-Step Methodology

A. Materials and Reagents:

• 3-Aminophthalic Acid (solid, >98% purity)

• Organic solvents (HPLC grade or equivalent)

• Volumetric flasks, pipettes, and syringes

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Analytical balance

• UV-Vis Spectrophotometer or HPLC system

B. Protocol:

• Preparation: Add an excess amount of solid 3-APA to a series of vials (in triplicate for each solvent). The excess solid is crucial to ensure saturation is reached. [7][8]2. Solvent Addition: Add a precise volume (e.g., 5.0 mL) of the desired organic solvent to each vial.

• Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C ± 0.5 °C). Agitate the vials for a predetermined period (a minimum of 24 hours is recommended to ensure equilibrium, but 48-72 hours may be necessary for sparingly soluble compounds). [9][7]4. Phase Separation: After equilibration, remove the vials and allow them to stand at the same constant temperature to let the undissolved solid settle. [7]For finer particles, centrifugation (e.g., 15,000 rpm for 15 minutes) is the most effective method to achieve clear separation. [10]5. Sampling: Carefully withdraw a known volume of the clear supernatant using a pipette. Be cautious not to disturb the solid pellet.

• Dilution: Dilute the aliquot with a suitable solvent (often the mobile phase for HPLC) to a concentration that falls within the linear range of the analytical method.

• Quantification via UV-Vis Spectroscopy:

  • Prepare a series of standard solutions of 3-APA of known concentrations.

  • Measure the absorbance of the standards and the diluted sample at the wavelength of maximum absorbance (λmax). The carboxyl and amino groups on the aromatic ring make it UV-active. [11] * Construct a calibration curve (Absorbance vs. Concentration) and determine the concentration of the diluted sample.

• Calculation: Account for the dilution factor to calculate the original concentration in the saturated solution. This value represents the equilibrium solubility.

Practical Implications in Research and Development

• Drug Formulation: For 3-APA derivatives being developed as drugs, solubility in biocompatible solvents and buffer systems is a primary determinant of bioavailability. [9][10]Low solubility can hinder absorption and lead to failed clinical trials.

• Reaction Chemistry: In synthetic processes, the choice of solvent is critical. [12]A solvent that fully dissolves 3-APA and other reactants ensures a homogeneous reaction medium, leading to faster reaction rates and higher yields. In contrast, poor solubility can lead to incomplete reactions and purification challenges.

• Analytical Method Development: In chemiluminescence assays, the 3-APA product must be kept in solution for accurate quantification. Understanding its solubility helps in selecting the appropriate buffer or quenching solution to prevent precipitation and ensure reliable results.

Conclusion

The solubility of 3-aminophthalic acid is a complex interplay of its amphoteric chemical structure and the properties of the organic solvent. It exhibits high solubility in polar aprotic solvents like DMSO and DMF and moderate solubility in polar protic solvents like methanol, while remaining largely insoluble in non-polar media. This guide has provided a theoretical basis for these observations, summarized the available data, and detailed a robust experimental protocol for its quantitative determination. For scientists and researchers, a thorough understanding and accurate measurement of 3-APA's solubility are indispensable for optimizing synthetic reactions, developing reliable analytical assays, and formulating new chemical entities.

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Crystal structure of 4-aminophthalic acid derivatives

An In-depth Technical Guide to the Crystal Structure of 4-Aminophthalic Acid Derivatives

Introduction: Beyond the Molecular Formula

In the realms of pharmaceutical science and materials engineering, the molecular structure of a compound is merely the opening chapter of its story. The true narrative of a substance's behavior—its solubility, stability, bioavailability, and even its color and fluorescence—is written in the three-dimensional architecture of its crystalline form. 4-Aminophthalic acid and its derivatives represent a fascinating class of compounds where this principle is vividly illustrated. Possessing a versatile scaffold featuring amino and carboxylic acid functionalities, these molecules are not only crucial intermediates for dyes and polymers but also serve as foundational building blocks in the design of novel therapeutics and functional materials.[1][2]

This guide provides a comprehensive exploration of the crystal structure of 4-aminophthalic acid derivatives. We will move beyond simple schematics to dissect the intricate networks of intermolecular forces that govern their solid-state assembly. For researchers in drug development, this understanding is paramount for controlling polymorphism and optimizing drug delivery. For materials scientists, it is the key to engineering materials with tailored photophysical properties.[3] This document is structured to provide not just data, but a causal understanding of why these molecules crystallize as they do and how we can manipulate these structures for specific applications.

Part 1: The Science of Seeing Molecules: Crystallographic Principles

To comprehend the structure of these derivatives, one must first grasp the primary tool used for their elucidation: single-crystal X-ray diffraction (SCXRD). This technique remains the gold standard for unambiguously determining the atomic arrangement within a crystalline solid.[4][5]

The causality behind this choice is simple: the wavelength of X-rays is comparable to the distances between atoms in a crystal. When a beam of X-rays strikes a single crystal, it is diffracted by the electron clouds of the constituent atoms into a unique, three-dimensional pattern of spots. By measuring the positions and intensities of these spots, we can mathematically reconstruct a model of the electron density within the crystal, and from that, infer the precise location of every atom.

Complementary techniques such as Fourier-Transform Infrared (FT-IR) and Raman spectroscopy provide valuable information about the functional groups present and their involvement in hydrogen bonding, corroborating the findings from X-ray diffraction.[6][7]

Experimental Workflow: From Powder to Picture

The journey from a synthesized compound to a fully resolved crystal structure is a multi-step process that demands precision and a deep understanding of the material's properties.

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Part 2: The Architectural Landscape of 4-Aminophthalic Acid Derivatives

The crystal packing of these derivatives is a delicate balance of strong and weak intermolecular interactions. The primary drivers are the hydrogen bonds formed by the amino (-NH₂) and carboxylic acid (-COOH) groups, but π-π stacking and weaker C-H···O interactions also play crucial roles.[3]

The Core Motif: Hydrogen Bonding Synthons

In crystal engineering, a "supramolecular synthon" is a robust and predictable pattern of intermolecular interactions. For carboxylic acids, the most common synthon is the R²₂(8) ring motif, where two molecules form a dimer through a pair of O-H···O hydrogen bonds. For amino-substituted acids, a competition arises. Will the molecules form acid-acid dimers, or will they utilize the amino group to form acid-amine (O-H···N) and amine-carbonyl (N-H···O) interactions?[8][9]

The specific arrangement is highly sensitive to the substitution pattern and the presence of other functional groups.

Case Study 1: 4-Aminophthalimide - Chains and Stacks

When 4-aminophthalic acid is converted to 4-aminophthalimide, the two carboxylic acid groups are replaced by an imide ring. This fundamentally alters the hydrogen bonding landscape. The crystal structure of 4-aminophthalimide reveals that the imide group's N-H donor and one of its C=O acceptors are engaged in forming helical molecular chains.[3] These chains are then cross-linked by a different set of hydrogen bonds involving the amino group's N-H donors and the second C=O acceptor on the imide ring.[3]

This intricate network is further stabilized by π-π stacking interactions between the aromatic rings of adjacent molecules, with a typical centroid-to-centroid distance of around 3.7 Å.[3] This demonstrates a key principle: the final crystal architecture is the result of a cooperative interplay between multiple interaction types.

Caption: Hydrogen bonding and stacking in 4-aminophthalimide.

Case Study 2: Co-crystals - Engineering New Architectures

Co-crystallization is a powerful strategy to modify the physical properties of a molecule by introducing a second, different component (a "co-former") into the crystal lattice. For 5-aminoisophthalic acid (a structural isomer of 4-aminophthalic acid), co-crystallization with pyridine-based molecules like 4,4'-bipyridine creates extended hydrogen-bonded sheets.[10][11]

In these structures, the primary interaction is often a robust O-H···N hydrogen bond between the carboxylic acid of the aminophthalic acid derivative and the nitrogen atom of the pyridine ring.[10] The amino group then participates in linking these primary chains together via N-H···O interactions, demonstrating how co-formers can be used to systematically build complex, multi-dimensional architectures.[11]

The Influence of Substituents

The introduction of different substituents onto the aromatic ring can profoundly impact the crystal structure.[12]

• Electron-withdrawing groups (like nitro groups) can alter the acidity of the carboxylic protons and the basicity of the amino nitrogen, thereby changing the strength and nature of the hydrogen bonds.[13]

• Bulky groups (like tert-butyl) can introduce steric hindrance that prevents the formation of otherwise favorable packing arrangements, forcing the molecules to adopt less dense or entirely different crystal forms.[12]

• Halogen atoms (Cl, Br, I) can introduce halogen bonding (a non-covalent interaction involving the electrophilic region of the halogen) as a new, competing structure-directing force alongside hydrogen bonding.[14]

Quantitative Data Summary

The following table summarizes representative crystallographic data for a 4-aminophthalic acid derivative and a related co-crystal.

Compound	Formula	Crystal System	Space Group	Key H-Bonds	Ref.
4-Aminophthalimide	C₈H₆N₂O₂	Monoclinic	P2₁/n	N-H···O	[3]
5-Aminoisophthalic acid · 1,2-bis(pyridin-4-yl)ethene	C₁₂H₁₀N₂ · C₈H₇NO₄	Monoclinic	P2₁/c	O-H···N, N-H···O	[10][11]

Part 3: Validated Experimental Protocols

The trustworthiness of structural data is predicated on the quality of the synthesis and crystallization protocols. The following are field-proven methodologies.

Protocol 1: Synthesis of 4-Aminophthalic Acid

This protocol describes the reduction of 4-nitrophthalic acid, a common and reliable route.[15] The self-validating aspect of this protocol lies in the clear physical change and the high yield of the product, which can be confirmed by melting point and spectroscopic analysis.

Objective: To synthesize 4-aminophthalic acid via catalytic hydrogenation.

Materials:

• 4-Nitrophthalic acid (1.0 g, 4.73 mmol)

• Anhydrous Ethanol (10 mL)

• 5% Palladium on Carbon (Pd/C) catalyst (50 mg)

• Hydrogen gas supply

• Argon gas supply

• Standard glassware, filtration apparatus (Celite)

Procedure:

• Dissolution: Dissolve 1.0 g of 4-nitrophthalic acid in 10 mL of anhydrous ethanol in a suitable reaction flask equipped with a magnetic stir bar.

• Inerting: Stir the solution at room temperature and degas the system by bubbling argon through the solution for 10-15 minutes. This is critical to prevent catalyst poisoning and ensure a safe reaction environment.

• Catalyst Addition: Carefully add 50 mg of 5% Pd/C catalyst to the solution under a positive pressure of argon.

• Hydrogenation: Purge the reaction vessel with hydrogen gas and then maintain a positive pressure of hydrogen (e.g., via a balloon) while stirring vigorously. The reaction is exothermic.

• Monitoring: The reaction progress can be monitored by TLC. The reaction is typically complete within 3-4 hours.

• Work-up: Once the reaction is complete, purge the vessel with argon. Filter the reaction mixture through a pad of Celite to carefully remove the palladium catalyst. The catalyst is pyrophoric and should be handled with care while wet.

• Isolation: Evaporate the solvent from the filtrate under reduced pressure to yield the product, typically as an orange or beige solid.[15]

• Verification: Confirm product identity and purity via ¹H NMR and melting point determination (literature mp: ~344 °C, dec.).[16]

Protocol 2: Crystallization by Slow Evaporation

Objective: To grow single crystals suitable for SCXRD analysis.

Materials:

• Synthesized 4-aminophthalic acid derivative

• High-purity solvent or solvent system (e.g., Ethanol, DMF/Water, Acetone)

• Small, clean glass vial or beaker

• Parafilm or aluminum foil

Procedure:

• Solvent Selection: Identify a solvent in which the compound is sparingly soluble at room temperature but more soluble upon gentle heating. This differential solubility is the driving force for crystallization.

• Solution Preparation: Prepare a nearly saturated solution of the compound in the chosen solvent. Gentle heating may be required to fully dissolve the solid.

• Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean vial. This removes any dust or particulate matter that could act as unwanted nucleation sites, leading to a shower of tiny crystals instead of a few large ones.

• Slow Evaporation: Cover the vial with parafilm and pierce a few small holes with a needle. The size and number of holes control the rate of evaporation—slower is almost always better for growing high-quality crystals.

• Incubation: Place the vial in a vibration-free location at a constant temperature. Allow the solvent to evaporate slowly over several days to weeks.

• Harvesting: Once suitable crystals have formed, carefully harvest them from the mother liquor using a spatula or forceps.

Conclusion: From Structure to Function

The study of the crystal structure of 4-aminophthalic acid derivatives is a powerful demonstration of the principles of molecular recognition and self-assembly. The intricate interplay of hydrogen bonding, π-π stacking, and other non-covalent interactions dictates the solid-state architecture of these compounds.[3][17] This guide has demonstrated that through careful synthetic design, derivatization, and co-crystallization, it is possible to rationally control these architectures.[8] For scientists in drug development and materials science, this control is not an academic exercise; it is the critical link between a molecule's design and its ultimate function, enabling the creation of more effective medicines and advanced materials.

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An In-depth Technical Guide to the Discovery and Synthesis of 3-Aminophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unassuming Architect of Light and Medicine

3-Aminophthalic acid, a seemingly simple aromatic dicarboxylic acid, holds a significant position at the crossroads of diagnostics, forensic science, and modern pharmacology. This pale-yellow crystalline powder, with the molecular formula C₈H₇NO₄, is a critical molecular building block. Its importance is twofold: it is the excited-state emitter in the famed chemiluminescent reaction of luminol, and it serves as a pivotal intermediate in the synthesis of a range of pharmaceuticals, most notably the anti-inflammatory drug Apremilast.[1][2] This guide provides a comprehensive exploration of the discovery, historical evolution, and modern methodologies for the synthesis of 3-aminophthalic acid, offering field-proven insights for professionals in chemical and pharmaceutical development.

A Journey Through Time: The Historical Synthesis of 3-Aminophthalic Acid

The story of 3-aminophthalic acid is intrinsically linked to the development of methods for the reduction of aromatic nitro compounds. Early attempts to synthesize this molecule were fraught with challenges. The primary precursor, 3-nitrophthalic acid, was accessible through the nitration of phthalic anhydride.[3] However, the subsequent reduction of the nitro group to an amine proved to be a delicate process.

Early 20th-century chemists often encountered decomposition and unwanted side reactions. A significant breakthrough came in the early 1900s with the work of Bogert and Jouard, who were among the first to successfully isolate and characterize 3-aminophthalic acid. Their work laid the foundation for future synthetic endeavors.

The evolution of synthetic methods has been driven by the pursuit of higher yields, increased purity, improved safety, and greater cost-effectiveness. The journey from early, often low-yielding methods to the sophisticated protocols of today reflects the broader advancements in organic chemistry.

Key Milestones in the Evolution of Synthesis:

• Early Methods: Initial syntheses often employed harsh reducing agents like tin in acidic media. While effective in reducing the nitro group, these methods posed challenges in product isolation and purification, often leading to low yields and significant waste.

• Catalytic Hydrogenation: The advent of catalytic hydrogenation using transition metals like palladium on carbon (Pd/C) marked a significant step forward. This method offered a cleaner and more efficient route to 3-aminophthalic acid, with higher yields and fewer byproducts.[1][4] However, the cost and safety considerations associated with high-pressure hydrogenation and the use of precious metal catalysts remained a concern for large-scale industrial production.[5]

• Hydrazine-Based Reductions: The use of hydrazine hydrate in the presence of a catalyst, such as ferric chloride on activated carbon, provided a high-yield alternative to catalytic hydrogenation.[3][5] This method is particularly amenable to industrial-scale production due to its efficiency and the relatively low cost of the reagents.

• Environmentally Benign Approaches: More recent developments have focused on greener and more sustainable synthetic routes. These include the use of iron powder in acidic conditions and methods employing elemental sulfur or sulfides as the reducing agent.[4] These approaches aim to reduce the environmental impact and production costs associated with the synthesis of 3-aminophthalic acid.

Modern Synthetic Protocols: A Comparative Analysis

The contemporary synthesis of 3-aminophthalic acid predominantly relies on the reduction of 3-nitrophthalic acid. The choice of method often depends on the desired scale of production, cost considerations, and available equipment. Below is a comparative overview of the most common and effective modern synthetic protocols.

Method	Reducing Agent	Catalyst/Conditions	Typical Yield	Purity	Key Advantages	Considerations	Reference(s)
Catalytic Hydrogenation	Hydrogen Gas (H₂)	Palladium on Carbon (Pd/C)	>90%	High	High purity, clean reaction	Requires specialized high-pressure equipment, cost of catalyst	[1][4]
Hydrazine Reduction	Hydrazine Hydrate (N₂H₄·H₂O)	FeCl₃ on Activated Carbon	~95%	>96%	High yield, cost-effective for large scale	Hydrazine is toxic and requires careful handling	[3][5]
Iron Powder Reduction	Iron Powder (Fe)	Acidic medium (e.g., HCl)	50-60%	Moderate	Inexpensive reagents	Lower yield, generates significant iron sludge waste	[5]
Sulfur/Sulfide Reduction	Elemental Sulfur (S) or Sulfides (e.g., Na₂S)	Aqueous solution	~90%	>96%	High yield, environmentally friendly, low cost	Reaction monitoring is crucial to avoid side products	[4]

Detailed Experimental Protocols

Protocol 1: Synthesis via Hydrazine Hydrate Reduction

This method is favored for its high yield and suitability for industrial production.[3][5] The reaction involves the reduction of 3-nitrophthalic acid using hydrazine hydrate in the presence of a ferric chloride/activated carbon catalyst.

Step-by-Step Methodology:

• Dissolution: In a three-necked flask equipped with a stirrer, dissolve 3-nitrophthalic acid in an aqueous solution of sodium hydroxide. The base converts the carboxylic acid groups to their more soluble sodium salts.

• Catalyst Addition: Add a catalytic amount of ferric chloride (FeCl₃) and activated carbon to the solution. The activated carbon serves as a support for the catalyst and can also aid in decolorization.

• Reduction: Heat the mixture to near reflux (approximately 95°C). Slowly add 80% hydrazine hydrate solution dropwise. The nitro group is reduced to an amino group in an exothermic reaction. Maintain the reflux for 3.5 to 5 hours to ensure the reaction goes to completion.

• Filtration: After the reaction is complete, filter the hot solution to remove the catalyst and activated carbon.

• Precipitation and Isolation: Cool the filtrate and acidify it with concentrated hydrochloric acid to a pH of approximately 3.5. This protonates the carboxylate and amino groups, causing the 3-aminophthalic acid to precipitate out of the solution.

• Drying: Filter the resulting light-yellow crystalline powder and dry it in an oven at 80°C for 3 hours.

Causality Behind Experimental Choices:

• The use of sodium hydroxide is crucial to dissolve the sparingly soluble 3-nitrophthalic acid in the aqueous reaction medium.

• The ferric chloride/activated carbon catalyst system is a cost-effective and efficient catalyst for the hydrazine-mediated reduction of nitroarenes.

• Heating the reaction to reflux increases the reaction rate, allowing for a shorter reaction time.

• Acidification is a critical step to neutralize the sodium salts and precipitate the final product, which is less soluble in its acidic form.

Reaction Workflow: Hydrazine Reduction

Caption: Workflow for the synthesis of 3-aminophthalic acid via hydrazine reduction.

Protocol 2: Synthesis via Catalytic Hydrogenation

This method is known for producing high-purity 3-aminophthalic acid and is a cleaner alternative to methods that produce significant waste.[1][4]

Step-by-Step Methodology:

• Vessel Preparation: In a suitable hydrogenation vessel, dissolve 3-nitrophthalic acid in an appropriate solvent, such as methanol.

• Catalyst Addition: Carefully add a catalytic amount of palladium on carbon (Pd/C) to the solution.

• Inerting: Seal the vessel and purge it with an inert gas, such as nitrogen or argon, to remove any oxygen.

• Hydrogenation: Introduce hydrogen gas to the desired pressure (typically 1-5 atm) and stir the reaction mixture vigorously at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction using techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Catalyst Removal: Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Product Isolation: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the 3-aminophthalic acid product.

Causality Behind Experimental Choices:

• Palladium on carbon is a highly efficient and widely used catalyst for the hydrogenation of nitro groups. The carbon support provides a high surface area for the reaction.

• The use of an inert gas purge is a critical safety measure to prevent the formation of explosive mixtures of hydrogen and oxygen.

• Stirring the reaction mixture vigorously ensures good contact between the substrate, catalyst, and hydrogen gas, which is essential for an efficient reaction.

• Filtration through Celite is an effective way to remove the fine particles of the heterogeneous Pd/C catalyst.

Reaction Mechanism: Catalytic Hydrogenation of a Nitro Group

Caption: Simplified mechanism of nitro group reduction on a palladium surface.

Applications in Science and Medicine

The Heart of Chemiluminescence: Luminol

3-Aminophthalic acid is the light-emitting species in the well-known chemiluminescent reaction of luminol.[2] In this reaction, luminol is oxidized in an alkaline solution, typically in the presence of an oxidizing agent like hydrogen peroxide and a catalyst such as an iron compound. The oxidation process leads to the formation of an unstable peroxide intermediate, which then decomposes, releasing nitrogen gas and forming 3-aminophthalate in an electronically excited state. As the excited 3-aminophthalate returns to its ground state, it releases energy in the form of a vibrant blue light. This phenomenon is the basis for the use of luminol in forensic science to detect trace amounts of blood, as the iron in hemoglobin acts as an effective catalyst for the reaction.

The Luminol Chemiluminescence Pathway

Caption: The reaction pathway of luminol chemiluminescence.

A Cornerstone in Drug Development

3-Aminophthalic acid is a valuable building block in medicinal chemistry, primarily due to its versatile chemical handles—the amino group and the two carboxylic acid groups. These functional groups allow for the construction of more complex molecular architectures.

A prime example of its application is in the synthesis of Apremilast , a small molecule inhibitor of phosphodiesterase 4 (PDE4) used to treat certain types of psoriasis and psoriatic arthritis.[1] In the synthesis of Apremilast, 3-aminophthalic acid is a key starting material that is elaborated to form the phthalimide core of the final drug molecule.

Beyond Apremilast, the phthalimide and isoindolinone scaffolds derived from 3-aminophthalic acid are of significant interest in drug discovery. These structures are present in a variety of biologically active compounds with potential therapeutic applications, including anti-inflammatory, analgesic, and anticancer agents. The ability to readily modify the amino and carboxylic acid functionalities of 3-aminophthalic acid makes it an attractive starting point for the development of new chemical entities targeting a range of diseases.[6][7] It is also used as a reactant in the preparation of some local anesthetics.[1]

Conclusion: A Molecule of Enduring Importance

From its challenging initial synthesis to its current role as a readily accessible and versatile chemical intermediate, 3-aminophthalic acid has a rich history and a bright future. Its unique properties make it indispensable in fields as diverse as forensic science and pharmaceutical development. For researchers and scientists, a thorough understanding of its synthesis and chemical reactivity is paramount for leveraging its full potential in the creation of novel diagnostics, materials, and therapeutics. The continued development of greener and more efficient synthetic methods will undoubtedly further expand the applications of this remarkable molecule.

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An In-Depth Technical Guide to Aminophthalic Acid Isomers for Advanced Research Applications

This guide provides a comprehensive technical overview of aminophthalic acid, with a primary focus on the 3-aminophthalic acid isomer due to its significant role in chemiluminescence and emerging applications in targeted drug therapy. We will also discuss the 4-aminophthalic acid isomer, highlighting its properties and applications. This document is intended for researchers, scientists, and drug development professionals, offering insights into the synthesis, properties, and applications of these versatile chemical compounds.

Introduction to Aminophthalic Acids

Aminophthalic acids are aromatic compounds containing both an amino group and two carboxylic acid groups attached to a benzene ring. Their bifunctionality makes them valuable building blocks in various fields, from forensic science to cutting-edge cancer therapy. The position of the amino group relative to the carboxyl groups defines the isomer and significantly influences its chemical properties and applications. The two primary isomers of interest are 3-aminophthalic acid and 4-aminophthalic acid.

Physicochemical Properties and Identification

A clear understanding of the physicochemical properties of each isomer is crucial for their effective use in research and development.

Property	3-Aminophthalic Acid	4-Aminophthalic Acid
CAS Number	5434-20-8[1]	5434-21-9
Molecular Formula	C₈H₇NO₄[2]	C₈H₇NO₄[3]
Molecular Weight	181.15 g/mol [1]	181.15 g/mol [3]
Appearance	Solid	White to Gray to Brown powder to crystal[4][5]
Melting Point	180-185 °C[6]	344 °C (decomposes)[3]
Boiling Point	436.4°C at 760 mmHg[6]	465.1±40.0 °C (Predicted)[4]
Density	1.551 g/cm³[6]	1.551±0.06 g/cm³ (Predicted)[4]
Solubility	Soluble in methanol[6]	Soluble in water and polar organic solvents[7]

Synthesis of Aminophthalic Acids

The most common synthetic routes for both 3- and 4-aminophthalic acid involve the reduction of the corresponding nitrophthalic acid isomer. The choice of reducing agent and reaction conditions can be tailored to achieve high yields and purity.

Synthesis of 3-Aminophthalic Acid

A prevalent laboratory-scale synthesis involves the catalytic hydrogenation of 3-nitrophthalic acid.

Experimental Protocol: Catalytic Hydrogenation of 3-Nitrophthalic Acid

• Dissolution: Dissolve a known quantity of 3-nitrophthalic acid in methanol within a suitable hydrogenation vessel.[1]

• Catalyst Addition: Carefully add a catalytic amount of palladium on carbon (Pd/C) to the solution.[8]

• Inert Atmosphere: Seal the vessel and purge with an inert gas, such as nitrogen or argon, to remove atmospheric oxygen.[8]

• Hydrogenation: Introduce hydrogen gas to the desired pressure (typically 1-5 atm) and stir the mixture vigorously at room temperature.[8]

• Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[8]

• Work-up: Upon completion, filter the reaction mixture to remove the catalyst. The filtrate is then concentrated under reduced pressure to yield 3-aminophthalic acid.[1]

An alternative method utilizes hydrazine hydrate as the reducing agent, which can be advantageous in specific experimental setups.[9][10]

Synthesis of 4-Aminophthalic Acid

The synthesis of 4-aminophthalic acid follows a similar procedure to its 3-amino isomer, starting from 4-nitrophthalic acid.

Experimental Protocol: Synthesis of 4-Aminophthalic Acid

• Dissolution: Dissolve 1 g (4.73 mmol) of 4-nitrophthalic acid in 10 ml of anhydrous ethanol.[4][11]

• Degassing: Stir the solution at room temperature under an argon atmosphere to degas.[4][11]

• Catalyst Addition: Add 50 mg of 5% palladium on carbon catalyst to the solution.[4][11]

• Hydrogenation: Bubble hydrogen gas through the solution.[4][11]

• Work-up: After approximately 3 hours, filter the solution through celite to remove the catalyst and evaporate the solvent to obtain the product.[4][11]

Caption: General synthesis workflow for aminophthalic acid isomers.

Applications in Research and Development

The distinct functionalities of the aminophthalic acid isomers have led to their application in diverse scientific and industrial domains.

3-Aminophthalic Acid: From Forensics to Targeted Therapeutics

4.1.1. The Foundation of Chemiluminescence: The Luminol Reaction

3-Aminophthalic acid is the light-emitting species in the well-known luminol chemiluminescence reaction.[2] In this process, luminol (5-amino-2,3-dihydro-1,4-phthalazinedione) is oxidized in the presence of a catalyst, typically iron from hemoglobin in forensic applications, to produce an excited-state 3-aminophthalate anion.[2] As this excited molecule relaxes to its ground state, it emits a characteristic blue glow, enabling the detection of trace amounts of blood.[12][13]

Caption: The chemiluminescence pathway of the luminol reaction.

4.1.2. A Novel Ligand for Targeted Protein Degradation

Recent breakthroughs in drug discovery have identified 3-aminophthalic acid as a novel ligand for the cereblon (CRBN) E3 ubiquitin ligase.[14][15] This discovery is pivotal for the development of Proteolysis-Targeting Chimeras (PROTACs). PROTACs are bifunctional molecules that recruit a target protein to an E3 ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome. 3-aminophthalic acid offers a more chemically stable and economical alternative to traditional immunomodulatory drugs (IMiDs) used in PROTAC design.[14][15]

4.1.3. Pharmaceutical and Materials Science Applications

3-Aminophthalic acid serves as a crucial intermediate in the synthesis of various pharmaceuticals, including local anesthetics and the anti-inflammatory drug Apremilast.[6][16] Its bifunctional nature also makes it a valuable component in the creation of dyes and coordination polymers, such as metal-organic frameworks (MOFs), which have applications in catalysis and gas storage.[6][8]

4-Aminophthalic Acid: A Versatile Chemical Intermediate

4-Aminophthalic acid is primarily utilized as an intermediate in the synthesis of a range of chemical products. Its applications include the production of dyes, agrochemicals, and other pharmaceuticals.[7] It has also been employed as a substrate for the generation of monoclonal antibodies against amines and in acylation reactions with fatty acids.[3]

Safety and Handling

Both 3-aminophthalic acid and 4-aminophthalic acid are classified as irritants. It is imperative to consult the Safety Data Sheet (SDS) before handling these compounds.

General Safety Precautions:

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

• Ventilation: Use in a well-ventilated area to avoid inhalation of dust.

• Handling: Avoid contact with skin and eyes. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry place in a tightly sealed container.

First Aid Measures:

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice.

• Skin Contact: Wash with plenty of soap and water.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.

• Ingestion: Rinse mouth and seek medical advice.

Conclusion

The aminophthalic acids, particularly the 3-amino isomer, are compounds of significant scientific and commercial interest. From its foundational role in forensic science to its emerging importance in targeted protein degradation, 3-aminophthalic acid continues to be a focal point of innovative research. The 4-amino isomer, while less prominent, remains a valuable building block in synthetic chemistry. A thorough understanding of their synthesis, properties, and applications, coupled with stringent safety protocols, will enable researchers and drug development professionals to fully harness the potential of these versatile molecules.

References

• PrepChem.com. (n.d.). Synthesis of (a) 3-Aminophthalic acid. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 3-Aminophthalic Acid: Comprehensive Overview and Applications. Retrieved from [Link]

• ResearchGate. (n.d.). Chemiluminescence of 3‐aminophthalic acid anion–hydrogen peroxide–cobalt (II). Retrieved from [Link]

• Wikipedia. (2021, January 15). 3-Aminophthalic acid. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Synthesis and Industrial Production of 4-Aminophthalic Acid. Retrieved from [Link]

• Royal Society of Chemistry. (2022). 3-Aminophthalic acid, a new cereblon ligand for targeted protein degradation by O'PROTAC. Chemical Communications, 58, 2383-2386. Retrieved from [Link]

• PubMed. (2020). Chemiluminescence of 3-aminophthalic acid anion-hydrogen peroxide-cobalt (II). Luminescence, 35(3), 400-405. Retrieved from [Link]

• Google Patents. (n.d.). CN101012178A - Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid.
• Google Patents. (n.d.). CN105198764A - A kind of method for preparing 3-aminophthalate hydrochloride dihydrate.

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• ResearchGate. (n.d.). Chemiluminescence reaction of luminol in the presence of a base (and catalyst) triggered by H₂O₂. Retrieved from [Link]

• Patsnap. (n.d.). Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid. Retrieved from [Link]

• Pharmaoffer.com. (n.d.). 3-Aminophthalic Acid API CAS# 5434-20-8 Producers. Retrieved from [Link]

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An In-depth Technical Guide to the Physical and Chemical Properties of Aminophthalic Acid Isomers

Abstract

This technical guide provides a comprehensive exploration of the physical and chemical properties of aminophthalic acid isomers, focusing on the 3-amino, 4-amino, and 5-aminoisophthalic acids. Intended for researchers, scientists, and professionals in drug development and materials science, this document delves into the synthesis, structural characterization, reactivity, and diverse applications of these versatile molecules. Particular emphasis is placed on the causal relationships between their isomeric structures and resulting properties, offering field-proven insights to inform experimental design and application development. All protocols and mechanistic claims are substantiated with citations to authoritative sources, ensuring scientific integrity and trustworthiness.

Introduction: The Significance of Aminophthalic Acid Isomers

Aminophthalic acids are a class of aromatic compounds characterized by a benzene ring substituted with two carboxylic acid groups and one amino group. The positional isomerism of the amino group relative to the carboxyl groups gives rise to distinct molecules with unique physicochemical properties and, consequently, diverse applications. This guide will focus on three key isomers: 3-aminophthalic acid, 4-aminophthalic acid, and 5-aminoisophthalic acid.

These molecules serve as crucial building blocks in various scientific domains. In medicinal chemistry, they are pivotal intermediates in the synthesis of pharmaceuticals, a notable example being the use of 3-aminophthalic acid in the production of the anti-inflammatory drug Apremilast.[1] In materials science, their rigid structures and functional groups make them ideal linkers for the construction of highly porous metal-organic frameworks (MOFs) with applications in catalysis, gas storage, and sensing.[2][3] Furthermore, 3-aminophthalic acid is famously known as the light-emitting product in the chemiluminescence of luminol, a reaction widely employed in forensic science.

Understanding the nuanced differences between these isomers is paramount for harnessing their full potential. This guide aims to provide a detailed comparative analysis to empower researchers in their selection and utilization of the optimal aminophthalic acid isomer for their specific application.

Synthesis of Aminophthalic Acid Isomers

The most prevalent and efficient method for synthesizing aminophthalic acid isomers is the reduction of the corresponding nitrophthalic acid precursors.[4] Catalytic hydrogenation is a commonly employed technique due to its high yield and selectivity.

Experimental Protocol: Synthesis of 3-Aminophthalic Acid via Catalytic Hydrogenation [4]

This protocol outlines a generalized procedure for the laboratory-scale synthesis of 3-aminophthalic acid.

Materials:

• 3-Nitrophthalic acid

• Methanol (reagent grade)

• Palladium on carbon (5-10% Pd/C) catalyst

• Hydrogen gas (H₂)

• Inert gas (e.g., Nitrogen or Argon)

• Filtration apparatus (e.g., Büchner funnel with Celite® pad)

• Rotary evaporator

Procedure:

• Dissolution: In a suitable hydrogenation vessel, dissolve 3-nitrophthalic acid in methanol. The concentration should be optimized based on the vessel size and stirrer efficiency.

• Catalyst Addition: Carefully add the Pd/C catalyst to the solution under an inert atmosphere to prevent ignition of the dry catalyst in air.

• Inerting the System: Seal the vessel and purge thoroughly with an inert gas to remove all oxygen.

• Hydrogenation: Introduce hydrogen gas to the desired pressure (typically 1-5 atm).

• Reaction: Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by techniques such as Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) by observing the disappearance of the 3-nitrophthalic acid spot.

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of methanol to ensure complete recovery of the product.

• Isolation: Combine the filtrate and washings, and remove the solvent under reduced pressure using a rotary evaporator to yield solid 3-aminophthalic acid.

Causality Behind Experimental Choices:

• Methanol as Solvent: Methanol is chosen for its ability to dissolve the starting material and for its relatively low boiling point, which facilitates its removal during the work-up.

• Palladium on Carbon (Pd/C) Catalyst: Pd/C is a highly efficient and widely used catalyst for the reduction of nitro groups to amines due to its high activity and selectivity.

• Inert Gas Purge: This is a critical safety step to prevent the formation of explosive mixtures of hydrogen and air, especially in the presence of a pyrophoric catalyst like Pd/C.

• Vigorous Stirring: Ensures good contact between the reactants, catalyst, and hydrogen gas, leading to a faster and more efficient reaction.

A similar protocol can be applied for the synthesis of 4-aminophthalic acid and 5-aminoisophthalic acid from their respective nitro-precursors, 4-nitrophthalic acid and 5-nitroisophthalic acid.

Diagram: General Synthesis Workflow of Aminophthalic Acids

Caption: Generalized workflow for the synthesis of aminophthalic acid isomers via catalytic hydrogenation.

Physical and Chemical Properties: A Comparative Analysis

The seemingly subtle difference in the position of the amino group among the isomers leads to significant variations in their physical and chemical properties. These differences are crucial for their application in various fields.

Table 1: Comparative Physical and Chemical Properties of Aminophthalic Acid Isomers

Property	3-Aminophthalic Acid	4-Aminophthalic Acid	5-Aminoisophthalic Acid
CAS Number	5434-20-8[1]	5434-21-9[5]	99-31-0[6]
Molecular Formula	C₈H₇NO₄[1]	C₈H₇NO₄[5]	C₈H₇NO₄[6]
Molecular Weight ( g/mol )	181.15[1]	181.15[5]	181.15[6]
Appearance	Pale-yellow to yellow powder[1]	White to off-white crystalline solid[5]	Light brown powder[6]
Melting Point (°C)	180-185[1]	344 (decomposes)[7]	>300[8]
Boiling Point (°C)	436.4 at 760 mmHg[1]	Not available	Not available
Density (g/cm³)	1.551[1]	Not available	Not available
pKa	3.41 ± 0.10 (Predicted)[1]	Not available	3.69 ± 0.10 (Predicted)[8]
Solubility	Soluble in methanol[1]	Soluble in water and polar organic solvents[5]	Insoluble in water, soluble in ethanol[8]

Insights into Structure-Property Relationships:

• Melting Point: The significantly higher melting points of 4-aminophthalic acid and 5-aminoisophthalic acid compared to the 3-isomer can be attributed to more efficient crystal packing and stronger intermolecular hydrogen bonding networks. In the 4- and 5-isomers, the amino and carboxylic acid groups are positioned in a way that allows for more extensive and stable hydrogen bonding between molecules in the solid state.

• Solubility: The solubility profile is influenced by the polarity and hydrogen bonding capabilities of the isomers. The solubility of 4-aminophthalic acid in water is a notable difference, likely due to a favorable arrangement of polar groups for hydration.[5]

• pKa: The predicted pKa values suggest that all three isomers are weakly acidic. The electronic effect of the amino group (electron-donating) influences the acidity of the carboxylic acid groups.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the identification and characterization of aminophthalic acid isomers.

Infrared (IR) Spectroscopy

The IR spectra of aminophthalic acids exhibit characteristic absorption bands corresponding to their functional groups.

Table 2: Key IR Absorption Bands for Aminophthalic Acids

Functional Group	Vibrational Mode	Approximate Wavenumber (cm⁻¹)	Characteristics
O-H (Carboxylic Acid)	Stretching	2500-3300	Very broad due to hydrogen bonding
N-H (Amine)	Stretching	3300-3500	Two bands for primary amine (symmetric and asymmetric)
C=O (Carboxylic Acid)	Stretching	1680-1710	Strong and sharp
C=C (Aromatic)	Stretching	1450-1600	Multiple bands of varying intensity
C-N (Amine)	Stretching	1250-1350	Medium intensity
C-O (Carboxylic Acid)	Stretching	1210-1320	Strong intensity

Expert Interpretation: The broadness of the O-H stretch is a hallmark of the extensive hydrogen bonding present in the solid state. The presence of two distinct N-H stretching bands confirms the primary amine functionality. The exact positions of these bands can vary slightly between isomers due to differences in their electronic environments and hydrogen bonding patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the precise structure of the isomers.

¹H NMR: The chemical shifts of the aromatic protons are influenced by the electronic effects of both the electron-donating amino group and the electron-withdrawing carboxylic acid groups. The protons on the carboxylic acid and amino groups are typically broad and may exchange with deuterium in solvents like D₂O.

¹³C NMR: Each isomer will exhibit a unique set of signals in the ¹³C NMR spectrum corresponding to the eight carbon atoms in the molecule. The chemical shifts of the aromatic carbons are particularly informative for distinguishing between the isomers.

For 4-aminophthalic acid, ¹H NMR data in DMSO-d6 has been reported with the following chemical shifts: 3.32 (1H, s), 5.95 (1H, s), 6.49-6.53 (2H, m), 7.46-7.50 (1H, d, J = 8.8 Hz), 12.33 (2H, COOH, s).[9]

UV-Visible (UV-Vis) Spectroscopy

The UV-Vis spectra of aminophthalic acids are characterized by absorption bands arising from π → π* transitions within the aromatic ring and n → π* transitions associated with the carbonyl and amino groups. The position of the amino group affects the electronic structure and thus the absorption maxima. For instance, 5-aminoisophthalic acid exhibits strong absorption bands at around 290 nm and 350 nm.[4]

Chemical Reactivity and Key Reactions

The reactivity of aminophthalic acids is dictated by the presence of the amino and carboxylic acid functional groups.

• Amino Group Reactivity: The amino group is nucleophilic and can undergo various reactions such as acylation, alkylation, and diazotization followed by coupling reactions to form azo dyes.

• Carboxylic Acid Group Reactivity: The carboxylic acid groups can undergo esterification, amidation, and reduction. They can also be converted to acid chlorides to enhance their reactivity.

• Bifunctionality: The presence of both acidic and basic functional groups allows aminophthalic acids to act as zwitterions under certain pH conditions. This bifunctionality is key to their use as linkers in the formation of coordination polymers and MOFs.

Diagram: Reactivity of Aminophthalic Acid

Caption: Key reaction pathways for aminophthalic acid isomers based on their functional groups.

Applications in Drug Development and Materials Science

The unique properties of aminophthalic acid isomers make them valuable in several high-tech applications.

Pharmaceutical Intermediates

3-Aminophthalic acid is a key intermediate in the synthesis of several pharmaceutical compounds. Its most prominent role is as a precursor in the synthesis of Apremilast, a small molecule inhibitor of phosphodiesterase 4 (PDE4) used for the treatment of psoriasis and psoriatic arthritis.[1] The synthesis involves the reaction of 3-aminophthalic acid with another molecule to form the core structure of the drug.

Linkers for Metal-Organic Frameworks (MOFs)

The rigid backbone and the presence of coordinating functional groups (carboxylates and amino) make aminophthalic acid isomers excellent candidates for linkers in the synthesis of MOFs.[2][3] The choice of isomer can influence the topology, porosity, and functionality of the resulting MOF. 5-Aminoisophthalic acid, in particular, has been extensively used to create MOFs with applications in:

• Catalysis: The amino groups within the MOF pores can act as basic catalytic sites.[3]

• Sensing: The amino groups can serve as recognition sites for specific analytes, leading to changes in the MOF's properties, such as fluorescence.

• Gas Storage and Separation: The porous nature of these MOFs makes them suitable for storing gases like hydrogen and carbon dioxide.

Experimental Protocol: Synthesis of a MOF using 5-Aminoisophthalic Acid [3]

This protocol provides a general procedure for the solvothermal synthesis of a MOF using 5-aminoisophthalic acid as the organic linker.

Materials:

• 5-Aminoisophthalic acid

• A metal salt (e.g., zinc nitrate hexahydrate, copper(II) nitrate trihydrate)

• A suitable solvent (e.g., N,N-dimethylformamide (DMF), N,N-diethylformamide (DEF))

• Teflon-lined stainless steel autoclave

Procedure:

• Reactant Mixture: In a glass vial, combine 5-aminoisophthalic acid and the metal salt in a specific molar ratio (e.g., 1:1 or 1:2).

• Solvent Addition: Add the chosen solvent to dissolve the reactants. The solvent system may need optimization.

• Assembly: Seal the vial and place it inside the Teflon-lined stainless steel autoclave.

• Solvothermal Reaction: Heat the autoclave in an oven at a specific temperature (typically between 80°C and 180°C) for a defined period (usually 24 to 72 hours).

• Cooling: Allow the autoclave to cool down slowly to room temperature to promote the formation of well-defined crystals.

• Isolation: Collect the resulting crystals by filtration.

• Washing: Wash the crystals with fresh solvent to remove any unreacted starting materials.

• Activation: The synthesized MOF may need to be activated by removing the solvent molecules from the pores, which is typically done by heating under vacuum.

Chemiluminescence

3-Aminophthalic acid is the light-emitting species in the well-known luminol chemiluminescence reaction. In the presence of an oxidizing agent and a catalyst (such as the iron in hemoglobin), luminol is oxidized to an excited state of 3-aminophthalate, which then decays to the ground state, emitting a characteristic blue glow. This reaction is highly sensitive and is widely used in forensic investigations to detect trace amounts of blood.

Safety and Handling

Aminophthalic acids are generally considered to be irritants. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling these chemicals. They should be used in a well-ventilated area or a fume hood. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

The aminophthalic acid isomers, particularly the 3-amino, 4-amino, and 5-aminoisophthalic acids, are a fascinating class of molecules with a rich chemistry and a wide array of applications. Their properties are intricately linked to the position of the amino group on the phthalic acid backbone. A thorough understanding of their synthesis, characterization, and reactivity is essential for leveraging their potential in the development of new drugs, advanced materials, and analytical reagents. This guide has provided a comprehensive overview of these aspects, aiming to serve as a valuable resource for scientists and researchers in the field.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). 3-Aminophthalic Acid: Comprehensive Overview and Applications. Retrieved January 20, 2026, from [Link]

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• ChemBK. (2024, April 10). 5-Aminoisophthalic acid. Retrieved January 20, 2026, from [Link]

• PrepChem. (n.d.). Synthesis of 4-aminophthalic acid. Retrieved January 20, 2026, from [Link]

• PrepChem. (n.d.). Synthesis of (a) 3-Aminophthalic acid. Retrieved January 20, 2026, from [Link]

• Eureka | Patsnap. (n.d.). Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid.

• PubChem. (n.d.). 4-Aminophthalic acid. Retrieved January 20, 2026, from [Link]

• PubChem. (n.d.). 3-Aminophthalic acid. Retrieved January 20, 2026, from [Link]

• SIELC Technologies. (2018, May 16). 3-Aminophthalic acid. Retrieved January 20, 2026, from [Link]

• Pharmaoffer.com. (n.d.). 3-Aminophthalic Acid API CAS# 5434-20-8 Producers. Retrieved January 20, 2026, from [Link]

• Wikipedia. (n.d.). 3-Aminophthalic acid. Retrieved January 20, 2026, from [Link]

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Aminophthalic Acid as a Precursor in Organic Synthesis: A Senior Application Scientist's Perspective

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of aminophthalic acid, a versatile precursor in modern organic synthesis. We will move beyond simple reaction schemes to dissect the causality behind its utility in diverse fields, from pharmaceuticals to high-performance materials. This document is structured to provide not just protocols, but field-proven insights into leveraging the unique chemical architecture of aminophthalic acid and its isomers.

Core Characteristics of Aminophthalic Acid

Aminophthalic acid refers to two primary isomers, 3-aminophthalic acid and 4-aminophthalic acid, which are derivatives of benzene with two adjacent carboxylic acid groups and one amino group. This trifunctional nature is the cornerstone of their synthetic versatility, offering multiple reactive sites for building complex molecular architectures. The positions of these functional groups dictate the molecule's reactivity, stability, and ultimate application. 3-aminophthalic acid is an important organic synthesis intermediate, widely used in medicine and dyes.[1] However, it can be unstable and prone to degradation, which can reduce its purity during storage.[1]

Table 1: Physicochemical Properties of Aminophthalic Acid Isomers

Property	3-Aminophthalic Acid	4-Aminophthalic Acid
CAS Number	5434-20-8[2]	5434-21-9[3]
Molecular Formula	C₈H₇NO₄[2]	C₈H₇NO₄[4]
Molecular Weight	181.15 g/mol [2][5]	181.15 g/mol [4]
Appearance	Pale-yellow to yellow powder[6]	White to off-white crystalline solid[7]
Melting Point	180-185°C[6]	>300 °C
Boiling Point	436.4°C at 760 mmHg[6]	436.4°C at 760 mmHg
Solubility	Soluble in methanol[6]	Soluble in water and polar organic solvents[7]

Synthesis of Aminophthalic Acid

The primary and most common route to synthesizing both 3- and 4-aminophthalic acid is through the chemical reduction of their corresponding nitrophthalic acid precursors.[3][6] The choice of reducing agent and reaction conditions is critical for achieving high yield and purity, while minimizing side reactions.

Common reduction methods include:

• Catalytic Hydrogenation: This method involves using hydrogen gas in the presence of a metal catalyst, typically palladium on carbon (Pd/C).[3][6] It is a clean and efficient method, often providing high yields.[6]

• Hydrazine Hydrate Reduction: In this method, hydrazine hydrate is used as the reducing agent, often with a catalyst like ferric chloride on carbon.[1] This approach can achieve product purity of over 96%.[8]

• Dithionite Reduction: Sodium dithionite (Na₂S₂O₄) is another effective reducing agent for converting the nitro group to an amine.[9]

The general mechanism involves the reduction of the nitro group (-NO₂) to an amino group (-NH₂), leaving the carboxylic acid groups intact.

Caption: General workflow for the synthesis of 3-aminophthalic acid.

Key Applications in Organic Synthesis

Synthesis of Chemiluminescent Agents: The Case of Luminol

Arguably the most famous application of a 3-aminophthalic acid derivative is in the synthesis of luminol (3-aminophthalhydrazide), a compound renowned for its striking chemiluminescence.[9][10] Luminol is synthesized from 3-nitrophthalic acid, which serves as the direct precursor in a two-step process.[9]

Causality: The rigid, planar structure of the resulting phthalhydrazide is crucial. Upon oxidation, it forms the 3-aminophthalate dianion in a high-energy, electronically excited state.[9] The relaxation of this excited state to the ground state is not through heat, but through the emission of a photon of visible light, a phenomenon known as chemiluminescence.[9][10] The iron in hemoglobin acts as a powerful catalyst for this reaction, which is why luminol is used in forensics to detect trace amounts of blood.[10]

Caption: Synthetic workflow for Luminol from 3-nitrophthalic acid.

Experimental Protocol: Synthesis of Luminol

• Step 1: Formation of 3-Nitrophthalhydrazide:

  • In a reaction vessel, combine 3-nitrophthalic acid with an 8% aqueous solution of hydrazine.[9][10]

  • Add a high-boiling point solvent, such as triethylene glycol, to the mixture.[10]

  • Heat the mixture. The initial heating will drive off water and facilitate the condensation reaction between the carboxylic acid groups and hydrazine, forming the cyclic hydrazide.

• Step 2: Reduction to Luminol:

  • Cool the reaction mixture containing the 3-nitrophthalhydrazide.

  • Introduce a reducing agent, typically an aqueous solution of sodium dithionite (Na₂S₂O₄).[9]

  • The dithionite will selectively reduce the nitro group (-NO₂) to an amino group (-NH₂), yielding luminol.

• Isolation and Purification:

  • Precipitate the crude luminol product by adding an acid (e.g., acetic acid).

  • Collect the solid product by vacuum filtration.

  • Recrystallize the crude product from hot water to obtain purified luminol.

Precursor for Pharmaceuticals

Aminophthalic acid serves as a key building block in the pharmaceutical industry.[6][11] Its pre-functionalized aromatic core allows for efficient construction of complex molecules.

• Apremilast: 3-Aminophthalic acid is a known precursor in the synthesis of Apremilast, a small molecule inhibitor of phosphodiesterase 4 (PDE4) used to treat certain types of arthritis.[6][12]

• Local Anesthetics: It is also used as a reactant in the preparation of various local anesthetics.[6][12]

Causality: The amine group provides a nucleophilic site for amide bond formation or other coupling reactions, while the two carboxylic acid groups can be converted into an anhydride or used for ester or amide linkages. This "plug-and-play" nature makes it an efficient starting point for building the complex scaffolds required for biologically active compounds.

Caption: Logical relationship of aminophthalic acid in drug synthesis.

Intermediate for Dyes and Pigments

The chemical structure of aminophthalic acid is well-suited for the synthesis of a wide range of colorants, particularly azo dyes.[7][13]

Causality: The primary aromatic amine group (-NH₂) is readily converted into a diazonium salt upon treatment with nitrous acid (generated in situ from NaNO₂ and a strong acid). This highly reactive diazonium salt can then undergo an electrophilic aromatic substitution reaction with an electron-rich coupling partner (like a phenol or another aniline) to form a stable azo compound (-N=N-). The extended conjugation of the resulting molecule is responsible for its ability to absorb visible light, thus appearing colored. The carboxylic acid groups can enhance water solubility or serve as attachment points to substrates.[13]

Monomer for High-Performance Polyimides

Polyimides are a class of polymers known for their exceptional thermal stability, mechanical strength, and chemical resistance.[14] They are synthesized through the reaction of a dianhydride and a diamine.[15] While aminophthalic acid itself is not a direct monomer, it can be chemically modified to create either a diamine or a dianhydride monomer for polymerization.

Causality: The synthesis typically follows a two-step process.[14][16] First, the dianhydride and diamine react at ambient temperatures in a polar aprotic solvent to form a soluble poly(amic acid) precursor.[14][15] This precursor solution can be processed into films or coatings. In the second step, thermal or chemical cyclization (imidization) converts the amic acid linkages into the robust imide rings, yielding the final, insoluble, and infusible polyimide.[14] The aromatic backbone, contributed by monomers derived from aminophthalic acid, imparts the desired thermal and mechanical properties.

Caption: Two-step synthesis of high-performance polyimides.

Safety and Handling

Both 3-aminophthalic and 4-aminophthalic acid are classified as hazardous chemicals and require careful handling.

• Hazards: They are known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4][5]

• Handling Precautions:

  • Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust.[17][18]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[17][19]

  • Avoid formation of dust during handling.[17]

  • Facilities should be equipped with an eyewash station and a safety shower.[18]

• Storage: Store in a cool, dry place in a tightly sealed container, often under an inert atmosphere as the compound can be air and heat sensitive.[19]

Conclusion

Aminophthalic acid and its isomers are not merely reagents but are powerful and versatile platforms for organic synthesis. Their value lies in the strategic placement of amino and carboxylic acid groups on a stable aromatic ring, providing a reliable foundation for constructing complex and high-value molecules. From the brilliant light of luminol to the life-changing potential of modern pharmaceuticals and the resilience of advanced polymers, aminophthalic acid serves as a quiet but indispensable precursor, enabling innovation across the scientific landscape. Understanding the causality behind its reactivity is key to unlocking its full potential in research and development.

References

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• 3-Aminophthalic Acid API CAS# 5434-20-8 Producers. Pharmaoffer.com.
• Org. Chem II Experiment 9 Synthesis of Luminol. Department of Chemistry, University of Missouri-St. Louis.
• Synthesis of 4-aminophthalic acid. PrepChem.com.
• 5434-20-8 | 3-Aminophthalic acid. ChemScene.
• 3-Aminophthalic Acid: Comprehensive Overview and Applications. NINGBO INNO PHARMCHEM CO.,LTD.
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• 4-Aminophthalic acid | 5434-21-9 | FA10247. Biosynth.
• Preparation method for 3-aminophthalic acid and derivative thereof. Google Patents.
• 3-Aminophthalic acid | C8H7NO4 | CID 79490. PubChem, National Center for Biotechnology Information.
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• 3-Aminophthalic Acid | 5434-20-8. Tokyo Chemical Industry (India) Pvt. Ltd.
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• Synthesis and Application of Direct Dyes Derived From Terephthalic and Isophthalic Acids on Cotton Fabrics. ResearchGate.
• Luminol synthesis ( Chemiluminescence ). YouTube.
• Chemiluminescence of 3-aminophthalic acid anion-hydrogen peroxide-cobalt (II). PubMed, National Library of Medicine.
• Material Safety Data Sheet - 3-Aminophthalic acid. Cole-Parmer.
• PHOTOCHEMISTRY: SYNTHESIS OF LUMINOL. University of North Texas.
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Protocols & Analytical Methods

Synthesis of Luminol from 3-Nitrophthalic Acid: A Detailed Protocol for Scientific Professionals

Authored by [Your Name/Department]

Abstract

This application note provides a comprehensive, in-depth protocol for the synthesis of luminol (5-amino-2,3-dihydro-1,4-phthalazinedione), a renowned chemiluminescent compound. The synthesis commences with 3-nitrophthalic acid, proceeding through a two-step reaction sequence involving cyclization with hydrazine to form 3-nitrophthalhydrazide, followed by the reduction of the nitro group to yield the final luminol product. This guide is meticulously designed for researchers, scientists, and professionals in drug development, offering not just a procedural walkthrough but also elucidating the mechanistic underpinnings and critical safety considerations inherent to the process. The protocol emphasizes experimental robustness and reproducibility, grounded in established chemical principles.

Introduction to Luminol and its Significance

Luminol (C₈H₇N₃O₂) is a crystalline solid, pale-yellow in appearance, celebrated for its striking blue chemiluminescence when oxidized, typically in an alkaline solution with an oxidizing agent and a catalyst.[1][2] This phenomenon, where light is generated from a chemical reaction with minimal heat production, has positioned luminol as a vital tool in various scientific domains.[3] Its most prominent application lies in forensic science, where it is used to detect trace amounts of blood at crime scenes, as the iron in hemoglobin acts as a potent catalyst for its light-emitting reaction.[1][4][5][6] Beyond forensics, luminol and its derivatives are employed in analytical chemistry for immunoassays and as cellular probes for detecting reactive oxygen species.

The synthesis of luminol from 3-nitrophthalic acid is a classic and instructive multi-step organic synthesis that involves key chemical transformations, including condensation and reduction reactions.[2][3][7]

Mechanistic Overview of the Synthesis

The synthesis of luminol from 3-nitrophthalic acid is a two-step process.

Step 1: Synthesis of 3-Nitrophthalhydrazide

The initial step involves a condensation reaction between 3-nitrophthalic acid and hydrazine (N₂H₄).[2][7][8] This reaction is typically carried out in a high-boiling point solvent such as triethylene glycol or glycerol.[2][7] The elevated temperature facilitates the dehydration process, where two molecules of water are eliminated, leading to the formation of the cyclic hydrazide, 3-nitrophthalhydrazide.[1][7]

Step 2: Reduction of 3-Nitrophthalhydrazide to Luminol

The second step is the reduction of the nitro group (-NO₂) on the 3-nitrophthalhydrazide intermediate to an amino group (-NH₂).[2][3][7] This transformation is commonly achieved using a reducing agent like sodium dithionite (Na₂S₂O₄), also known as sodium hydrosulfite, in an alkaline medium.[2][3][7] The basic conditions help to solubilize the 3-nitrophthalhydrazide.[1] The reaction proceeds via a transient hydroxylamine intermediate to yield luminol (5-amino-2,3-dihydro-1,4-phthalazinedione).[2][7] Subsequent acidification of the reaction mixture precipitates the luminol product.[1][3]

Experimental Protocol

This protocol details the synthesis of luminol from 3-nitrophthalic acid. All operations involving hazardous chemicals, particularly hydrazine, should be conducted within a certified fume hood.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Supplier/Grade
3-Nitrophthalic Acid	C₈H₅NO₆	211.13	1.3 g	ACS Reagent Grade
Hydrazine, 8-10% aqueous solution	N₂H₄	32.05	2.0 mL	ACS Reagent Grade
Triethylene Glycol	C₆H₁₄O₄	150.17	4.0 mL	Laboratory Grade
Sodium Hydroxide, 10% solution	NaOH	40.00	6.5 mL	ACS Reagent Grade
Sodium Dithionite (Sodium Hydrosulfite)	Na₂S₂O₄	174.11	4.0 g	ACS Reagent Grade
Glacial Acetic Acid	CH₃COOH	60.05	2.6 mL	ACS Reagent Grade
Deionized Water	H₂O	18.02	As needed	High Purity
Boiling Chips	-	-	2-3	-

Step-by-Step Procedure

Part A: Synthesis of 3-Nitrophthalhydrazide

• In a large test tube (e.g., 20 x 150 mm), combine 1.3 g of 3-nitrophthalic acid and 2.0 mL of an 8-10% aqueous hydrazine solution.[3]

• Add 4.0 mL of triethylene glycol and a boiling chip to the test tube.[3]

• Clamp the test tube in a vertical position over a microburner or in a heating mantle within a fume hood.

• Insert a thermometer and heat the mixture gently. The solution will begin to boil, and excess water will distill off. The temperature will initially hold around 110-120°C.[3]

• Continue heating. The temperature will then rise rapidly to approximately 215°C.[4][9] Maintain the temperature at 215-220°C for about 2 minutes.[9]

• Remove the heat source and allow the reaction mixture to cool to below 100°C.

• While still warm, add 15 mL of hot deionized water and stir thoroughly to dissolve the product.[10]

• Allow the solution to cool to room temperature, and then place it in an ice bath to facilitate the precipitation of 3-nitrophthalhydrazide.

• Collect the light-yellow granular precipitate by vacuum filtration using a Hirsch or Büchner funnel. Do not discard the filtrate until the final product is obtained. The product can be used in the next step without extensive drying.[10]

Part B: Synthesis of Luminol

• Transfer the moist 3-nitrophthalhydrazide back into the same reaction test tube.

• Add 6.5 mL of a 10% sodium hydroxide solution and stir until the solid dissolves.[3]

• Add 4.0 g of sodium dithionite (sodium hydrosulfite) to the solution.[3] Use a small amount of deionized water to wash any solid adhering to the walls of the test tube into the solution.[3]

• Heat the mixture to a gentle boil and maintain boiling for 5 minutes, stirring intermittently with a glass rod.[3]

• Remove the test tube from the heat and add 2.6 mL of glacial acetic acid.[3]

• Cool the mixture to room temperature while stirring, and then place it in an ice bath to complete the precipitation of luminol.

• Collect the light-yellow crystalline luminol product by vacuum filtration.[3]

• Wash the crystals with a small amount of cold deionized water and allow them to air dry.

Workflow Diagram

Figure 1. A schematic diagram illustrating the two-step synthesis of luminol from 3-nitrophthalic acid.

Chemiluminescence Demonstration

To observe the characteristic chemiluminescence of the synthesized luminol:

• Prepare Solution A: Dissolve a small amount of the crude luminol product in 2 mL of 10% sodium hydroxide solution and dilute with 38 mL of water.[4]

• Prepare Solution B: Mix 4 mL of 3% aqueous potassium ferricyanide, 4 mL of 3% hydrogen peroxide, and 32 mL of water.[4]

• In a darkened room, simultaneously pour Solution A and Solution B into a funnel that drains into a large beaker or flask.[4] A vibrant blue-green glow will be observed.[4] The glow typically lasts for about 30 seconds.[4]

Safety Precautions and Waste Disposal

5.1. Hazard Identification and Personal Protective Equipment (PPE)

• Hydrazine: Highly toxic and a suspected carcinogen. Avoid inhalation and skin contact.[8] Always handle in a fume hood.

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage.

• Glacial Acetic Acid: Corrosive and flammable. Causes severe skin burns and eye damage.

• Sodium Dithionite: May be harmful if swallowed or inhaled.

• Luminol: May cause respiratory irritation, skin irritation, and serious eye irritation.[11]

Mandatory PPE: Safety goggles, nitrile gloves, and a lab coat must be worn at all times during the experiment.[12][13]

5.2. Waste Management

• All liquid waste containing hydrazine and other reagents should be collected in a designated hazardous waste container.[10]

• Some protocols suggest a treatment procedure for the combined filtrates to oxidize any unreacted hydrazine and hydrosulfite, which involves dilution, neutralization with sodium carbonate, and treatment with bleach (sodium hypochlorite) under controlled heating.[10] Consult your institution's specific waste disposal guidelines.

Conclusion

This application note has provided a detailed and scientifically grounded protocol for the synthesis of luminol from 3-nitrophthalic acid. By adhering to the outlined procedures and safety precautions, researchers can reliably synthesize this important chemiluminescent compound for various applications. The elucidation of the reaction mechanism and the inclusion of a clear workflow diagram are intended to enhance the user's understanding and ensure the successful execution of the synthesis.

References

• Vertex AI Search. (n.d.). PHOTOCHEMISTRY: SYNTHESIS OF LUMINOL.
• Diva-Portal.org. (n.d.). FULL PAPER Molecular basis of the chemiluminescence mechanism of luminol.
• Home. (n.d.). The Chemiluminescence of Luminol.
• JoVE. (2020, March 26). Synthesis of Luminol.
• Patsnap Synapse. (2024, July 17). What is the mechanism of Luminol?.
• ChemicalBook. (2024, October 22). Luminol in Chemiluminescence: Methods, Mechanisms, and Uses.
• Wikipedia. (n.d.). Luminol.
• (n.d.). Org. Chem II Experiment 9 Synthesis of Luminol.
• JoVE. (2020, March 26). Video: Synthesis of Luminol - Procedure.
• Truman ChemLab. (n.d.). Luminol Synthesis.
• Studylib. (n.d.). Luminol Synthesis & Chemiluminescence Lab Experiment.
• Oreate AI Blog. (2026, January 7). Understanding Luminol: Safety, Uses, and Precautions.
• (n.d.). Luminol.
• OCR. (n.d.). Luminol demonstration - Risk Assessment.
• (2024, August 20). What do you know about the precautions for using a pre configured luminol solution?.
• Carl ROTH. (n.d.). Safety Data Sheet: Luminol.

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Application Notes and Protocols: A Guide to the Functionalization of Aminophthalic Acid

Introduction: The Versatility of Aminophthalic Acid

3-Aminophthalic acid is a bifunctional aromatic compound that serves as a cornerstone in diverse fields of chemical synthesis and materials science. Its structure, featuring a primary amino group and two adjacent carboxylic acid moieties on a benzene ring, offers three distinct points for chemical modification. This unique architecture makes it an exceptionally versatile precursor for a wide range of value-added molecules, from life-saving pharmaceuticals to advanced materials.

In the pharmaceutical industry, derivatives of 3-aminophthalic acid are crucial intermediates in the synthesis of drugs such as Apremilast, used for treating psoriatic arthritis.[1] Beyond medicine, its most celebrated derivative is luminol (3-aminophthalhydrazide), a compound renowned for its dramatic chemiluminescence, which is a vital tool in forensic science for detecting trace amounts of blood.[2][3] Furthermore, isomers like 5-aminoisophthalic acid and 2-aminoterephthalic acid are extensively used as organic linkers to construct Metal-Organic Frameworks (MOFs). The amine functionality within these porous crystalline structures acts as a reactive handle for post-synthetic modification, enabling the fine-tuning of MOF properties for applications in catalysis, gas storage, and drug delivery.[4]

This guide provides an in-depth exploration of the chemical principles and detailed laboratory protocols for the functionalization of 3-aminophthalic acid, empowering researchers to harness its full synthetic potential.

Core Chemical Principles of Functionalization

The reactivity of 3-aminophthalic acid is governed by its two functional group types: the nucleophilic amino group (-NH₂) and the electrophilic carboxylic acid groups (-COOH). Strategic functionalization often requires careful selection of reagents and conditions to achieve selectivity between these sites.

• Carboxylic Acid Groups: These groups are the primary sites for forming amides, esters, and for coordinating with metal ions to build larger structures like MOFs. Direct reaction with amines or alcohols is often inefficient due to a competing acid-base reaction.[5] Therefore, activation is necessary, typically by converting the hydroxyl portion of the carboxylic acid into a better leaving group.

• Amino Group: This primary amine is nucleophilic and readily undergoes acylation, alkylation, and diazotization reactions. Its reactivity can be modulated or temporarily masked using protecting groups to allow for selective modification of the carboxylic acid moieties.[6]

The interplay between these groups allows for a multi-stage functionalization strategy, where each site can be addressed sequentially to build complex molecular architectures.

Caption: Workflow for EDC-mediated amide bond formation.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Role
3-Aminophthalic Acid	181.15	1.81 g	10	Starting Material
Benzylamine	107.15	2.36 g (2.4 mL)	22	Nucleophile
EDC Hydrochloride	191.70	4.22 g	22	Coupling Agent
HOBt Hydrate	153.14	3.37 g	22	Additive
N,N-Diisopropylethylamine (DIPEA)	129.24	5.67 g (7.6 mL)	44	Non-nucleophilic Base
N,N-Dimethylformamide (DMF)	73.09	50 mL	-	Solvent

Procedure:

• Dissolution: In a round-bottom flask, dissolve 3-aminophthalic acid (1.81 g) and HOBt (3.37 g) in DMF (50 mL).

• Amine Addition: Add benzylamine (2.4 mL) to the solution, followed by DIPEA (7.6 mL). Stir the mixture at room temperature for 10 minutes.

• Activation: Cool the flask in an ice bath (0 °C). Add EDC hydrochloride (4.22 g) to the mixture in one portion.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature overnight (12-16 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching and Extraction: Pour the reaction mixture into a separatory funnel containing 200 mL of water and 100 mL of ethyl acetate. Shake vigorously.

• Washing: Wash the organic layer sequentially with 1M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude N,N'-dibenzyl-3-aminophthalamide. The product can be purified by column chromatography or recrystallization.

Part 3: Functionalization of the Amino Group

Protocol 3: N-Acylation with Acetyl Chloride

This protocol describes the selective acylation of the amino group, a key step in the synthesis of the pharmaceutical Apremilast. [7] Rationale: The amino group is more nucleophilic than the unionized carboxylic acid groups. By using a highly reactive acylating agent like acetyl chloride in the presence of a non-nucleophilic base at low temperature, selective N-acylation can be achieved. The base (triethanolamine or triethylamine) neutralizes the HCl byproduct generated during the reaction. [7]Dichloromethane is an excellent solvent for this reaction due to its inertness and ability to dissolve the starting materials.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Role
3-Aminophthalic Acid	181.15	5.0 g	27.6	Starting Material
Acetyl Chloride	78.50	4.33 g (3.9 mL)	55.2	Acylating Agent
Triethanolamine	149.19	4.11 g (3.6 mL)	27.6	Base
Dichloromethane (DCM)	84.93	50 mL	-	Solvent

Procedure:

• Setup: Suspend 3-aminophthalic acid (5.0 g) in dichloromethane (50 mL) in a round-bottom flask equipped with a magnetic stirrer. Add triethanolamine (3.6 mL).

• Cooling: Cool the suspension to 0-5 °C using an ice bath.

• Acylation: Add acetyl chloride (3.9 mL) dropwise to the cold suspension over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the reaction mixture at 0-5 °C for 1 hour. Monitor the reaction by TLC until the starting material is consumed.

• Isolation: A solid precipitate of 3-acetamidophthalic acid will form. Collect the solid by vacuum filtration.

• Washing: Wash the filter cake with cold dichloromethane (2 x 15 mL) to remove any unreacted starting materials and byproducts.

• Drying: Dry the product under vacuum to obtain 3-acetamidophthalic acid as a solid.

Part 4: Intramolecular Functionalization - Synthesis of Luminol

The synthesis of luminol (3-aminophthalhydrazide) is a classic example of functionalization that involves both the carboxylic acid and amino groups. The process starts with 3-nitrophthalic acid, where the carboxyl groups first react with hydrazine to form a cyclic hydrazide, followed by the reduction of the nitro group. [8] Rationale: The first step is a condensation reaction where hydrazine acts as a dinucleophile, reacting with both carboxylic acids to form the stable six-membered phthalhydrazide ring. This reaction is driven to completion by heating in a high-boiling solvent like triethylene glycol to remove water. The second step involves the chemical reduction of the nitro group to an amine using sodium dithionite (also known as sodium hydrosulfite), a powerful and convenient reducing agent in aqueous alkaline solution. [8][9]

Sources

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• 2. 3-Aminophthalic Acid Hydrochloride Dihydrate | 1852533-96-0 | Benchchem [benchchem.com]
• 3. What are the steps for synthesizing luminol luminescent reagents? - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 6. Protective Groups [organic-chemistry.org]
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• 9. people.chem.umass.edu [people.chem.umass.edu]

Application Notes & Protocols: 3-Aminophthalic Acid as a Ligand in Coordination Chemistry and Beyond

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist's Foreword: This guide delves into the multifaceted roles of 3-aminophthalic acid. While it is famously known as the light-emitting product in the luminol reaction, its inherent structure—an aromatic ring functionalized with both amino and adjacent carboxylic acid groups—makes it a compelling, albeit underexplored, building block in materials science and a groundbreaking new tool in targeted drug discovery. This document moves beyond a simple recitation of facts to explain the causality behind protocols and to highlight where the frontier of research currently lies. We will explore its synthesis, its potential in the rational design of coordination polymers, its pivotal role in chemiluminescence, and its exciting new application as a ligand for the Cereblon E3 ligase, opening new avenues for therapeutic development.

Part 1: Synthesis of the Ligand: 3-Aminophthalic Acid

The primary and most efficient route to 3-aminophthalic acid is the reduction of its nitro precursor, 3-nitrophthalic acid.[1] Catalytic hydrogenation is the preferred laboratory and industrial method due to its high yield, clean conversion, and operational simplicity compared to older methods like iron powder reduction.[1][2]

Causality Behind the Method:

• Catalyst: Palladium on carbon (Pd/C) is a highly effective catalyst for the reduction of aromatic nitro groups. The palladium surface facilitates the adsorption of both hydrogen gas and the nitro group, lowering the activation energy of the reaction.[1]

• Solvent: Methanol is an excellent solvent for 3-nitrophthalic acid and is relatively inert under these hydrogenation conditions.[1]

• Pressure: While the reaction can proceed at atmospheric pressure, applying a moderate hydrogen pressure (1-5 atm) increases the concentration of hydrogen available at the catalyst surface, significantly accelerating the reaction rate.[1]

Experimental Protocol: Synthesis via Catalytic Hydrogenation

This protocol provides a generalized procedure for the laboratory-scale synthesis of 3-aminophthalic acid.

Materials:

• 3-Nitrophthalic acid

• Methanol (reagent grade)

• Palladium on carbon (Pd/C) catalyst (5-10 mol%)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Filtration apparatus (e.g., Celite® pad or filter paper)

• Hydrogenation vessel (e.g., Parr shaker or similar pressure-rated flask)

• Rotary evaporator

Procedure:

• Vessel Preparation: In a suitable hydrogenation vessel, dissolve 3-nitrophthalic acid in methanol.

• Catalyst Addition: Under a gentle stream of inert gas, carefully add the Pd/C catalyst to the solution. Safety Note: Pd/C can be pyrophoric; do not add it to the solvent in open air.

• Inerting: Seal the vessel and purge thoroughly with an inert gas (e.g., nitrogen) to remove all oxygen. This is critical for both safety and catalyst longevity.

• Hydrogenation: Introduce hydrogen gas to the desired pressure (typically 1-5 atm).[1]

• Reaction: Stir the reaction mixture vigorously at room temperature. Vigorous stirring is essential to ensure good contact between the gas, liquid, and solid catalyst phases.

• Monitoring: Monitor the reaction progress by observing the cessation of hydrogen uptake or by analytical techniques such as Thin-Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the vessel with inert gas.

• Filtration: Filter the reaction mixture through a pad of Celite® to completely remove the fine Pd/C catalyst. Wash the filter cake with a small amount of fresh methanol.

• Isolation: Combine the filtrate and washings. Remove the solvent under reduced pressure using a rotary evaporator to yield 3-aminophthalic acid as a solid.[1]

Figure 1: Workflow for the synthesis of 3-aminophthalic acid.

Part 2: Ligand for Coordination Polymers & Metal-Organic Frameworks (MOFs)

The bifunctional nature of 3-aminophthalic acid, possessing both hard carboxylate groups and a softer amino group, makes it a promising candidate for constructing coordination polymers.[1] The carboxylates can bridge metal centers to form the framework, while the uncoordinated amino group can impart functionality, serving as a basic catalytic site or a point for post-synthetic modification.[3]

However, it is a crucial observation that the direct use of 3-aminophthalic acid as a primary linker in MOF synthesis is significantly less documented than its isomers, 2-aminoterephthalic acid and 5-aminoisophthalic acid.[3] This is largely due to geometric considerations; the linear arrangement of carboxylates in terephthalates often leads to more predictable and robust framework topologies, such as the famous MIL and IRMOF series.[4] The angular, ortho disposition of the carboxylates in 3-aminophthalic acid introduces more structural complexity. This makes the ligand an area ripe for exploration, with the potential to discover novel network topologies.

Generalized Protocol: Solvothermal Synthesis of a 3-Aminophthalate-Based Coordination Polymer

Solvothermal synthesis is the most common method for producing crystalline coordination polymers.[1] The high temperature and pressure facilitate the dissolution of precursors and promote the slow crystal growth necessary for high-quality materials.

Causality Behind the Method:

• Solvent: High-boiling polar aprotic solvents like N,N-Dimethylformamide (DMF) are frequently used. They are excellent at dissolving both the organic linker and various metal salts. Importantly, under high temperatures, DMF can slowly decompose to generate dimethylamine, which can act as a base to deprotonate the carboxylic acids, facilitating coordination.

• Temperature: Temperatures between 80 °C and 180 °C provide the necessary energy to overcome the kinetic barriers of bond formation and breaking, allowing the system to reach a thermodynamically stable crystalline state.[1]

• Slow Cooling: Allowing the autoclave to cool slowly to room temperature is critical. A gradual decrease in temperature reduces the solubility of the forming polymer, promoting ordered crystal growth rather than rapid precipitation of an amorphous powder.

Materials:

• 3-Aminophthalic acid

• Metal salt (e.g., Zinc nitrate hexahydrate, Copper(II) nitrate trihydrate)

• Solvent (e.g., DMF, DEF, or a mixture with water/ethanol)

• Teflon-lined stainless steel autoclave

Procedure:

• Reactant Preparation: In a Teflon liner, combine 3-aminophthalic acid and the chosen metal salt in a specific molar ratio (e.g., 1:1 or 1:2).

• Solvent Addition: Add the solvent or solvent mixture. The vessel should typically be filled to no more than 70% of its volume.

• Sealing: Seal the liner and place it inside the stainless steel autoclave. Tighten the autoclave securely.

• Heating: Place the sealed autoclave in a programmable oven and heat to the target temperature (e.g., 120 °C) for a set period (e.g., 48-72 hours).[1]

• Cooling: Program the oven to cool down slowly to room temperature over several hours.

• Isolation: Carefully open the autoclave. Collect the resulting crystals by filtration, wash them with fresh solvent (e.g., DMF, then ethanol) to remove unreacted starting materials, and dry them in air or under a mild vacuum.[1]

Figure 2: Generalized workflow for solvothermal synthesis of coordination polymers.

Characterization of Coordination Polymers

A suite of analytical techniques is required to confirm the formation of the desired material and to elucidate its structure and properties.

Technique	Purpose
Powder X-Ray Diffraction (PXRD)	To verify the phase purity of the bulk crystalline material and to match it against a simulated pattern if a single crystal structure is obtained.
Single-Crystal X-Ray Diffraction (SCXRD)	The definitive method to determine the precise 3D crystal structure, including the metal coordination environment, bond lengths, angles, and framework topology.
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the coordination of the carboxylate groups to the metal centers by observing shifts in their characteristic vibrational frequencies.[5] Also confirms the presence of the amino group.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the framework and to quantify the loss of guest and coordinated solvent molecules before the framework itself decomposes.[6][7]
Elemental Analysis (CHN)	To determine the elemental composition (carbon, hydrogen, nitrogen) of the synthesized material, which helps in verifying the proposed chemical formula.

Expected Spectroscopic and Thermal Data

While specific data for a 3-aminophthalate framework is scarce, data from isomers and related structures provide expected values.

Table 1: Representative FTIR Data for Amino-Carboxylate Ligand Coordination [8][9][10]

Vibration	Free Ligand (approx. cm⁻¹)	Coordinated Ligand (approx. cm⁻¹)	Interpretation
O-H Stretch (Carboxylic Acid)	3000-2500 (broad)	Absent	Deprotonation of the carboxylic acid upon coordination to the metal center.
C=O Stretch (Carboxylic Acid)	~1700	N/A (see asymmetric/symmetric)	The C=O double bond is replaced by delocalized carboxylate bonds.
COO⁻ Asymmetric Stretch	~1550	1610 - 1550	A shift in this band is a strong indicator of carboxylate coordination.
COO⁻ Symmetric Stretch	~1400	1440 - 1380	The difference (Δν) between asymmetric and symmetric stretches gives insight into the coordination mode (monodentate, bidentate, bridging).
N-H Stretch (Amino Group)	3500 - 3300 (two bands)	3500 - 3300 (slight shift)	A small shift indicates the amino group is likely not coordinated but is influenced by changes in the crystal packing and hydrogen bonding.
M-O Stretch	N/A	600 - 400	Appearance of new low-frequency bands corresponding to the metal-oxygen bond confirms coordination.[5]

Table 2: Representative TGA Data for an Amino-Functionalized MOF [6][7][11][12]

Temperature Range (°C)	Weight Loss (%)	Assignment
25 - 150	5 - 15%	Loss of guest solvent molecules (e.g., water, ethanol) residing in the pores.
150 - 300	10 - 20%	Loss of coordinated solvent molecules (e.g., DMF, water) directly bound to the metal centers.
> 350	> 40%	Decomposition and combustion of the organic linker, leading to the collapse of the framework and formation of a metal oxide residue.

Part 3: The Heart of Chemiluminescence: The Luminol Reaction

The most famous role of 3-aminophthalic acid is not as a starting material, but as the high-energy product of the luminol reaction. In forensic science and biology, luminol is used to detect trace amounts of blood. The iron in hemoglobin catalyzes the oxidation of luminol by an oxidizing agent (like hydrogen peroxide), producing a short-lived intermediate that decomposes, releasing nitrogen gas and forming 3-aminophthalate in an electronically excited state. As this excited molecule relaxes to its ground state, it emits energy in the form of a striking blue photon.[3][13]

Figure 3: Simplified mechanism of luminol chemiluminescence.

Experimental Protocol: Synthesis of Luminol

This two-step protocol is adapted from standard organic chemistry procedures.[3][13]

Step 1: Synthesis of 3-Nitrophthalhydrazide

• In a large test tube, combine 1.3 g of 3-nitrophthalic acid and 2 mL of a 10% aqueous hydrazine solution.

• Heat the mixture gently with a microburner until the solid dissolves.

• Add 4 mL of triethylene glycol (a high-boiling solvent) and a boiling stone.

• Heat the solution vigorously, allowing the temperature to rise to ~210-220 °C. The water will boil off first. Hold at this temperature for about 2 minutes.

• Allow the solution to cool to ~100 °C and add 4 mL of hot water.

• Cool the resulting suspension to room temperature and collect the solid 3-nitrophthalhydrazide by suction filtration.

Step 2: Reduction to Luminol

• Transfer the 3-nitrophthalhydrazide to a large test tube.

• Add 6.5 mL of a 10% sodium hydroxide solution and stir to dissolve.

• Add 4.0 g of sodium dithionite (sodium hydrosulfite), a reducing agent.

• Heat the mixture to a boil and maintain boiling for 5 minutes, stirring occasionally.

• Add 2.6 mL of glacial acetic acid.

• Cool the test tube in an ice bath to precipitate the product.

• Collect the light-yellow solid (luminol) by suction filtration.

Protocol: Demonstration of Chemiluminescence

• Dissolve a small amount of the synthesized luminol in ~2 mL of 3 M NaOH and dilute with ~38 mL of water (Solution A).

• In a separate flask, prepare Solution B by mixing 4 mL of 3% aqueous potassium ferricyanide (catalyst), 4 mL of 3% hydrogen peroxide (oxidant), and 32 mL of water.

• In a darkened room, pour Solution A and Solution B simultaneously into a large flask or funnel. A vibrant blue glow will be produced.[13]

Part 4: A New Frontier: Ligand for Targeted Protein Degradation

One of the most exciting recent developments is the identification of 3-aminophthalic acid as a novel ligand for the Cereblon (CRBN) E3 ubiquitin ligase.[14][15] This discovery has profound implications for drug development, particularly in the field of Proteolysis-Targeting Chimeras (PROTACs).

The PROTAC Mechanism: PROTACs are revolutionary bifunctional molecules designed to hijack the cell's own protein disposal system, the ubiquitin-proteasome pathway.[13][16] They consist of three parts: a "warhead" that binds to a target protein of interest (POI), a ligand that binds to an E3 ubiquitin ligase, and a chemical linker that connects the two. By forming a ternary complex (POI-PROTAC-E3 Ligase), the PROTAC brings the target protein into close proximity with the E3 ligase, which then tags the POI with ubiquitin. This "tag" marks the protein for destruction by the proteasome.[13][16]

Figure 4: The mechanism of action for a PROTAC molecule.

3-Aminophthalic Acid as a Novel CRBN Ligand: The most commonly used E3 ligase ligands for PROTACs are derived from complex molecules known as immunomodulatory drugs (IMiDs), such as thalidomide and pomalidomide.[17][18] These molecules contain a glutarimide ring that is essential for binding to CRBN. Recent research has shown that 3-aminophthalic acid can serve as a simpler, more chemically stable, and more economical mimic of this critical binding moiety.[14][15] It effectively occupies the same binding pocket on the CRBN protein, making it a highly valuable and accessible building block for developing new PROTACs.[14]

Figure 5: Key interactions of 3-aminophthalic acid in the CRBN binding pocket.

Conceptual Workflow for Developing a 3-Aminophthalate-Based PROTAC

• Identify Target & Warhead: Select a protein of interest (POI) for degradation and identify or develop a small molecule ("warhead") that binds to it.

• Linker Attachment Point: Synthetically modify 3-aminophthalic acid to introduce a linker. The amino group is a common and convenient attachment point for linkers of varying lengths and compositions (e.g., PEG chains).

• Conjugation: Couple the linker-modified 3-aminophthalic acid to the warhead molecule.

• Optimization: Systematically vary the linker length and attachment points on both the warhead and the 3-aminophthalic acid moiety to optimize the formation of a stable and effective ternary complex.

• Biological Evaluation: Test the synthesized PROTACs in cell-based assays for their ability to induce degradation of the target protein (e.g., via Western Blot or proteomics) and for their downstream functional effects.

This approach provides a more accessible entry point for researchers in drug development to create novel therapeutics for "undruggable" targets.

Conclusion

3-Aminophthalic acid is a molecule of remarkable versatility. It is the cornerstone of chemiluminescence, a foundational tool in analytics and forensics. While its potential as a direct building block for advanced materials like MOFs is still emerging and presents a significant opportunity for discovery, its newly identified role as a stable and effective ligand for the CRBN E3 ligase places it at the forefront of modern drug discovery. For researchers, scientists, and drug development professionals, understanding the complete profile of this molecule—from its synthesis to its diverse applications—is key to unlocking its full potential.

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• Girardini, M., et al. (2019). Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs. ChemRxiv. [Link]

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Application Notes & Protocols: A Strategic Approach to the Synthesis of Novel Local Anesthetic Candidates from 3-Aminophthalic Acid

Abstract: This document provides a comprehensive technical guide for researchers and drug development professionals on the conceptualization and synthesis of potential local anesthetic agents derived from 3-aminophthalic acid. We will explore the strategic chemical logic, from retrosynthetic analysis to the execution of key synthetic transformations, including amide and ester formations. The protocols herein are presented with an emphasis on explaining the underlying chemical principles to empower researchers in designing novel molecular entities with potential therapeutic value.

Introduction: The Rationale for 3-Aminophthalic Acid as a Scaffold

Local anesthetics are a cornerstone of pain management, functioning by reversibly blocking sodium channels in nerve membranes to prevent the propagation of action potentials.[1][2] The classical pharmacophore for many local anesthetics consists of three key components: a lipophilic aromatic ring, an intermediate ester or amide linkage, and a hydrophilic tertiary amine group.[2][3] This tripartite structure dictates the agent's potency, onset, and duration of action.

3-Aminophthalic acid presents an intriguing and versatile starting scaffold for the design of new local anesthetic candidates. Its structure offers:

• A pre-functionalized aromatic ring (the lipophilic component).

• Two carboxylic acid groups, providing dual points for derivatization into esters or amides (the intermediate linkage).

• An amino group that can be either part of the final hydrophilic moiety or a handle for further modification.

This guide outlines a strategic pathway for leveraging these features to construct a library of novel compounds for pharmacological screening.

Retrosynthetic Analysis and Strategic Planning

Our strategy begins with a target molecule embodying the classic local anesthetic structure, derived from the 3-aminophthalic acid core. A logical retrosynthetic disconnection of a potential diamide target molecule reveals the key synthetic steps required.

Figure 1: Retrosynthetic analysis of a target local anesthetic.

This analysis highlights three critical stages in the forward synthesis:

• Amine Protection (Optional but Recommended): The primary amine of 3-aminophthalic acid is nucleophilic and can interfere with subsequent reactions at the carboxylic acid sites. Protecting this group, for instance through acetylation, is a crucial first step to ensure selective amide or ester bond formation.[4]

• Carboxylic Acid Activation and Coupling: The carboxylic acid groups must be "activated" to facilitate reaction with the weakly nucleophilic hydroxyl or amino group of the side chain. This is the core bond-forming step.

• Salt Formation: The final compounds are typically converted to their hydrochloride salts to enhance water solubility and stability for biological testing.

Core Synthetic Workflow and Protocols

The following sections provide detailed methodologies for the synthesis. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Part I: Preparation of the Core Intermediate (N-Acetyl-3-aminophthalic Acid)

The protection of the amino group is paramount for regiochemical control. Acetylation is a robust and common method.

Protocol 1: Acetylation of 3-Aminophthalic Acid

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer, add 3-aminophthalic acid (1.0 eq).

• Solvent & Base: Suspend the starting material in dichloromethane (DCM) and add a suitable base such as triethylamine (TEA) (1.0-1.1 eq).[4] Cool the mixture to 0-5 °C in an ice bath.

• Acylation: Slowly add acetyl chloride (1.05 eq) dropwise to the stirred suspension.[4] Maintain the temperature below 10 °C.

• Reaction: Allow the reaction to stir at 0-5 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by the slow addition of water. Acidify the mixture with 1M HCl to precipitate the product.

• Isolation: Filter the solid precipitate, wash with cold water, and dry under vacuum to yield N-acetyl-3-aminophthalic acid.

Reagent	Molar Eq.	Purpose
3-Aminophthalic Acid	1.0	Starting Material
Dichloromethane (DCM)	-	Solvent
Triethylamine (TEA)	1.1	Base (HCl Scavenger)
Acetyl Chloride	1.05	Acetylating Agent

Table 1: Reagents for Protocol 1.

Part II: Formation of the Intermediate Linkage

This is the key step where the hydrophilic side chains are attached. We will focus on amide bond formation using a carbodiimide coupling agent, a common and effective method for forming amides from carboxylic acids and amines.[5]

Figure 2: Synthetic workflow diagram.

Protocol 2: DCC Coupling for Diamide Synthesis

• Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve N-acetyl-3-aminophthalic acid (1.0 eq) and hydroxybenzotriazole (HOBt) (2.2 eq) in anhydrous dimethylformamide (DMF).

• Reagent Addition: Add the desired dialkylamino-alcohol (e.g., 2-diethylaminoethanol) (2.2 eq) to the solution.

• Coupling: Cool the mixture to 0 °C and add N,N'-dicyclohexylcarbodiimide (DCC) (2.2 eq) portion-wise. A white precipitate (dicyclohexylurea, DCU) will begin to form.

• Reaction: Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

• Workup: Filter off the DCU precipitate. Dilute the filtrate with ethyl acetate and wash sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column chromatography to obtain the protected diamide intermediate.

Reagent	Molar Eq.	Purpose
N-acetyl-3-aminophthalic acid	1.0	Carboxylic Acid Source
Dialkylamino-alcohol	2.2	Amine Source
DCC	2.2	Coupling Agent
HOBt	2.2	Suppress Side Reactions
Anhydrous DMF	-	Solvent

Table 2: Reagents for Protocol 2.

Part III: Deprotection and Salt Formation

The final steps involve removing the acetyl protecting group and converting the basic amine functionalities into their hydrochloride salts for improved handling and solubility.

Protocol 3: Final Product Generation

• Deprotection: Dissolve the purified diamide intermediate from Protocol 2 in a mixture of ethanol and 6M aqueous HCl. Heat the mixture at reflux for 4-6 hours until the deprotection is complete (monitored by TLC or LC-MS).

• Isolation: Cool the reaction mixture and neutralize carefully with a base (e.g., NaOH solution) to pH ~8-9. Extract the free base product into an organic solvent like ethyl acetate.

• Drying & Concentration: Dry the combined organic extracts over sodium sulfate, filter, and remove the solvent in vacuo.

• Salt Formation: Dissolve the resulting free base in a minimal amount of anhydrous diethyl ether or isopropanol. Add a solution of HCl in diethyl ether dropwise with stirring until precipitation is complete.

• Final Product: Filter the resulting solid, wash with cold diethyl ether, and dry under vacuum to yield the final product as a hydrochloride salt.

Characterization and Analysis

The identity and purity of all intermediates and the final product must be rigorously confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight of the synthesized compound.

• Infrared (IR) Spectroscopy: To identify key functional groups (e.g., C=O of amides, N-H stretches).

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Conclusion and Future Directions

This guide provides a foundational synthetic strategy for developing novel local anesthetic candidates from the versatile 3-aminophthalic acid scaffold. By systematically modifying the amino-alcohol side chain used in the coupling step, researchers can generate a diverse library of compounds. Subsequent structure-activity relationship (SAR) studies can then elucidate the molecular features that optimize anesthetic potency while minimizing toxicity. The protocols described are robust and utilize standard organic chemistry techniques, making them accessible for widespread application in drug discovery laboratories.

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Application Note: A Guide to Luminol Chemiluminescence Featuring 3-Aminophthalic Acid

Abstract

This comprehensive application note provides a detailed guide to the experimental setup for luminol chemiluminescence, a cornerstone phenomenon in various scientific disciplines. We delve into the underlying chemical principles, focusing on the generation of the light-emitting species, 3-aminophthalic acid. This document furnishes researchers, scientists, and drug development professionals with meticulously crafted protocols for both qualitative demonstration and quantitative analysis of this captivating "cold light" reaction. Beyond procedural steps, we explore the causality of experimental choices, ensuring a robust and reproducible methodology. This guide is designed to be a self-validating system, grounded in authoritative scientific literature to uphold the highest standards of expertise, authoritativeness, and trustworthiness.

Introduction: The Phenomenon of "Cold Light"

Chemiluminescence is the emission of light as a result of a chemical reaction, with minimal heat production.[1][2] The luminol reaction is a classic example of this phenomenon, renowned for its striking blue glow.[1][3] This reaction has found diverse applications, from the forensic detection of trace amounts of blood at crime scenes to highly sensitive biochemical assays such as Western blots and ELISAs.[2][3][4] The versatility and high sensitivity of luminol-based assays make them invaluable tools in both research and clinical settings.[5]

At the heart of this light-producing reaction is the transformation of luminol (3-aminophthalhydrazide) into an electronically excited state of 3-aminophthalic acid.[2] As this excited molecule relaxes to its ground state, it releases energy in the form of a photon of light, typically with a maximum emission wavelength of around 425 nm.[2][3] Understanding the mechanism and the factors that influence this reaction is paramount for its successful application.

The Chemical Mechanism: From Luminol to Light

The chemiluminescence of luminol is a multi-step process that occurs under specific conditions. The reaction is initiated in an alkaline environment, where luminol is deprotonated to form a dianion.[3][6] This dianion is then oxidized by an oxidizing agent, such as hydrogen peroxide or sodium hypochlorite.[1][6] This oxidation is often facilitated by a catalyst, which can be a metal ion complex like potassium ferricyanide, copper ions, or the iron present in the heme group of hemoglobin.[3][6][7][8]

The oxidation process leads to the formation of an unstable peroxide intermediate.[3] This intermediate then decomposes, losing a molecule of nitrogen gas to form 3-aminophthalic acid in an excited singlet state (S1).[3] The subsequent decay of the excited 3-aminophthalate to its lower energy ground state results in the emission of visible light.[2][3]

Caption: The reaction pathway of luminol chemiluminescence.

Experimental Design and Protocols

Successful execution of a luminol chemiluminescence experiment requires careful preparation of reagents and a systematic approach. Below are protocols for both a qualitative demonstration and a more rigorous quantitative analysis.

Reagents and Equipment

Reagent/Equipment	Purpose	Recommended Specifications
Luminol (C₈H₇N₃O₂)	Chemiluminescent Substrate	ACS Grade or higher
Sodium Hydroxide (NaOH)	Creates Alkaline Environment	Pellets or 10M solution, ACS Grade
Hydrogen Peroxide (H₂O₂)	Oxidizing Agent	3% (w/v) aqueous solution
Potassium Ferricyanide (K₃[Fe(CN)₆])	Catalyst	ACS Grade or higher
Distilled or Deionized Water	Solvent	High purity, low ionic content
Beakers/Erlenmeyer Flasks	Solution Preparation/Mixing	Appropriate volumes (e.g., 250 mL, 1 L)
Graduated Cylinders/Pipettes	Accurate Volume Measurement	Calibrated
Magnetic Stirrer and Stir Bars	Solution Mixing
Weighing Scale	Mass Measurement	Analytical balance (±0.001 g)
Luminometer or Spectrophotometer	For Quantitative Analysis	Capable of measuring light emission
Dark Room or Light-tight Box	For Visualization/Measurement	Essential for optimal results
Personal Protective Equipment (PPE)	Safety	Safety goggles, gloves, lab coat

Protocol 1: Qualitative Demonstration of Luminol Chemiluminescence

This protocol is designed for a visually striking demonstration of the luminol reaction.

Step 1: Preparation of Solution A (Luminol Solution)

• Weigh 0.1 g of luminol and 5.0 g of sodium hydroxide.

• In a 1 L beaker, dissolve the sodium hydroxide in approximately 800 mL of distilled water.

• Add the luminol to the sodium hydroxide solution.

• Stir the mixture until the luminol is fully dissolved.

• Bring the final volume to 1000 mL with distilled water. This solution is stable for several hours.[7]

Step 2: Preparation of Solution B (Oxidant/Catalyst Solution)

• Weigh 0.7 g of potassium ferricyanide.

• In a separate 1 L beaker, dissolve the potassium ferricyanide in approximately 800 mL of distilled water.

• Add 15 mL of 3% hydrogen peroxide to the solution.

• Stir the mixture until homogenous.

• Bring the final volume to 1000 mL with distilled water.[7]

Step 3: The "Light Show"

• Dim the lights in the room for optimal viewing.

• In a large, clear container (e.g., a large beaker or flask), simultaneously pour equal volumes of Solution A and Solution B.

• Observe the immediate emission of a vibrant blue light. The glow will last for several seconds to a minute.[1][3]

Caption: A simplified workflow for luminol chemiluminescence experiments.

Protocol 2: Quantitative Analysis of Chemiluminescence

This protocol is adapted for researchers needing to quantify the light output, for example, in inhibitor screening or enzyme activity assays.

Step 1: Reagent Preparation

• Luminol Stock Solution (10 mM): Dissolve 17.7 mg of luminol in 10 mL of 0.1 M NaOH. Store protected from light.

• Hydrogen Peroxide (3%): Commercially available or prepared by diluting a more concentrated stock.

• Catalyst Solution (e.g., 10 mM Potassium Ferricyanide): Dissolve 32.9 mg of potassium ferricyanide in 10 mL of distilled water.

• Reaction Buffer (e.g., 0.1 M Carbonate Buffer, pH 9.5): Prepare by mixing appropriate volumes of sodium carbonate and sodium bicarbonate solutions.

Step 2: Assay Setup

• The assay should be performed in a microplate format (e.g., a 96-well white opaque plate to maximize light reflection) compatible with a luminometer.

• Pipette the components of the reaction into the wells. A typical reaction mixture might consist of:

  • Reaction Buffer

  • Sample (e.g., enzyme, inhibitor, or analyte of interest)

  • Catalyst Solution

  • Luminol Stock Solution

• Initiate the reaction by adding the hydrogen peroxide solution. This is often done using an automated injector within the luminometer to ensure consistent timing.

Step 3: Data Acquisition

• Place the microplate in the luminometer.

• Set the instrument to measure luminescence intensity over a defined period (kinetic read) or at a specific endpoint.

• The data will be reported in Relative Light Units (RLU).

Step 4: Data Analysis

• Plot the RLU values against time or concentration of the analyte.

• For enzyme kinetics or inhibition studies, calculate the reaction rates from the kinetic data.

• The intensity of the chemiluminescence can be correlated with the concentration of the catalyst or other limiting reagents in the reaction.[5][9]

Applications in Drug Development and Research

The high sensitivity of luminol chemiluminescence makes it a powerful tool in various research and development applications:

• Immunoassays: In Western blotting and ELISA, horseradish peroxidase (HRP) is often conjugated to a secondary antibody. In the presence of its substrate (luminol) and an oxidant, HRP catalyzes the reaction, producing light that can be detected on film or with a CCD camera. This allows for the detection of very low quantities of a target protein.[2][5]

• Reactive Oxygen Species (ROS) Detection: The luminol reaction can be used to detect the presence of ROS, such as superoxide and hydrogen peroxide, in biological systems. This is particularly relevant in studies of oxidative stress and inflammation.

• High-Throughput Screening (HTS): The speed and sensitivity of chemiluminescent assays make them well-suited for HTS of potential drug candidates that may inhibit or enhance the activity of a target enzyme.

Safety and Handling

It is imperative to adhere to standard laboratory safety practices when performing these experiments.

• Sodium Hydroxide (NaOH): Corrosive and can cause severe skin burns and eye damage.[10] Always wear appropriate PPE, including gloves and safety goggles.

• Hydrogen Peroxide (H₂O₂): A strong oxidizing agent.[11] Avoid contact with skin and eyes.

• Luminol and Potassium Ferricyanide: May cause irritation to the skin, eyes, and respiratory tract.[1][8] Handle in a well-ventilated area or a fume hood.

• Waste Disposal: Dispose of all chemical waste in accordance with local regulations.

Conclusion

The luminol chemiluminescence reaction, culminating in the light emission from 3-aminophthalic acid, is a visually compelling and analytically powerful tool. By understanding the underlying mechanism and adhering to robust, well-defined protocols, researchers can effectively harness this phenomenon for a wide array of applications, from educational demonstrations to cutting-edge drug discovery. The protocols and insights provided in this application note serve as a comprehensive resource for the successful implementation of luminol-based chemiluminescence assays.

References

• Royal Society of Chemistry. (n.d.). Chemiluminescence of luminol: a cold light experiment. RSC Education. Retrieved from [Link]

• PhysicsOpenLab. (2019, February 6). Luminol and Chemiluminescence. Retrieved from [Link]

• Wikipedia. (n.d.). Luminol. Retrieved from [Link]

• Flinn Scientific Canada. (n.d.). Chemiluminescence — A Toast to Chemistry. Retrieved from [Link]

• Tshushima, H., et al. (2021). Kinetics Simulation of Luminol Chemiluminescence Based on Quantitative Analysis of Photons Generated in Electrochemical Oxidation. The Journal of Physical Chemistry A. Retrieved from [Link]

• University of Bristol. (n.d.). The Chemiluminescence of Luminol. Retrieved from [Link]

• Truman State University. (n.d.). Luminol Synthesis. Retrieved from [Link]

• University of Washington. (n.d.). Luminol. Retrieved from [Link]

• Science Buddies. (n.d.). Crime Scene Chemistry—The Cool Blue Light of Luminol. Retrieved from [Link]

• Zhang, G., et al. (2007). Chemiluminescence of 3‐aminophthalic acid anion–hydrogen peroxide–cobalt (II). Luminescence. Retrieved from [Link]

• Laboratorium Discounter. (2023, June 27). Unleashing the Glow: Exploring Luminol Experiments. Retrieved from [Link]

• Wikipedia. (n.d.). 3-Aminophthalic acid. Retrieved from [Link]

• ResearchGate. (2025, August 5). Quantitative computational chemical analysis of the sensitivity of chemiluminescence detection. Retrieved from [Link]

• Khan, P., et al. (2014). Luminol-Based Chemiluminescent Signals: Clinical and Non-clinical Application and Future Uses. Applied Biochemistry and Biotechnology. Retrieved from [Link]

• Bioengineer.org. (2026, January 19). Luminol Chemiluminescence Estimates Skeleton Postmortem Interval. Retrieved from [Link]

• Assay Biotechnology. (2025, February 11). SAFETY DATA SHEET. Retrieved from [Link]

• G-Biosciences. (2019, June 28). Safety Data Sheet. Retrieved from [Link]

• Britannica. (n.d.). Luminol. Retrieved from [Link]

• Metaintelligence. (2025, August 19). How Luminol Drives Science-Driven Development Strategies?. Retrieved from [Link]

• Southern Biological. (n.d.). SAFETY DATA SHEET (SDS) - Luminol. Retrieved from [Link]

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Application Notes and Protocols for the Catalytic Hydrogenation of Nitrophthalic Acid to Aminophthalic Acid

For: Researchers, scientists, and drug development professionals

Introduction: The Significance of Aminophthalic Acids

Aminophthalic acids are versatile chemical intermediates, pivotal in the synthesis of pharmaceuticals, agrochemicals, and functional materials. A notable application is the synthesis of luminol (5-amino-2,3-dihydro-1,4-phthalazinedione) from 3-aminophthalic acid. Luminol is renowned for its chemiluminescent properties, which are harnessed in forensic science to detect trace amounts of blood.[1][2] The reduction of the nitro group in nitrophthalic acid to an amino group is the cornerstone of this synthesis, making robust and efficient hydrogenation protocols essential for both laboratory and industrial-scale production.

This guide provides a comprehensive overview of the catalytic hydrogenation of nitrophthalic acid, detailing two primary methodologies: classical hydrogenation using hydrogen gas and catalytic transfer hydrogenation. We will delve into the mechanistic underpinnings, critical process parameters, and detailed, field-tested protocols, with an unwavering focus on safety and reproducibility.

Scientific Principles: Understanding the Transformation

The conversion of a nitroarene to an aniline derivative via catalytic hydrogenation is a cornerstone of organic synthesis.[3] The reaction proceeds on the surface of a heterogeneous catalyst, where molecular hydrogen (or a hydrogen donor) is activated. The nitro group is reduced in a stepwise fashion, typically through nitroso and hydroxylamine intermediates, before the final amine product is formed.[4][5] The accumulation of hydroxylamine intermediates can be a concern, as they can be thermally unstable or lead to side products like azo or azoxy compounds.[5]

Caption: General reaction pathway for nitroarene reduction.

The choice of catalyst, solvent, and reaction conditions is paramount to achieving high yield, purity, and chemoselectivity, especially in multifunctional molecules.

Key Experimental Parameters

Catalyst Selection

The catalyst is the heart of the hydrogenation process. Its primary role is to lower the activation energy by providing a surface for the reaction to occur. Several catalysts are effective for nitro group reduction.

Catalyst	Key Characteristics & Considerations	Relevant Sources
Palladium on Carbon (Pd/C)	Highly active and the most common choice.[6] Works under mild conditions. Can be pyrophoric, especially after use, and requires careful handling.[7][8]	[9][7][8]
Platinum on Carbon (Pt/C) or PtO₂	Very active catalyst, sometimes more so than palladium.[10] Useful for reducing aromatic rings at higher pressures/temperatures, which may be undesirable. Suppresses debenzylation compared to Pd catalysts.[11]	[10][11]
Raney® Nickel (Raney Ni)	A cost-effective alternative to precious metal catalysts.[5][12] Highly active but non-specific, meaning it can reduce other functional groups.[13] Pyrophoric when dry and should not be used in acidic conditions (pH < 5.5) as the nickel will dissolve.[13][14]	[5][12][13][14]

Expert Insight: For general-purpose reduction of nitrophthalic acid where other reducible groups are absent, 5-10% Pd/C is the recommended starting point due to its high activity and efficiency under mild conditions. Raney Nickel is an excellent choice for large-scale industrial processes where cost is a major factor, provided the process controls are in place to handle its pyrophoric nature.

Hydrogen Source

The method of hydrogen delivery fundamentally defines the experimental setup and safety considerations.

• Hydrogen Gas (H₂): The most direct hydrogen source. It requires specialized high-pressure equipment (e.g., a Parr shaker or autoclave) and rigorous safety protocols to manage the risks of a highly flammable, explosive gas.[15][16]

• Transfer Hydrogenation: This technique uses a donor molecule to provide hydrogen in situ, avoiding the need for high-pressure H₂ gas. Common donors include hydrazine hydrate (N₂H₄·H₂O), ammonium formate, or formic acid.[17][18][19] This approach is often simpler and safer for bench-scale synthesis.

Solvent System

The solvent must dissolve the starting material and should be inert under the reaction conditions. Polar solvents are generally preferred.

• Alcohols (Methanol, Ethanol): Excellent choices for dissolving phthalic acids and are compatible with most catalysts.[9][10]

• Water: A green and effective solvent, often used when the substrate is converted to a more soluble salt form (e.g., by adding NaOH or ammonia).[17][18][20]

• Ethyl Acetate (EtOAc): Another common solvent, particularly for work-up and extraction.[9]

Causality: The choice of solvent can influence reaction rates and catalyst activity. For instance, reactions in aqueous basic solutions are common as they readily dissolve the acidic starting material, facilitating its interaction with the solid catalyst.

Protocol 1: Heterogeneous Catalysis with Palladium on Carbon and H₂ Gas

This protocol describes the classical approach using a high-pressure reactor. It is highly efficient but demands strict adherence to safety procedures.

Caption: Workflow for H₂ Gas Hydrogenation.

Materials and Equipment

• 3- or 4-Nitrophthalic Acid

• 10% Palladium on Carbon (Pd/C), 50% wet with water

• Methanol or Ethanol

• High-pressure hydrogenation vessel (e.g., Parr apparatus)

• Inert gas (Nitrogen or Argon)

• Hydrogen gas source with regulator

• Filtration setup (e.g., Büchner funnel with Celite®)

Step-by-Step Methodology

• Reactor Charging: In a suitable pressure vessel, add the nitrophthalic acid (e.g., 10.0 g). Under a gentle stream of nitrogen, carefully add the solvent (e.g., 200 mL methanol).[10] Finally, add the 10% Pd/C catalyst (typically 1-5 mol% Pd relative to the substrate).

  • Expertise: Adding the catalyst last under an inert atmosphere minimizes the risk of it igniting the flammable solvent.[8]

• Sealing and Purging: Securely seal the reactor. Pressurize the vessel with nitrogen to ~100 psi, check for leaks, and then carefully vent the gas. Repeat this pressurize-vent cycle 3-5 times to ensure all oxygen is removed.[15][21]

  • Trustworthiness: This step is critical. Removing oxygen prevents the formation of a potentially explosive hydrogen-oxygen mixture inside the reactor.[8]

• Hydrogenation: After the final nitrogen vent, evacuate the vessel briefly and then introduce hydrogen gas to the desired pressure (e.g., 25-50 psi).[10]

• Reaction Execution: Begin vigorous stirring and, if necessary, heat the reaction to the target temperature (often, room temperature is sufficient). The reaction progress can be monitored by observing the pressure drop as hydrogen is consumed.

• Reaction Completion & Cooldown: Once hydrogen uptake ceases, stop the stirring and heating. Allow the reactor to cool to room temperature.

• Depressurization and Purging: Carefully vent the excess hydrogen into a fume hood.[21] Purge the vessel 3-5 times with nitrogen to remove all residual hydrogen.[16]

• Catalyst Filtration (Critical Safety Step): Open the reactor in a well-ventilated fume hood. Prepare a pad of Celite® in a Büchner funnel and wet it with the reaction solvent. Filter the reaction mixture through the Celite®.

  • Authoritative Grounding: Never allow the catalyst to dry on the filter paper. It is highly pyrophoric, especially after the reaction when it is saturated with adsorbed hydrogen.[7][8] Keep the filter cake wet with solvent or water at all times. Immediately after filtration, transfer the wet catalyst/Celite® mixture into a dedicated waste container filled with water.[7]

• Product Isolation: Concentrate the filtrate under reduced pressure to yield the crude aminophthalic acid.[10] The product can be further purified by recrystallization if necessary.

Protocol 2: Catalytic Transfer Hydrogenation with Hydrazine Hydrate

This protocol, adapted from patented industrial methods, avoids the use of high-pressure hydrogen gas, making it more accessible for standard laboratory setups.[17][18]

Caption: Workflow for Transfer Hydrogenation.

Materials and Equipment

• 3-Nitrophthalic Acid (e.g., 40g, 0.19 mol)

• Sodium Hydroxide (NaOH)

• Ferric Chloride Hexahydrate (FeCl₃·6H₂O)

• Activated Carbon

• 80% Hydrazine Hydrate solution (N₂H₄·H₂O) (Caution: Toxic and Corrosive)

• Concentrated Hydrochloric Acid (HCl)

• Three-neck round-bottom flask with condenser, dropping funnel, and thermometer

• Heating mantle and magnetic stirrer

Step-by-Step Methodology

• Substrate Solution: In a 500 mL three-neck flask, dissolve sodium hydroxide (e.g., 18.5g) in water (260g). To this solution, add 3-nitrophthalic acid (40g) and stir until a clear solution is formed.[17][18]

• Catalyst Addition: Add ferric chloride hexahydrate (e.g., 3.5g) and activated carbon (e.g., 16g) to the solution.[17][18]

• Heating: Heat the mixture to approximately 95°C (near reflux).

• Hydrazine Addition: Slowly add 80% hydrazine hydrate solution (e.g., 29g) dropwise via the addition funnel over a period of time. The reaction is exothermic; control the addition rate to maintain a steady reflux.

• Reaction: After the addition is complete, continue heating at reflux for 3.5 to 5 hours.[17][18]

• Hot Filtration: Once the reaction is complete, filter the hot mixture to remove the catalyst and activated carbon. Collect the filtrate.

• Product Precipitation: Cool the filtrate and carefully acidify it with concentrated hydrochloric acid to a pH of approximately 3.5.[17][18] The aminophthalic acid product will precipitate out of the solution.

• Isolation and Drying: Cool the mixture in an ice bath to maximize crystallization. Filter the solid product, wash with a small amount of cold water, and dry in an oven at 80°C for 3 hours to obtain the final product.[17][18]

  • Trustworthiness: This method has reported yields and purities exceeding 95% and 96% respectively.[17][18]

Safety, Troubleshooting, and Best Practices

Safety is paramount in all hydrogenation reactions.

Hazard	Mitigation Strategy	Relevant Sources
Hydrogen Gas Flammability	Operate in a well-ventilated fume hood. Always purge the system with inert gas (N₂) before introducing H₂ and after the reaction is complete. Use certified high-pressure equipment and perform regular leak tests.[8][15][21]	[8][15][16][21]
Pyrophoric Catalysts	Handle catalysts under an inert atmosphere. Never allow used catalysts to become dry. Quench used catalysts by transferring the wet filter cake to a container of water.[7][8][14]	[7][8][14]
Exothermic Reaction	The hydrogenation of a nitro group is highly exothermic. Ensure adequate cooling is available. For transfer hydrogenation, add the hydrogen donor slowly and monitor the temperature.[15]	[15]
Hydrazine Toxicity	Hydrazine hydrate is toxic and corrosive. Handle only in a fume hood while wearing appropriate personal protective equipment (gloves, safety glasses, lab coat).

Troubleshooting Guide:

• Incomplete Reaction:

  • Possible Cause: Inactive catalyst. "Old" Pd/C catalysts can lose activity.[22]

  • Solution: Use fresh catalyst or increase catalyst loading. Ensure the hydrogen pressure is maintained.

• Low Yield:

  • Possible Cause: Product is soluble in the filtrate.

  • Solution: For the precipitation method, ensure the pH is correctly adjusted and the solution is thoroughly cooled. For the H₂ gas method, ensure complete solvent removal.

• Product Discoloration:

  • Possible Cause: Formation of colored azo/azoxy byproducts from intermediate condensation.[5]

  • Solution: Ensure efficient stirring and sufficient hydrogen availability to fully reduce intermediates. Purification by recrystallization may be necessary.

References

• 3-Aminophthalic Acid Hydrochloride Dihydr
• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogen
• Hydrogenation Reaction Safety In The Chemical Industry. (URL: )
• Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid - Eureka | P
• Hydrogen

• Synthesis of (a) 3-Aminophthalic acid - PrepChem.com. (URL: [Link])

• Hazards associated with laboratory scale hydrogenations | ACS Chemical Health & Safety. (URL: [Link])

• Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. (URL: [Link])

• CN101012178A - Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid - Google P
• CN105198764A - A kind of method for preparing 3-aminophthalate hydrochloride dihydrate - Google P

• Selective hydrogenation of nitro compounds to amines by coupled redox reactions over a heterogeneous biocatalyst - NIH. (URL: [Link])

• Hydrogenation reaction safety - YouTube. (URL: [Link])

• General scheme for the catalytic hydrogenation of nitroarene - ResearchGate. (URL: [Link])

• Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst | Organic Letters - ACS Publications. (URL: [Link])

• Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. (URL: [Link])

• JPH10306067A - Production of 5-aminoisophthalic acid - Google P
• US3058997A - Phthalic acid products purification - Google P

• Raney® Nickel: A Life-Changing Catalyst - American Chemical Society. (URL: [Link])

• Raney nickel - Wikipedia. (URL: [Link])

• JP2004300041A - Method for producing high-purity 5-aminoisophthalic acid. (URL: )
• Preparation method for 3-aminophthalic acid and derivative thereof - Google P

• Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives - MDPI. (URL: [Link])

• Raney Nickel Catalyst, Vineeth Precious. (URL: [Link])

• Precious Metal Catalyst (PMC) or Nickel Catalyzed Hydrogenation - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (URL: [Link])

• Palladium on Carbon (Pd/C) - Common Organic Chemistry. (URL: [Link])

• Pd-C-induced catalytic transfer hydrogenation with triethylsilane. (URL: [Link])

• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. (URL: [Link])

• Hydrogenation of p-nitrophenol to metol using Raney nickel catalyst: Reaction kinetics. (URL: [Link])

• Why are no bubbles produced during catalytic transfer hydrogenation with Pd/C? (URL: [Link])

• 4-Nitrophthalic Acid: Comprehensive Overview and Applications. (URL: [Link])

• CN106892829A - The method that p-nitrophenol catalytic hydrogenation prepares para-aminophenol - Google P

• Reaction conditions of 4-nitrophenol hydrogenation in the batch... - ResearchGate. (URL: [Link])

• One-Pot Mechanochemical Hydrogenation and Acetylation of 4-Nitrophenol to 4-Aminophenol and Paracetamol - ResearchGate. (URL: [Link])

• PHOTOCHEMISTRY: SYNTHESIS OF LUMINOL. (URL: [Link])

• Simple and rapid hydrogenation of p-nitrophenol with aqueous formic acid in catalytic flow reactors - PubMed. (URL: [Link])

• HYDROGENATION | FACT SHEET - Stanford Environmental Health & Safety. (URL: [Link])

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Aminophthalic Acid

Welcome to the technical support center for the synthesis of 4-aminophthalic acid. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthesis protocols and troubleshoot common issues. Here, we provide in-depth, experience-based insights to enhance the yield and purity of your product.

I. Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific experimental challenges in a question-and-answer format, providing both the "why" and the "how" for effective problem-solving.

Issue 1: Low Yield in the Nitration of Phthalic Anhydride

Question: My nitration of phthalic anhydride to 4-nitrophthalic acid is resulting in a low yield. What are the likely causes and how can I improve it?

Answer: A low yield in this electrophilic aromatic substitution reaction is often due to suboptimal reaction conditions or the formation of the undesired 3-nitrophthalic acid isomer.[1][2]

Causality and Strategic Solutions:

• Reaction Temperature: The nitration of phthalic anhydride is an exothermic reaction. Insufficient cooling can lead to side reactions and decomposition of the desired product. It is crucial to maintain a low temperature, typically between 0-5°C, especially during the addition of the nitrating agent.[3]

• Nitrating Agent: The choice and concentration of the nitrating agent are critical. A mixture of concentrated nitric acid and sulfuric acid is commonly used. The sulfuric acid acts as a catalyst by protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺). An insufficient amount of sulfuric acid can lead to a slower reaction rate and incomplete conversion.

• Isomer Formation: The nitration of phthalic anhydride yields both 3-nitrophthalic and 4-nitrophthalic acid.[2] While the 4-isomer is generally the major product, the ratio can be influenced by reaction conditions. Careful control of temperature and the addition rate of reactants can help maximize the formation of the desired 4-nitro isomer.

Troubleshooting Protocol:

• Temperature Control: Ensure your reaction vessel is adequately cooled in an ice bath throughout the addition of phthalic anhydride to the nitrating mixture.

• Reagent Stoichiometry: Carefully check the molar ratios of your reactants. A typical ratio involves a slight excess of nitric acid.

• Post-Reaction Workup: The separation of the 3- and 4-nitro isomers can be challenging. Fractional crystallization is a common method to purify the 4-nitrophthalic acid.

Issue 2: Incomplete Reduction of 4-Nitrophthalic Acid

Question: I am observing incomplete reduction of 4-nitrophthalic acid to 4-aminophthalic acid. How can I ensure the reaction goes to completion?

Answer: Incomplete reduction is a frequent hurdle, often stemming from catalyst deactivation, insufficient reducing agent, or non-optimal reaction parameters. The most common method for this reduction is catalytic hydrogenation.[4][5]

Causality and Strategic Solutions:

• Catalyst Activity: The catalyst, typically palladium on carbon (Pd/C) or Raney nickel, is susceptible to poisoning by impurities in the starting material or solvent.[6] Ensure high-purity reagents and solvents are used. The catalyst itself should be fresh and properly handled to maintain its activity.

• Hydrogen Pressure and Temperature: The efficiency of catalytic hydrogenation is dependent on both hydrogen pressure and temperature. Low pressure may result in a slow or incomplete reaction. While higher temperatures can increase the reaction rate, they can also lead to side reactions. A typical starting point is a hydrogen pressure of 40-60 psi and a temperature of 40-50°C.[6]

• Solvent Choice: The choice of solvent is crucial for dissolving the starting material and facilitating the reaction on the catalyst surface. Anhydrous ethanol is a commonly used solvent for this reduction.[4][5]

Troubleshooting Protocol:

• Catalyst Handling: Use a fresh batch of catalyst. If reusing, ensure it has been properly washed and dried.

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine the point of completion.

• Parameter Optimization: If the reaction is still incomplete, consider systematically increasing the hydrogen pressure or temperature, while carefully monitoring for the formation of byproducts.

Issue 3: Difficulty in Purifying the Final Product

Question: My final 4-aminophthalic acid product is impure. What are the best methods for purification to achieve high purity?

Answer: Impurities in the final product can arise from unreacted starting materials, byproducts from side reactions, or residual catalyst. A multi-step purification process is often necessary.

Causality and Strategic Solutions:

• Recrystallization: This is a powerful technique for removing soluble impurities. The choice of solvent is critical. A solvent should be selected in which 4-aminophthalic acid is sparingly soluble at room temperature but highly soluble at elevated temperatures.

• Filtration: After the reduction step, it is essential to completely remove the catalyst. Filtration through a bed of Celite can be effective in removing fine catalyst particles.[4][5]

• Washing: Washing the crude product with appropriate solvents can remove specific impurities. For example, washing with cold water can remove inorganic salts.

Troubleshooting Protocol:

• Solvent Screening for Recrystallization: Experiment with different solvents or solvent mixtures to find the optimal conditions for recrystallization.

• Thorough Catalyst Removal: After the hydrogenation reaction, filter the reaction mixture while it is still hot to prevent premature crystallization of the product along with the catalyst.[6]

• Characterization: Use analytical techniques such as NMR, IR, and melting point determination to assess the purity of the final product and identify any remaining impurities.[7]

II. Frequently Asked Questions (FAQs)

Q1: What is the typical overall yield for the synthesis of 4-aminophthalic acid from phthalic anhydride?

The overall yield can vary significantly depending on the specific procedures and optimization of each step. However, a well-optimized two-step process (nitration followed by reduction) can achieve an overall yield in the range of 70-85%. The reduction of 4-nitrophthalic acid to 4-aminophthalic acid can have a yield of up to 96%.[4][5]

Q2: Are there alternative, more environmentally friendly methods for the reduction of 4-nitrophthalic acid?

Yes, while catalytic hydrogenation is common, other reducing agents have been explored. For instance, sodium hydrosulfite has been used, but it often results in lower yields and requires extensive purification.[6] The use of stannous chloride in hydrochloric acid is another method, but it generates significant acidic tin-containing waste, posing an environmental concern.[6]

Q3: Can I use 4-nitrophthalimide instead of 4-nitrophthalic acid for the reduction step?

Yes, 4-nitrophthalimide is a common intermediate that can be reduced to 4-aminophthalimide, which can then be hydrolyzed to 4-aminophthalic acid.[1][6] The choice between starting from the acid or the imide often depends on the overall synthetic strategy and the availability of starting materials.

Q4: What are the key safety precautions to consider during this synthesis?

• Nitrating agents are highly corrosive and strong oxidizing agents. Handle them with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Catalytic hydrogenation involves the use of flammable hydrogen gas under pressure. Ensure the equipment is properly assembled and leak-tested. Use a blast shield for protection.

• 4-aminophthalic acid is classified as an irritant, causing skin and eye irritation, and may cause respiratory irritation.[7] Handle the compound in a fume hood and wear appropriate PPE.

III. Data and Workflow Visualization

Table 1: Comparison of Reduction Methods for 4-Nitrophthalic Acid

Reducing Agent	Catalyst	Solvent	Typical Yield	Advantages	Disadvantages
Hydrogen Gas	Pd/C or Raney Ni	Ethanol/DMF	High (up to 97%)[6]	High yield, clean reaction	Requires specialized high-pressure equipment
Sodium Hydrosulfite	None	Water/Ammonia	Moderate (~49%)[6]	Milder conditions	Lower yield, significant salt waste
Stannous Chloride	None	Conc. HCl	Variable	Effective	Generates large amounts of acidic tin waste[6]

Workflow for the Synthesis of 4-Aminophthalic Acid

Caption: General workflow for the synthesis of 4-aminophthalic acid.

Key Decision Points in the Synthesis

Caption: Troubleshooting decision tree for 4-aminophthalic acid synthesis.

IV. References

• A process for the preparation of 3-and 4-aminophthalimide. Google Patents.

• Preparation of aminophthalic anhydrides. Google Patents.

• 4-Aminophthalic acid | C8H7NO4 | CID 72912. PubChem. [Link]

• A Sustainable Approach for Synthesizing (R)-4-Aminopentanoic Acid From Levulinic Acid Catalyzed by Structure-Guided Tailored Glutamate Dehydrogenase. PubMed Central. [Link]

• 4-nitrophthalic acid. Organic Syntheses Procedure. [Link]

• Synthesis and Characterization of Some Phthalic Acid Derivatives Precursors for Phthalocyanine Chromogens. ResearchGate. [Link]

• Synthesis of 4-aminophthalic acid. PrepChem.com. [Link]

• Synthesis of 4-aminophthalic anhydride. PrepChem.com. [Link]

• Nitration of phthalic acid and phthalic anhydride using nitric acid. Google Patents.

• Catalytic Reduction 4-Nitrophenol to 4-Aminophenol. Is it a comprehensive solution? ResearchGate. [Link]

• A Note on the Synthesis of 3-Nitrophthalic Acid. Powered by XMB 1.9.11. [Link]

• 3-nitrophthalic anhydride. Organic Syntheses Procedure. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. echemi.com [echemi.com]
• 5. 4-Aminophthalic acid CAS#: 5434-21-9 [m.chemicalbook.com]
• 6. WO2004043919A1 - A process for the preparation of 3-and 4-aminophthalimide. - Google Patents [patents.google.com]
• 7. 4-Aminophthalic acid | C8H7NO4 | CID 72912 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Aminophthalic Acid

Welcome to the technical support guide for 3-aminophthalic acid purification. This resource is designed for researchers, chemists, and drug development professionals who encounter challenges in obtaining high-purity 3-aminophthalic acid. As a crucial intermediate in the synthesis of pharmaceuticals like Apremilast and various dyes, its purity is paramount for successful downstream applications[1][2]. This guide provides in-depth, field-proven insights in a direct question-and-answer format, moving from common queries to specific troubleshooting scenarios and detailed protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers face.

Q1: What are the primary challenges in purifying 3-aminophthalic acid?

The main challenges stem from its physicochemical properties and the common impurities from its synthesis. Key issues include:

• Instability: 3-Aminophthalic acid can be unstable and prone to degradation or discoloration, especially over time or when exposed to heat and air[3][4]. This is why it is sometimes converted to its more stable hydrochloride salt for storage[4].

• Co-precipitation of Impurities: The most common impurity is the starting material, 3-nitrophthalic acid, from its synthesis via catalytic hydrogenation[1][5]. Due to structural similarities, these can co-precipitate, making separation difficult.

• Color Removal: Crude 3-aminophthalic acid is often a pale-yellow to yellow crystalline powder[1][2]. Removing colored impurities to achieve a lighter or off-white product can be challenging and often requires treatment with activated carbon.

• Solvent Selection for Recrystallization: Finding an ideal solvent where the compound is highly soluble when hot but poorly soluble when cold is critical for achieving good recovery and high purity[6].

Q2: What are the key physicochemical properties I should be aware of?

Understanding these properties is fundamental to designing a successful purification strategy.

Property	Value	Source
Molecular Formula	C₈H₇NO₄	[7][8]
Molecular Weight	181.15 g/mol	[7][8]
Melting Point	180-185 °C	[1][2]
Appearance	Pale-yellow to yellow crystalline powder	[1][2]
pKa	3.41 ± 0.10 (Predicted)	[1][2]
Solubility	Soluble in Methanol	[1][2]

Causality: The two carboxylic acid groups and the amino group make the molecule amphoteric and influence its solubility in polar solvents and aqueous solutions of varying pH. Its relatively high melting point suggests a stable crystal lattice, which is advantageous for purification by recrystallization[6].

Q3: How can I accurately assess the purity of my final product?

A multi-faceted approach is recommended for purity assessment:

• High-Performance Liquid Chromatography (HPLC): This is the most common and accurate method. A reverse-phase (RP) HPLC method can effectively separate 3-aminophthalic acid from its precursors and related impurities[9][10][11].

• Melting Point Analysis: A sharp melting point range close to the literature value (180-185 °C) indicates high purity. A broad or depressed melting range suggests the presence of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and detect impurities if they are present in sufficient quantities (>1-5%).

• Visual Inspection: The color of the material is a simple, albeit qualitative, indicator. A significant reduction in yellow or brown coloration after purification is a good sign.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification process.

Workflow for Troubleshooting Purification Issues

The following diagram outlines a logical approach to diagnosing and solving common purification problems.

Caption: A decision tree for troubleshooting common issues in 3-aminophthalic acid purification.

Problem 1: Low Yield After Recrystallization

• Potential Cause: You may have used an excessive volume of recrystallization solvent. The goal is to create a saturated solution at high temperature, so using the minimum amount of hot solvent required to fully dissolve the crude product is essential.

• Troubleshooting Action:

  • If you still have the mother liquor (the filtrate), try to reduce its volume by evaporation and cool it again to recover a second crop of crystals. Note that this second crop may be less pure.

  • For your next attempt, add the hot solvent to your crude solid in small portions, waiting for it to dissolve before adding more. This ensures you do not oversaturate the cold solution with dissolved product.

• Potential Cause: The solution was cooled too rapidly. Fast cooling promotes the rapid precipitation of small, often impure, crystals and can trap impurities within the crystal lattice.

• Troubleshooting Action:

  • Allow the hot, filtered solution to cool slowly and undisturbed to room temperature. Insulation (e.g., with glass wool) can help.

  • Once the solution has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 30 minutes to maximize precipitation before filtration[12].

Problem 2: The Final Product is Impure

• Potential Cause: Incomplete removal of the starting material, 3-nitrophthalic acid. This is a common issue as the synthesis reaction may not go to 100% completion[5].

• Troubleshooting Action:

  • The pKa values of 3-aminophthalic acid and 3-nitrophthalic acid are different. Careful pH adjustment of the aqueous solution can be used for selective precipitation. In one patented method, the reaction mixture is acidified with concentrated hydrochloric acid to a pH of 3.5 to crystallize the 3-aminophthalic acid product[10][11].

  • Perform a second recrystallization on the obtained material. Purity generally increases with each successive recrystallization, although some product loss is inevitable.

• Potential Cause: Colored impurities are present. These are often polymeric byproducts from the synthesis.

• Troubleshooting Action:

  • Use a decolorizing agent like activated carbon. Add a small amount (typically 1-2% w/w of your solute) of activated carbon to the hot solution before filtration.

  • Crucially, do not add activated carbon to a boiling or superheated solution, as this can cause violent bumping. Let the solution cool slightly, add the carbon, then reheat to boiling before performing a hot filtration to remove it[10].

Problem 3: The Compound "Oils Out" During Recrystallization

• Potential Cause: The solid is melting in the hot solvent rather than dissolving, or the solution is becoming supersaturated with impurities. This happens when the boiling point of the solvent is higher than the melting point of the impure compound.

• Troubleshooting Action:

  • Reheat the mixture to dissolve the oil.

  • Add more hot solvent until the solution becomes clear and homogeneous.

  • If insoluble impurities are suspected, perform a hot filtration to remove them.

  • Allow the resulting solution to cool slowly. The increased solvent volume should prevent oiling out.

Part 3: Experimental Protocols & Workflows

General Purification Workflow

This diagram illustrates the standard sequence of steps for purifying crude 3-aminophthalic acid.

Caption: Step-by-step workflow for the recrystallization of 3-aminophthalic acid.

Protocol 1: Recrystallization of 3-Aminophthalic Acid from Water

Expertise & Experience: Water is often a good choice for recrystallizing polar organic acids. However, the solubility of related impurities, like 3-nitrophthalic acid, is also temperature-dependent in water[13]. Therefore, slow cooling is paramount to allow for the selective crystallization of the less soluble 3-aminophthalic acid at lower temperatures. This protocol is designed to maximize both purity and recovery.

Materials:

• Crude 3-aminophthalic acid

• Deionized water

• Activated carbon (optional)

• Erlenmeyer flasks (x2)

• Hot plate

• Stemless funnel and fluted filter paper

• Büchner funnel and filter flask

• Vacuum source

Methodology:

• Dissolution: Place the crude 3-aminophthalic acid (e.g., 5.0 g) in a 250 mL Erlenmeyer flask. Add a small volume of deionized water (e.g., 50 mL). Heat the mixture on a hot plate with gentle swirling. Add more water in small portions until the solid just dissolves. Avoid adding a large excess of water.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat. Allow it to cool for a minute, then add a small amount of activated carbon (approx. 50-100 mg). Swirl the mixture and gently reheat to boiling for 2-3 minutes.

• Hot Filtration: Place a stemless funnel with fluted filter paper into the neck of a second, pre-heated Erlenmeyer flask. Pour the hot solution through the filter paper. This step removes insoluble impurities and activated carbon. Work quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature without disturbance. You should observe the formation of crystals.

• Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold deionized water to remove any residual soluble impurities from the mother liquor.

• Drying: Transfer the crystals to a watch glass and dry them in a vacuum oven at a moderate temperature (e.g., 60-80 °C) until a constant weight is achieved[10][11].

Protocol 2: Purity Assessment by Reverse-Phase HPLC

Trustworthiness: This method is based on established analytical procedures for separating polar aromatic compounds and provides a reliable, quantitative measure of purity[9].

System & Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of an aqueous buffer and an organic solvent is typically used. For example:

  • Solvent A: Water with 0.1% Phosphoric Acid (or Formic Acid for MS compatibility)[9].

  • Solvent B: Acetonitrile[9].

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 210 nm[14].

• Sample Preparation: Dissolve a small, accurately weighed amount of the purified solid in the mobile phase or a suitable solvent (like methanol) to a known concentration (e.g., 1 mg/mL). Filter through a 0.45 µm syringe filter before injection.

Analysis:

• The purity is determined by the area percentage of the main peak corresponding to 3-aminophthalic acid relative to the total area of all peaks in the chromatogram. A purity of >98% is often desired for subsequent applications[15].

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 3-Aminophthalic Acid: Comprehensive Overview and Applications. Retrieved from Ningbo Inno Pharmchem Co., Ltd. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 3-Aminophthalic acid. Retrieved from Cole-Parmer. [Link]

• Capot Chemical Co., Ltd. (2019). MSDS of 3-Aminophthalic acid. Retrieved from Capot Chemical. [Link]

• SIELC Technologies. (2018). Separation of 3-Aminophthalic acid on Newcrom R1 HPLC column. Retrieved from SIELC. [Link]

• Google Patents. (n.d.). CN105198764A - A kind of method for preparing 3-aminophthalate hydrochloride dihydrate.
• Google Patents. (n.d.). CN101012178A - Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid.
• Patsnap. (n.d.). Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid.
• Google Patents. (n.d.). Preparation method for 3-aminophthalic acid and derivative thereof.

• PrepChem.com. (n.d.). Synthesis of (a) 3-Aminophthalic acid. Retrieved from PrepChem.com. [Link]

• Asian Journal of Chemistry. (n.d.). Synthesis and Characterization of Apremilast. Retrieved from Asian Journal of Chemistry. [Link]

• Wikipedia. (2021). 3-Aminophthalic acid. Retrieved from Wikipedia. [Link]

• Pharmaffiliates. (n.d.). 3-Aminophthalic Acid. Retrieved from Pharmaffiliates. [Link]

• Royal Society of Chemistry. (n.d.). 3-Aminophthalic acid, a new cereblon ligand for targeted protein degradation by O'PROTAC. Retrieved from RSC Publishing. [Link]

• PubChem. (n.d.). 3-Aminophthalic acid. Retrieved from PubChem. [Link]

• University of Rochester. (n.d.). Recrystallization and Crystallization. Retrieved from University of Rochester Chemistry Department. [Link]

• ResearchGate. (n.d.). Solubility of 3-Nitrophthalic Acid in Different Solvents between 278 K and 353 K. Retrieved from ResearchGate. [Link]

• University of California, Irvine. (n.d.). Chem 267. Recrystallization. Retrieved from UCI Department of Chemistry. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. 3-AMINOPHTHALIC ACID CAS#: 5434-20-8 [m.chemicalbook.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. CN105198764A - A kind of method for preparing 3-aminophthalate hydrochloride dihydrate - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. fishersci.com [fishersci.com]
• 8. 3-Aminophthalic acid | C8H7NO4 | CID 79490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3-Aminophthalic acid | SIELC Technologies [sielc.com]
• 10. CN101012178A - Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid - Google Patents [patents.google.com]
• 11. Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid - Eureka | Patsnap [eureka.patsnap.com]
• 12. people.chem.umass.edu [people.chem.umass.edu]
• 13. researchgate.net [researchgate.net]
• 14. asianpubs.org [asianpubs.org]
• 15. chemscene.com [chemscene.com]

Technical Support Center: Derivatization of Aminophthalic Acid

Welcome to the Technical Support Center for aminophthalic acid derivatization. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of aminophthalic acid derivatization. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and practical laboratory experience. Our goal is to empower you to overcome common challenges, optimize your reactions, and ensure the integrity of your results.

I. Troubleshooting Guide: Navigating Common Side Reactions

Derivatization of aminophthalic acid, a critical step in various analytical and synthetic workflows, can be prone to several side reactions. This section provides a structured approach to identifying and mitigating these issues.

Issue 1: Low Yield of the Desired Derivative

Symptoms:

• Significantly lower than expected product mass after purification.

• Chromatographic analysis (e.g., HPLC, TLC) shows a weak peak for the target compound and multiple other peaks.

Potential Causes & Solutions:

Potential Cause	Underlying Rationale	Recommended Action
Incomplete Reaction	The derivatization reaction may not have gone to completion due to insufficient reaction time, suboptimal temperature, or inadequate reagent stoichiometry.	Optimization: Systematically vary the reaction time and temperature. Ensure the derivatizing agent is used in an appropriate molar excess. For instance, in acylation reactions, a 1.1 to 1.5 molar excess of the acylating agent is often a good starting point. Monitor reaction progress using TLC or LC-MS.
Reagent Degradation	Derivatizing agents, especially highly reactive ones like acyl chlorides or anhydrides, can be sensitive to moisture and degrade over time.	Reagent Quality Check: Use freshly opened or properly stored reagents. If degradation is suspected, verify the reagent's purity through appropriate analytical techniques (e.g., NMR, IR spectroscopy) before use.
Steric Hindrance	The bulky nature of either the aminophthalic acid or the derivatizing agent can sterically hinder the reaction, slowing it down or preventing it from occurring efficiently.	Reagent Selection: Consider using a less sterically hindered derivatizing agent if possible. Alternatively, explore catalysts that can facilitate the reaction under milder conditions.
Poor Solubility	If aminophthalic acid or the derivatizing agent is not fully dissolved in the reaction solvent, the reaction will be slow and incomplete.	Solvent Optimization: Choose a solvent in which all reactants are fully soluble at the reaction temperature. Aprotic polar solvents like DMF or DMSO are often good choices.[1] Sonication can sometimes aid in dissolution.

Issue 2: Presence of Multiple Products (Polysubstitution)

Symptoms:

• Mass spectrometry data indicates the presence of species with molecular weights corresponding to the addition of multiple derivatizing groups.

• Multiple product spots/peaks are observed on TLC/HPLC that are closely related to the desired product.

Potential Causes & Solutions:

Potential Cause	Underlying Rationale	Recommended Action
Over-acylation/alkylation	Both the amino group and the two carboxylic acid groups of aminophthalic acid are nucleophilic and can react with electrophilic derivatizing agents.	Control Stoichiometry: Carefully control the stoichiometry of the derivatizing agent. Use of a minimal excess (e.g., 1.05 equivalents) can favor monosubstitution on the more reactive amino group. Protecting Groups: For selective derivatization of the amino group, consider protecting the carboxylic acid groups as esters prior to the primary derivatization step.
Harsh Reaction Conditions	High temperatures and prolonged reaction times can provide the necessary activation energy for the less reactive carboxylic acid groups to also undergo derivatization.	Milder Conditions: Perform the reaction at the lowest effective temperature. Monitor the reaction closely and stop it as soon as the desired product is formed to prevent further reactions.

Issue 3: Intramolecular Cyclization

Symptoms:

• Formation of a major byproduct with a mass corresponding to the loss of a water molecule from the derivatized aminophthalic acid.

• The product may exhibit different solubility and chromatographic properties than expected.

Potential Causes & Solutions:

Potential Cause	Underlying Rationale	Recommended Action
Formation of Phthalimide Derivatives	The amino group and an adjacent carboxylic acid group can undergo an intramolecular condensation reaction, especially under acidic conditions or upon heating, to form a stable five-membered phthalimide ring.[2]	pH Control: Maintain a neutral or slightly basic pH during the reaction and workup to minimize acid-catalyzed cyclization. Temperature Control: Avoid excessive heating. If heat is required, use the minimum temperature necessary for the reaction to proceed.
Activation of Carboxylic Acids	Reagents used to activate carboxylic acids for amide bond formation (e.g., carbodiimides) can also promote intramolecular cyclization.	Choice of Coupling Reagents: Select coupling reagents that are less prone to promoting cyclization. For example, DEPBT has been shown to afford less of the aspartimide derivative in peptide synthesis, a side reaction analogous to phthalimide formation.[2]

II. Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction when derivatizing the amino group of aminophthalic acid with an acyl chloride?

The most common side reaction is di-acylation, where both the amino group and one or both of the carboxylic acid groups are acylated.[3] This is particularly prevalent if a large excess of the acyl chloride is used or if the reaction is run at elevated temperatures. To favor N-acylation, it is crucial to control the stoichiometry of the acylating agent and maintain mild reaction conditions.

Q2: How can I prevent the esterification of the carboxylic acid groups when I only want to derivatize the amino group?

To selectively derivatize the amino group, you can perform the reaction under conditions that favor amine acylation over esterification. This typically involves using a base to deprotonate the amino group, increasing its nucleophilicity, while keeping the temperature low to disfavor the less reactive carboxylic acid attack. Alternatively, protecting the carboxylic acids as esters before derivatizing the amine and then hydrolyzing the esters is a robust, albeit longer, strategy.[4][5]

Q3: My derivatized product seems to be unstable and degrades over time. What could be the cause and how can I improve its stability?

Instability can arise from several factors, including hydrolysis of the newly formed bond (e.g., amide or ester) or oxidation.[6] The stability of derivatives is often pH-dependent. For instance, OPA-derivatives of amino acids are known to be unstable.[7][8][9]

• To improve stability: Store the purified derivative in a dry, inert atmosphere (e.g., under argon or nitrogen) at low temperatures.[6] For solutions, use aprotic solvents and avoid exposure to moisture and light. Lyophilization can also be an effective long-term storage strategy.

Q4: I am using o-phthalaldehyde (OPA) for derivatization for fluorescence detection, but I am getting inconsistent results. Why?

OPA derivatization has several known challenges:

• Reagent Instability: The OPA reagent itself, especially when mixed with a thiol, has a limited shelf life.[7] Always use a freshly prepared reagent.

• Derivative Instability: The isoindole products formed are often unstable.[7][8] It is crucial to automate the process and have a consistent time between derivatization and injection for reproducible results.[10]

• Reaction Conditions: The reaction is sensitive to pH, and the ratio of reactants.[7] Precise control over these parameters is essential.

Q5: Can I derivatize both the amino and carboxylic acid groups in a single step?

Yes, multi-functional derivatization is possible and can be advantageous for certain analytical methods like mass spectrometry.[1] A two-stage tagging scheme can be employed where, for example, the amine and hydroxyl groups are first tagged with an acyl chloride, followed by the coupling of the carboxylate groups with an amine tag using a peptide coupling reagent like HATU.[1]

III. Experimental Protocols & Workflows

Protocol 1: Selective N-Acylation of 3-Aminophthalic Acid

This protocol details the selective acylation of the amino group of 3-aminophthalic acid using an acid chloride.

Materials:

• 3-Aminophthalic acid

• Acid chloride (e.g., acetyl chloride, benzoyl chloride)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA)

• Saturated sodium bicarbonate solution

• 1 M Hydrochloric acid

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve 1 equivalent of 3-aminophthalic acid in anhydrous DCM.

• Add 1.1 equivalents of triethylamine to the solution and stir for 10 minutes at room temperature.

• Cool the mixture to 0°C in an ice bath.

• Slowly add 1.05 equivalents of the acid chloride dropwise to the stirred solution.

• Allow the reaction to stir at 0°C for 1 hour and then warm to room temperature, monitoring the reaction progress by TLC.

• Once the reaction is complete, quench by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, water, and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography or recrystallization as needed.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting common issues in aminophthalic acid derivatization.

Caption: Troubleshooting workflow for aminophthalic acid derivatization.

IV. References

• Intramolecular Cyclization Side Reactions. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• Martinez, J., Tolle, J. C., & Bodanszky, M. (1979). Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters. International Journal of Peptide and Protein Research, 13(1), 22–27. [Link]

• US3058997A - Phthalic acid products purification. (n.d.). Google Patents. Retrieved January 20, 2026, from

• Derivatization and chromatographic behavior of the o-phthaldialdehyde amino acid derivatives obtained with various SH-group-containing additives. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. (2021). International Journal of Pharmaceutical Sciences and Research, 12(7), 3636-3643. [Link]

• Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid. (n.d.). Eureka | Patsnap. Retrieved January 20, 2026, from [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. Retrieved January 20, 2026, from [Link]

• Multi-Functional Derivatization of Amine, Hydroxyl, and Carboxylate Groups for Metabolomic Investigations of Human Tissue by Electrospray Ionization Mass Spectrometry. (2016). Analytical Chemistry, 88(17), 8835–8842. [Link]

• An investigation of o-phthaldialdehyde as a derivatization reagent and optimization of instrumental parameters for qualitative amino acid profiling via UPLC-UV. (2020). Diva-portal.org. [Link]

• Derivatization, stability and chromatographic behavior of o -phthaldialdehyde amino acid and amine derivatives: o -Phthaldialdehyde/ 2-mercaptoethanol reagent. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

• 3-Aminophthalic acid, a new cereblon ligand for targeted protein degradation by O'PROTAC. (2021). Chemical Communications, 57(63), 7795-7798. [Link]

• CN105198764A - A kind of method for preparing 3-aminophthalate hydrochloride dihydrate. (n.d.). Google Patents. Retrieved January 20, 2026, from

• 3-Aminophthalic acid. (n.d.). PubChem. Retrieved January 20, 2026, from [Link]

• Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. (n.d.). Shimadzu. Retrieved January 20, 2026, from [Link]

• Challenging Pharmaceutical Impurity Analyses Part 1: Derivatization. (2020). LCGC Europe, 33(3), 134-138. [Link]

• High-performance liquid chromatography evaluation of the enantiomeric purity of amino acids by means of automated precolumn derivatization with ortho-phthalaldehyde and chiral thiols. (2016). Chirality, 28(11), 746-753. [Link]

• Acylation of Amines, Part 4: with Carboxylic Acids. (2021, February 9). YouTube. [Link]

• Acylation of Amines, Part 2: Other Electrophiles. (2021, February 9). YouTube. [Link]

• CN101012178A - Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid. (n.d.). Google Patents. Retrieved January 20, 2026, from

• Synthesis of (a) 3-Aminophthalic acid. (n.d.). PrepChem.com. Retrieved January 20, 2026, from [Link]

• Derivatization. (2023, August 29). Chemistry LibreTexts. [Link]

• Derivatizing Reagents For Detection Of Organic Compounds By HPLC. (2018). International Journal of Pharmaceutical Sciences and Research, 9(8), 3124-3132. [Link]

• Derivatization Reagents - For Selective Response and Detection in Complex Matrices. (n.d.). Greyhound Chromatography. Retrieved January 20, 2026, from [Link]

• 17.3: Reactions of Carboxylic Acids - Ester and Amide Formation. (2023, August 4). Chemistry LibreTexts. [Link]

• Behavior and characteristics of amine derivatives obtained with o-phthaldialdehyde/3-mercaptopropionic acid and with o-phthaldialdehyde/N-acetyl-L-cysteine reagents. (2003). Journal of Chromatography A, 996(1-2), 1-13. [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. [Link]

• Degradation mechanism and stability of 5-aminolevulinic acid. (2000). Journal of Pharmaceutical Sciences, 89(10), 1335-1341. [Link]

• Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. (n.d.). Agilent. Retrieved January 20, 2026, from [Link]

• Derivatizing Reagents for Detection of Organic Compounds By HPLC. (2018). ResearchGate. [Link]

• Evaluation of On-Resin Head-to-Tail Cyclization Protocols for Peptides on Automated Synthesizers. (n.d.). Biotage. Retrieved January 20, 2026, from [Link]

• Troubleshooting Guides. (n.d.). Bionano Genomics. Retrieved January 20, 2026, from [Link]

• Cyclization Reactions Involving 2-Aminoarenetellurols and Derivatives of α,β-Unsaturated Carboxylic Acids. (2021). Molecules, 26(23), 7385. [Link]

• Acylation Reaction: Applications in Organic Chemistry. (2025, January 17). J&K Scientific LLC. [Link]

• Stability Considerations for Biopharmaceuticals: Overview of Protein and Peptide Degradation Pathways. (2011). BioProcess International, 9(1), 36-43. [Link]

• Understanding the chemical basis of drug stability and degradation. (2010). The Pharmaceutical Journal. [Link]

• Acid to Ester - Common Conditions. (n.d.). Organic Chemistry Portal. Retrieved January 20, 2026, from [Link]

• esterification - alcohols and carboxylic acids. (n.d.). Chemguide. Retrieved January 20, 2026, from [Link]

• Reactions of Amino Acids: Esterification. (n.d.). Pearson. Retrieved January 20, 2026, from [Link]

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• 10. agilent.com [agilent.com]

Technical Support Center: Optimizing Aminophthalic Acid Synthesis

Welcome to the technical support guide for the synthesis of aminophthalic acid. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this important synthesis. 3-Aminophthalic acid is a critical precursor, most notably for luminol, whose chemiluminescent properties are foundational in forensic science and various bioassays.[1][2] 4-Aminophthalic acid is also a valuable building block in the synthesis of dyes and pharmaceuticals.[3]

This guide provides in-depth, experience-driven advice in a direct question-and-answer format to troubleshoot common issues and optimize your reaction conditions.

Core Synthesis Overview: Reduction of Nitrophthalic Acid

The most prevalent and scalable route to aminophthalic acid involves the reduction of the corresponding nitrophthalic acid isomer. This transformation can be achieved through several methods, each with distinct advantages and challenges. The general scheme is illustrated below.

Caption: General reaction scheme for aminophthalic acid synthesis.

Troubleshooting Guide: Common Synthesis Issues

Question 1: My reaction yield is significantly lower than expected. What are the common causes and how can I improve it?

Low yield is a frequent issue stemming from several factors, from incomplete reactions to product loss during workup.

Potential Cause & Solution Workflow:

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. What is the mechanism of Luminol? [synapse.patsnap.com]
• 3. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]

Technical Support Center: Crystallization of Aminophthalic Acid Isomers

Welcome to the technical support guide for troubleshooting the crystallization of aminophthalic acid isomers. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of purifying these valuable compounds. The following sections provide in-depth, experience-driven advice in a question-and-answer format to address common and specific challenges encountered in the laboratory.

Introduction to Crystallization of Aminophthalic Acid Isomers

Aminophthalic acids are a critical class of compounds, serving as versatile building blocks in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1] Their purification via crystallization is a pivotal step in ensuring the quality and reactivity of the final product. However, the journey from a crude reaction mixture to highly pure crystals is often fraught with challenges. The presence of both an acidic carboxyl group and a basic amino group imparts amphoteric properties, leading to complex solubility behaviors that are highly dependent on factors such as pH, solvent polarity, and temperature.[2][3] Furthermore, the potential for polymorphism—the existence of multiple crystalline forms—adds another layer of complexity to achieving consistent and reproducible results.[4][5][6]

This guide is structured to provide not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions during your crystallization processes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm not getting any crystals to form, even after cooling the solution. What's going wrong?

This is a common issue often related to one of three main factors: excessive solvent, a supersaturated but non-nucleating solution, or rapid cooling.[7][8]

Causality and Actionable Solutions:

• Excessive Solvent: You may have used too much solvent, keeping your compound fully dissolved even at low temperatures.[7][8]

  • Solution: Gently heat the solution to evaporate a portion of the solvent, thereby increasing the concentration of the aminophthalic acid.[7][8] Allow the concentrated solution to cool slowly.

• Lack of Nucleation Sites: Crystal formation requires an initial "seed" or nucleation site to begin.

  • Solution 1: Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-solvent interface.[7][9][10] This creates microscopic imperfections that can act as nucleation points.

  • Solution 2: Seeding: If you have a small amount of pure aminophthalic acid, add a single, tiny crystal to the solution.[7][8] This "seed crystal" will provide a template for further crystal growth.

• Rapid Cooling: Cooling the solution too quickly can sometimes inhibit nucleation.

  • Solution: Allow the flask to cool to room temperature on the benchtop before transferring it to an ice bath.[7] Insulating the flask can also promote slower cooling.

Q2: My crystals formed too quickly and appear as a fine powder. What is the cause and how can I get larger crystals?

Rapid crystallization, often referred to as "crashing out," typically occurs when the solution is too concentrated or the temperature gradient is too steep.[8] This is undesirable as it can trap impurities within the crystal lattice, negating the purpose of recrystallization.[8]

Causality and Actionable Solutions:

• High Supersaturation: The concentration of the aminophthalic acid is too high, leading to rapid precipitation rather than ordered crystal growth.

  • Solution: Re-heat the solution and add a small amount of additional hot solvent to slightly decrease the concentration.[7][8]

• Rapid Cooling: A large temperature difference between the hot, dissolved state and the cold, crystallizing state can cause the compound to crash out of solution.

  • Solution: Ensure a slow cooling rate.[7] Let the solution cool to room temperature before placing it in a cold bath.

Q3: The resulting crystals are colored, even though the pure compound should be colorless or light yellow. How can I remove the color?

Colored impurities are a common issue, often arising from side reactions or residual starting materials.

Causality and Actionable Solutions:

• Presence of Colored Impurities: These are often highly conjugated organic molecules.

  • Solution: Activated Charcoal Treatment: After dissolving your crude aminophthalic acid in the hot solvent, add a small amount of activated charcoal.[7][11][12] The charcoal will adsorb the colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.[7] Be cautious not to add too much charcoal, as it can also adsorb your desired product and reduce the yield.[8]

Q4: I'm experiencing a low yield of crystals. What are the likely causes?

Low yield is a frustrating problem that can stem from several factors during the crystallization process.[7][8]

Causality and Actionable Solutions:

• Using Too Much Solvent: This is a primary cause of low yield, as a significant portion of your product will remain in the mother liquor.[7][8]

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. To recover some of the dissolved product, you can try to evaporate some of the solvent from the mother liquor to obtain a second crop of crystals.[7]

• Premature Crystallization: Crystals forming during hot filtration will be lost.

  • Solution: Pre-heat your filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely.[7]

• Incomplete Crystallization: Insufficient cooling time or temperature can leave a substantial amount of product in the solution.

  • Solution: Ensure the solution has been adequately cooled, preferably in an ice bath, for a sufficient amount of time to maximize crystal formation.[7]

Troubleshooting Flowchart

For a visual guide to troubleshooting common crystallization issues, refer to the flowchart below.

Caption: A flowchart for troubleshooting common crystallization problems.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of 3-Aminophthalic Acid

This protocol provides a general guideline for the recrystallization of 3-aminophthalic acid. Optimization may be necessary based on the purity of the starting material. Methanol is often a suitable solvent.[13][14]

Materials:

• Crude 3-aminophthalic acid

• Methanol

• Activated charcoal (optional)

• Standard laboratory glassware (Erlenmeyer flasks, Büchner funnel, etc.)

• Heating source (hot plate)

• Filtration apparatus

Procedure:

• Dissolution: Place the crude 3-aminophthalic acid in an Erlenmeyer flask. Add a minimal amount of methanol and a boiling chip. Gently heat the mixture with stirring until the solvent begins to boil. Continue adding small portions of hot methanol until the solid is completely dissolved.[7]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[7]

• Hot Filtration (if necessary): If there are insoluble impurities or activated charcoal was used, perform a hot gravity filtration. Pre-heat the funnel and receiving flask to prevent premature crystallization.[7]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.[7]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold methanol to remove any remaining mother liquor.[7]

• Drying: Dry the purified crystals in a vacuum oven or air dry them until the solvent has completely evaporated.

Protocol 2: pH-Controlled Crystallization of Aminophthalic Acid Isomers

The solubility of aminophthalic acid isomers is highly pH-dependent due to their amphoteric nature.[2][3] This protocol utilizes pH adjustment to induce crystallization.

Materials:

• Crude aminophthalic acid isomer

• Aqueous acid (e.g., HCl) or base (e.g., NaOH) solution

• pH meter or pH paper

• Standard laboratory glassware

Procedure:

• Dissolution: Dissolve the crude aminophthalic acid isomer in an aqueous basic solution (e.g., dilute NaOH) to form the soluble salt.

• Filtration: Filter the solution to remove any insoluble impurities.

• Crystallization: Slowly add an aqueous acid solution (e.g., dilute HCl) with stirring to adjust the pH.[11][12] Monitor the pH closely. As the pH approaches the isoelectric point of the aminophthalic acid isomer, the compound will become less soluble and begin to crystallize.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with deionized water to remove any residual salts.

• Drying: Dry the purified crystals.

Data Summary Table

Isomer	Common Solvents for Recrystallization	Key Considerations
3-Aminophthalic Acid	Methanol[13][15], Water (with pH adjustment)[11][12]	Prone to coloration, may require activated charcoal treatment.
4-Aminophthalic Acid	Ethanol[16][17][18], Benzene[19]	Generally has good solubility in polar protic solvents.

Advanced Troubleshooting

Oiling Out

Problem: Instead of forming crystals, the compound separates as an oil.[8]

Cause: The compound is coming out of solution at a temperature above its melting point, often due to a high concentration of impurities which can depress the melting point.[8]

Solutions:

• Re-heat the solution and add more solvent to lower the saturation point.[8]

• Try a different solvent with a lower boiling point.

• If impurities are suspected, consider a pre-purification step like column chromatography.[20]

Polymorphism

Problem: Inconsistent crystal forms are obtained, which may have different physical properties.

Cause: Aminophthalic acids can exist in different crystalline arrangements known as polymorphs.[4][5][6] The formation of a specific polymorph can be influenced by factors such as solvent, cooling rate, and temperature.

Solutions:

• Controlled Crystallization: Strictly control all crystallization parameters (solvent, temperature, cooling rate, agitation) to ensure reproducibility.

• Seeding: Use seed crystals of the desired polymorph to encourage its formation.

• Solvent Screening: Experiment with a variety of solvents to identify conditions that favor the formation of the desired polymorph.

Conclusion

The successful crystallization of aminophthalic acid isomers is a blend of understanding the underlying chemical principles and meticulous experimental technique. By systematically addressing issues of solubility, nucleation, and impurity removal, researchers can achieve high-purity crystalline products. This guide provides a foundation for troubleshooting common problems, but it is important to remember that each specific isomer and crude sample may require unique optimization.

References

• Choi, E., & Heynderickx, P. (2022).

• PrepChem. (n.d.). Synthesis of 4-aminophthalic acid. Retrieved from [Link]

• Choi, E., & Heynderickx, P. (2022). Solubility measurement and correlation of 2-aminoterephthalic acid in eight alcoholic solvents at different temperatures. Ghent University Academic Bibliography.
• Choi, E., & Heynderickx, P. (2022). Solubility measurement and correlation of 2-aminoterephthalic acid in eight alcoholic solvents at different temperatures.

• PrepChem. (n.d.). Synthesis of (a) 3-Aminophthalic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid. (n.d.).
• Recrystalliz
• Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid. (n.d.).

• Reddit. (2012). Help! Recrystallization sources of error. Retrieved from [Link]

• Recrystallization and Crystalliz
• Recrystalliz
• Estime, N., Teychené, S., Autret, J.-M., & Biscans, B. (n.d.). Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). CORE.
• Asian Journal of Chemistry. (n.d.).

• Wikipedia. (n.d.). Crystal polymorphism. Retrieved from [Link]

• Siadati, S. A. (2025). How to Purify an organic compound via recrystallization or reprecipitation?.
• Lange, J. N., et al. (2025). Predicting the Effect of pH on Stability and Solubility of Polymorphs, Hydrates, and Cocrystals.

• Reddit. (2024). Recrystallization Issues. Retrieved from [Link]

• Solubilities of Terephthalic Acid, Phthalic Acid, and Isophthalic Acid in Tetrahydrofuran, Cyclohexanone, 1,2-Diethoxyethane, and Acetophenone. (2025).

• PubChem. (n.d.). 3-Aminophthalic acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Aminophthalic acid. Retrieved from [Link]

• van de Weert, M., et al. (n.d.). Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. PMC - NIH.
• Purification method of isophthalic acid by crystallization. (n.d.).
• Preparation of aminophthalic anhydrides. (n.d.).
• Ferreira, M. M., et al. (2023). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media.
• Crystallization of isophthalic acid. (n.d.).
• Saha, S., et al. (2019). Conformational Polymorphism in Organic Crystals: Structural and Functional aspects - A Review. SFA ScholarWorks.
• Synthetic method of 3-aminophthalic anhydride. (2014).

• YouTube. (2023). Amino Acids and Optical Isomers. Retrieved from [Link]

• Wolska, J. L., et al. (2023).

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Technical Support Center: Synthesis and Purification of 3-Aminophthalic Acid

Welcome to the technical support center for the synthesis and purification of 3-aminophthalic acid. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis of this critical reagent. As the key precursor to luminol and a valuable building block in the development of coordination polymers, achieving high purity of 3-aminophthalic acid is paramount for reliable downstream applications.[1] This document provides in-depth troubleshooting advice, detailed purification protocols, and answers to frequently asked questions, grounded in established chemical principles and field-proven techniques.

Diagram: General Workflow for Synthesis and Purification

The following diagram outlines the typical workflow for the synthesis of 3-aminophthalic acid from 3-nitrophthalic acid, highlighting key stages where impurities can be introduced and subsequently removed.

Caption: Synthesis and purification workflow for 3-aminophthalic acid.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis and purification of 3-aminophthalic acid in a question-and-answer format.

Question 1: My final product is a pale yellow or brownish powder, not the expected white solid. What causes this discoloration and how can I remove it?

Answer:

Discoloration in the final product is a common issue and typically indicates the presence of impurities. The primary causes are:

• Residual Starting Material: Incomplete reduction of 3-nitrophthalic acid can leave traces of the starting material, which can impart a yellowish hue.

• Oxidation Products: The amino group in 3-aminophthalic acid is susceptible to oxidation, which can form colored impurities, especially when exposed to air and light over time.

• Side-Reaction Byproducts: Depending on the reduction method used, various colored byproducts may form.

Solution: Decolorization and Recrystallization

A robust recrystallization protocol, often combined with a decolorizing agent, is the most effective way to address this issue.

Detailed Protocol: Recrystallization with Activated Carbon

• Solvent Selection: Water is a commonly used and effective solvent for the recrystallization of 3-aminophthalic acid.

• Dissolution: In a suitable flask, dissolve the crude, discolored 3-aminophthalic acid in a minimum amount of hot deionized water. For example, for 13 grams of crude product, approximately 150 mL of hot water can be used.[2]

• Decolorization: While the solution is hot, add a small amount of activated carbon (typically 1-2% of the solute mass). Activated carbon has a high surface area and will adsorb many of the colored impurities.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated carbon. This step must be performed rapidly to prevent premature crystallization of the product in the funnel.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. The cooling process can be completed in an ice bath to maximize the yield.

• Isolation and Washing: Collect the purified crystals by vacuum filtration. Wash the crystals with a small amount of cold deionized water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum at a moderate temperature (e.g., 80°C for 3 hours) to obtain a white or off-white crystalline powder.[3][4]

Question 2: HPLC analysis of my product shows a significant peak corresponding to 3-nitrophthalic acid. How can I improve the conversion rate of my reduction reaction?

Answer:

The presence of the starting material, 3-nitrophthalic acid, indicates an incomplete reduction reaction. Several factors can contribute to this issue.

• Catalyst Activity: The catalyst (e.g., Palladium on carbon (Pd/C) or platinic oxide (PtO₂)) may be old, poisoned, or used in an insufficient amount.[2][5]

• Reaction Time: The reaction may not have been allowed to proceed for a sufficient duration.

• Hydrogen Pressure: In catalytic hydrogenation, inadequate hydrogen pressure can lead to incomplete reduction.[5]

• Purity of Starting Material: The presence of impurities in the initial 3-nitrophthalic acid can sometimes interfere with the reduction process.

Solutions to Enhance Reduction Efficiency:

• Catalyst Management:

  • Ensure the use of a fresh, high-quality catalyst.

  • Increase the catalyst loading, for example, to 5-10 mol% for Pd/C.[5]

  • Ensure the catalyst is properly dispersed in the reaction mixture through vigorous stirring.

• Optimize Reaction Conditions:

  • Time: Monitor the reaction progress using an appropriate analytical technique like Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the point of complete consumption of the starting material.[5]

  • Pressure: For catalytic hydrogenation, ensure the system is properly sealed and maintain the recommended hydrogen pressure (typically 1-5 atm).[5]

  • Temperature: While many hydrogenations proceed at room temperature, gentle warming may be necessary in some cases.

• Purification of Starting Material: If the commercial 3-nitrophthalic acid contains significant impurities (such as the 4-nitro isomer), it is advisable to recrystallize it from hot water prior to the reduction step.[2]

Question 3: My yield of 3-aminophthalic acid is consistently low. What are the potential causes and how can I improve it?

Answer:

Low yield can be attributed to several factors throughout the synthesis and purification process.

• Incomplete Reaction: As discussed in the previous question, an incomplete reduction will naturally lead to a lower yield of the desired product.

• Product Loss During Workup: Significant amounts of the product can be lost during filtration and transfer steps.

• Sub-optimal Recrystallization: Using an excessive amount of solvent for recrystallization will result in a portion of the product remaining in the mother liquor, thereby reducing the isolated yield.

• Side Reactions: Alternative reaction pathways can consume the starting material or the product, leading to a lower overall yield.

Strategies to Maximize Yield:

• Ensure Complete Reaction: Utilize the strategies outlined in the previous answer to drive the reduction to completion.

• Careful Workup Technique:

  • When filtering to remove the catalyst, wash the filter cake with a small amount of the reaction solvent (e.g., methanol) to recover any adsorbed product.[5]

  • Minimize the number of transfers of the solid material.

• Optimized Recrystallization:

  • Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

  • Cool the solution slowly and then in an ice bath to maximize crystal formation.

  • To recover additional product, the mother liquor can be concentrated and a second crop of crystals can be collected.

Frequently Asked Questions (FAQs)

Q1: What is the best method to assess the purity of my synthesized 3-aminophthalic acid?

A1: High-Performance Liquid Chromatography (HPLC) is the most reliable and quantitative method for determining the purity of 3-aminophthalic acid.[1][3][4] A reversed-phase HPLC (RP-HPLC) method is typically effective.[1][6]

Parameter	Typical Condition
Column	C18 Reverse-Phase
Mobile Phase	Acetonitrile/Water with an acid modifier (e.g., phosphoric acid or formic acid for MS compatibility)[6]
Detection	UV/Vis at a suitable wavelength (e.g., 240 nm)[7]

Thin-Layer Chromatography (TLC) can also be used for rapid, qualitative monitoring of the reaction progress and for a preliminary assessment of purity.[5]

Q2: Can I use a different reduction method instead of catalytic hydrogenation?

A2: Yes, other reduction methods have been reported. One common alternative is the use of hydrazine hydrate in the presence of a catalyst like ferric chloride on activated carbon.[3][4] This method avoids the need for high-pressure hydrogenation equipment. Another reported method involves the use of sodium dithionite (also known as sodium hydrosulfite).[8][9][10]

Q3: Is 3-aminophthalic acid stable for long-term storage?

A3: 3-aminophthalic acid can be unstable and susceptible to degradation over time, which can affect its purity.[11] For improved stability, especially for long-term storage and transportation, it can be converted to its hydrochloride salt dihydrate form.[11] If storing the free acid, it should be kept in a tightly sealed container, protected from light and air, and stored in a cool, dry place.

Diagram: Troubleshooting Logic for Impure Product

The following diagram provides a logical pathway for troubleshooting an impure 3-aminophthalic acid product.

Caption: A decision tree for troubleshooting impure 3-aminophthalic acid.

References

• BenchChem Technical Support Team. (2025, December). Analytical Techniques for Characterizing 3-Aminophthalic Acid Purity. Benchchem.
• PrepChem. (n.d.). Synthesis of (a) 3-Aminophthalic acid. PrepChem.com.
• SIELC Technologies. (n.d.). Separation of 3-Aminophthalic acid on Newcrom R1 HPLC column. SIELC.
• BenchChem. (2025).
• Google Patents. (n.d.).
• Patsnap. (n.d.).
• BenchChem. (n.d.). Synthesis routes of 3-Aminophthalic acid hydrochloride. Benchchem.
• Google Patents. (n.d.).
• Truman State University. (n.d.). Luminol Synthesis. Truman ChemLab.
• Westfield State University. (n.d.). Luminol Synthesis.
• University of California, Irvine. (n.d.). Experiment 9 Synthesis of Luminol.
• University of Rochester. (n.d.).

Sources

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• 2. prepchem.com [prepchem.com]
• 3. CN101012178A - Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid - Google Patents [patents.google.com]
• 4. Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid - Eureka | Patsnap [eureka.patsnap.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Separation of 3-Aminophthalic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Synthesis routes of 3-Aminophthalic acid hydrochloride [benchchem.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. westfield.ma.edu [westfield.ma.edu]
• 10. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 11. CN105198764A - A kind of method for preparing 3-aminophthalate hydrochloride dihydrate - Google Patents [patents.google.com]

Technical Support Center: Overcoming Solubility Issues of Aminophthalic Acid in Reactions

Welcome to the technical support guide for aminophthalic acid. This resource is designed for researchers, chemists, and material scientists who encounter solubility challenges when working with aminophthalic acid isomers. As a bifunctional molecule with both acidic and basic groups, its solubility is highly dependent on experimental conditions. This guide provides a framework for understanding and systematically overcoming these issues, ensuring reproducible and successful outcomes in applications ranging from luminol synthesis to the creation of advanced metal-organic frameworks (MOFs).

Frequently Asked Questions (FAQs)

Q1: Why is aminophthalic acid so poorly soluble in neutral water?

Aminophthalic acid is an amphoteric molecule, meaning it contains both acidic (two carboxylic acid, -COOH) and basic (one amino, -NH₂) functional groups. In a neutral aqueous solution (pH ≈ 7), the molecule exists predominantly as a zwitterion. The amino group is protonated (-NH₃⁺) and the carboxylic acid groups are deprotonated (-COO⁻). This internal salt formation leads to strong intermolecular electrostatic interactions, creating a crystal lattice structure that is difficult for water to solvate, resulting in very low solubility. Its solubility is lowest at its isoelectric point (pI), where the net charge of the molecule is zero.

Q2: What are the pKa values for aminophthalic acid and how do they influence solubility?

While experimental values for all dissociation constants can be difficult to find, predicted pKa values for the isomers are available. For 3-aminophthalic acid and 4-aminophthalic acid, a predicted pKa is approximately 3.41.[1][2][3] This value likely corresponds to the first deprotonation of a carboxylic acid group.

There are three key pKa values to consider:

• pKa1 & pKa2: Corresponding to the two carboxylic acid groups (typically in the range of 2-5).

• pKa3: Corresponding to the protonated amino group (-NH₃⁺) (typically in the range of 9-10).

Solubility is dramatically enhanced when the pH of the solution is moved away from the isoelectric point.

• At high pH (pH > 10): Both carboxylic acid groups and the amino group are deprotonated, forming a highly soluble dianion or trianion (aminophthalate salt). This is the principle used in many luminol synthesis protocols where the related compound is dissolved in sodium hydroxide solution.[4][5]

• At low pH (pH < 2): The amino group and both carboxylic acid groups are protonated, forming a soluble cation.

Q3: In which common solvents are aminophthalic acid isomers soluble?

Solubility is highly dependent on the specific isomer and the chosen solvent. Polar aprotic solvents are generally the most effective for organic reactions.

Solvent	Isomer(s)	Solubility Profile	Application Context	Source(s)
Water (Alkaline, pH > 9)	3-Amino, 4-Amino	High	Luminol Synthesis, Aqueous MOF Synthesis	[4][5][6]
Water (Neutral)	3-Amino, 4-Amino	Very Low / Insoluble	General Use	[6]
Methanol	3-Amino	Soluble	General Organic Synthesis	[1][3][7]
Ethanol	4-Amino	Soluble (used in synthesis)	Synthesis from 4-nitrophthalic acid	[2]
Dimethylformamide (DMF)	3-Amino, 4-Amino	Good	MOF Synthesis, Organic Reactions	[8][9]
Dimethyl Sulfoxide (DMSO)	4-Amino	Soluble (used in NMR)	Characterization, Organic Reactions	[2]
N-Methyl-2-pyrrolidone (NMP)	3-Amino, 4-Amino	Good (by structural analogy)	Organic Synthesis	[9]
THF, Ethyl Acetate, Acetone	3-Amino, 4-Amino	Low / Insoluble	General Organic Synthesis	[9][10]

Q4: Does the isomer (e.g., 3-aminophthalic vs. 4-aminophthalic acid) significantly affect solubility?

Yes, the position of the amine group can influence the molecule's crystal packing and dipole moment, leading to differences in solubility. While both are poorly soluble in neutral water, their solubility in specific organic solvents can vary. For instance, protocols for MOF synthesis often specify a particular isomer (e.g., 2-aminoterephthalic acid or 5-aminoisophthalic acid) not just for structural reasons but also due to solubility and reactivity considerations in solvents like DMF.[8][11][12] Always consult literature specific to the isomer you are using.

Troubleshooting Guide: From Suspension to Solution

This section addresses common experimental roadblocks with actionable solutions.

Scenario 1: Dissolving Aminophthalic Acid for Aqueous Reactions

• Problem: "I'm trying to prepare an aqueous solution of 3-aminophthalic acid for a reaction, but it just sits at the bottom as a yellow powder."

• Root Cause: As explained in FAQ 1, you are likely at or near the isoelectric point of the molecule, where its aqueous solubility is minimal.

• Solution: pH-Mediated Dissolution. The most reliable method is to convert the aminophthalic acid into its highly soluble salt form by adding a base.

Caption: Workflow for dissolving aminophthalic acid in water.

Protocol 1: Preparation of an Aqueous Stock Solution of 3-Aminophthalic Acid

• Suspension: Add the required mass of 3-aminophthalic acid to a beaker or flask containing approximately 80% of the final desired volume of deionized water. Stir to create a suspension.

• Basification: While stirring vigorously, add a 1 M solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) dropwise.

• Observation: Continue adding the base until the solid material completely dissolves, yielding a clear, pale-yellow solution. The pH will typically need to be >9.

• Final Volume: Adjust the solution to the final target volume with deionized water. This stock solution of sodium aminophthalate is now ready for use in subsequent reaction steps.

Scenario 2: Achieving Homogeneous Conditions for Organic Synthesis

• Problem: "My aminophthalic acid is not dissolving in my reaction solvent (THF/Toluene/DCM), leading to a heterogeneous slurry and poor reaction yield."

• Root Cause: A significant polarity mismatch exists between the highly polar, zwitterionic aminophthalic acid and non-polar or moderately polar organic solvents.

• Solution: Select an Appropriate Polar Aprotic Solvent. Solvents capable of disrupting the strong intermolecular forces of aminophthalic acid are required.

Recommended Solvents & Strategy

• Primary Choices: High-polarity aprotic solvents like Dimethylformamide (DMF) , Dimethyl Sulfoxide (DMSO) , and N-Methyl-2-pyrrolidone (NMP) are the most effective choices.[8][9]

• Solubility Test: Before committing to a large-scale reaction, perform a small-scale solubility test. Add ~10 mg of your aminophthalic acid isomer to 0.5 mL of the chosen solvent in a vial. Observe solubility at room temperature and with gentle heating.

• Heating: Gently warming the mixture (e.g., to 40-60 °C) can significantly improve both the rate of dissolution and the overall solubility. This is a common practice in MOF synthesis.[8]

• Co-Solvents: If the primary solvent is not ideal for your reaction conditions, a co-solvent system may work. For example, dissolving the aminophthalic acid in a minimal amount of DMF or DMSO before diluting with a less polar solvent like THF can sometimes maintain homogeneity. However, be cautious as the compound may precipitate out.

Caption: Solvent selection process for organic reactions.

Scenario 3: Improving Sluggish Dissolution or Low Yields

• Problem: "I've chosen the right solvent (e.g., DMF), but the dissolution is extremely slow, or my reaction yield is still low, suggesting not all of my material is participating."

• Root Cause: Kinetic barriers are preventing the material from dissolving efficiently, even in a suitable solvent. This can be due to large particle size or insufficient energy to overcome the lattice energy.

• Solutions: Physical Enhancement Techniques.

• Increase Temperature: As mentioned, heating is a primary tool. For many procedures, maintaining a moderately elevated temperature (e.g., 80-120 °C) is part of the established protocol, especially for MOF synthesis.[8]

• Sonication: Using an ultrasonic bath can help break apart agglomerates of the solid powder, increasing the surface area exposed to the solvent and accelerating dissolution.

• Particle Size Reduction (Micronization): While not changing the thermodynamic solubility limit, reducing the particle size increases the dissolution rate.[13][14] If you are consistently facing slow dissolution, milling the aminophthalic acid powder to a finer consistency before adding it to the solvent can be beneficial.

• High-Dilution Conditions: In some cases, adding the solid slowly to a large volume of the heated solvent under vigorous stirring can prevent clumping and promote dissolution.

References

[1] NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 3-Aminophthalic Acid: Comprehensive Overview and Applications. Retrieved from

[2] ChemicalBook. (n.d.). 4-Aminophthalic acid CAS#: 5434-21-9. Retrieved from

[3] ChemicalBook. (n.d.). 3-AMINOPHTHALIC ACID CAS#: 5434-20-8. Retrieved from

[8] Benchchem. (n.d.). Application Notes and Protocols: 3-Aminophthalic Acid and its Isomers in Metal-Organic Frameworks (MOFs). Retrieved from

[4] Department of Chemistry, University of Massachusetts. (n.d.). Org. Chem II Experiment 9 Synthesis of Luminol. Retrieved from

[5] vibzzlab. (2023, March 21). Luminol synthesis ( Chemiluminescence ) [Video]. YouTube. Retrieved from

[13] International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Retrieved from

[6] Wang, Z., et al. (n.d.). Amino Functionality Enables Aqueous Synthesis of Carboxylic Acid-Based MOFs at Room Temperature by Biomimetic Crystallization. NIH. Retrieved from

[7] Benchchem. (n.d.). 3-Aminophthalic Acid | High-Purity Reagent | RUO. Retrieved from

[14] FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER?. (n.d.). Retrieved from

[9] Google Patents. (n.d.). WO2004043919A1 - A process for the preparation of 3-and 4-aminophthalimide. Retrieved from

[10] ResearchGate. (n.d.). Solubility of 3-Nitrophthalic Acid in Different Solvents between 278 K and 353 K. Retrieved from

[11] Dalton Transactions (RSC Publishing). (n.d.). Synthesis and characterization of three amino-functionalized metal–organic frameworks based on the 2-aminoterephthalic ligand. Retrieved from

[12] MDPI. (n.d.). Sensing Capacity in Dysprosium Metal–Organic Frameworks Based on 5-Aminoisophthalic Acid Ligand. Retrieved from

Sources

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• 2. 4-Aminophthalic acid CAS#: 5434-21-9 [m.chemicalbook.com]
• 3. 3-AMINOPHTHALIC ACID CAS#: 5434-20-8 [m.chemicalbook.com]
• 4. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Amino Functionality Enables Aqueous Synthesis of Carboxylic Acid-Based MOFs at Room Temperature by Biomimetic Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-Aminophthalic Acid | High-Purity Reagent | RUO [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. WO2004043919A1 - A process for the preparation of 3-and 4-aminophthalimide. - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and characterization of three amino-functionalized metal–organic frameworks based on the 2-aminoterephthalic ligand - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. mdpi.com [mdpi.com]
• 13. ijmsdr.org [ijmsdr.org]
• 14. journal.appconnect.in [journal.appconnect.in]

Technical Support Center: Optimizing Luminol Synthesis and Preventing Byproduct Formation

Welcome to our dedicated technical support center for luminol synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthesis protocols and troubleshoot common issues, particularly the formation of unwanted byproducts. Our approach is rooted in a deep understanding of the reaction mechanisms and extensive laboratory experience.

Introduction: The Challenge of Pure Luminol Synthesis

Luminol (5-amino-2,3-dihydro-1,4-phthalazinedione) is a cornerstone reagent in chemiluminescence-based assays, renowned for its application in forensic science for blood detection and in various bioanalytical methods.[1] The synthesis, while conceptually straightforward, is often plagued by side reactions and impurities that can significantly diminish the yield and, more critically, the chemiluminescent quantum efficiency of the final product. This guide provides a structured, question-and-answer-based approach to navigate these challenges, ensuring a high-purity final product.

Core Synthesis Pathway: A Mechanistic Overview

The most common and established route to luminol synthesis is a two-step process starting from 3-nitrophthalic acid.[2]

Step 1: Formation of 3-Nitrophthalhydrazide

This step involves a condensation reaction between 3-nitrophthalic acid and hydrazine, typically in a high-boiling solvent like triethylene glycol, to form the cyclic hydrazide intermediate, 3-nitrophthalhydrazide.[3]

Step 2: Reduction of 3-Nitrophthalhydrazide

The nitro group of 3-nitrophthalhydrazide is then reduced to a primary amine using a reducing agent, most commonly sodium dithionite (also known as sodium hydrosulfite), to yield luminol.[4]

Below is a diagram illustrating the primary reaction pathway.

Caption: The two-step synthesis of luminol from 3-nitrophthalic acid.

Troubleshooting Guide & FAQs

This section addresses specific problems you may encounter during your luminol synthesis experiments.

Part 1: Issues Related to Starting Materials and the Condensation Reaction

Question 1: My yield of 3-nitrophthalhydrazide is consistently low. What are the likely causes?

Several factors can contribute to a low yield in the first step of the synthesis.

• Purity of 3-Nitrophthalic Acid: Commercial 3-nitrophthalic acid can contain isomers, such as 4-nitrophthalic acid, which will not participate in the desired cyclization reaction and will remain as an impurity.[5]

  • Recommendation: Whenever possible, use 3-nitrophthalic acid with a purity of 99% or higher. If you suspect isomeric impurities, consider purification of the starting material by recrystallization.

• Incomplete Reaction: The condensation reaction requires high temperatures (typically 210-220°C) to drive off water and ensure complete cyclization.[4]

  • Recommendation: Ensure your reaction temperature is accurately monitored and maintained. Use of a high-boiling solvent like triethylene glycol is crucial for achieving the necessary temperature.[3]

• Suboptimal Hydrazine Concentration: While an excess of hydrazine can help drive the reaction to completion, a large excess can lead to the formation of other side products.

  • Recommendation: Use a moderate excess of hydrazine as specified in established protocols.

Question 2: The 3-nitrophthalhydrazide intermediate appears discolored or impure. How can I purify it?

A discolored intermediate often indicates the presence of side products or unreacted starting materials.

• Purification Protocol: The crude 3-nitrophthalhydrazide can be purified by washing with hot water to remove any unreacted 3-nitrophthalic acid and other water-soluble impurities.[6] The desired intermediate is poorly soluble in water.[7]

Compound	Solubility in Water
3-Nitrophthalic Acid	Soluble
3-Nitrophthalhydrazide	Insoluble
Hydrazine Salts	Soluble

Caption: Solubility of key compounds in the first reaction step.

Part 2: Challenges in the Reduction of 3-Nitrophthalhydrazide

Question 3: The final luminol product is a dark color and shows poor chemiluminescence. What went wrong during the reduction step?

This is a common issue and often points to problems with the reducing agent or the reaction conditions.

• Decomposition of Sodium Dithionite: Sodium dithionite is unstable, especially in acidic conditions, at high temperatures, and in the presence of oxygen.[8] Its decomposition generates byproducts such as sodium sulfite and sodium thiosulfate, which are not effective reducing agents for this transformation.

  • Recommendation:

    • Always use fresh, high-quality sodium dithionite.

    • Prepare the sodium dithionite solution immediately before use.

    • Maintain alkaline conditions during the reduction, as this slows the decomposition of the dithionite.[8]

• Incomplete Reduction: Insufficient reducing agent or suboptimal reaction conditions can lead to the formation of incompletely reduced intermediates, such as nitroso and hydroxylamine species. These can further react to form colored azo and azoxy compounds, which are known impurities in nitro group reductions.

  • Recommendation:

    • Ensure a sufficient excess of sodium dithionite is used.

    • Maintain the reaction at a gentle boil for the recommended time to ensure complete reduction.[4]

• Side Reactions of Luminol: The newly formed luminol, particularly the amino group, can be susceptible to oxidation or other side reactions under harsh conditions.

Question 4: How can I minimize the formation of byproducts during the sodium dithionite reduction?

Careful control of the reaction environment is key.

Caption: Potential byproduct formation pathway due to incomplete reduction.

• Maintain an Inert Atmosphere: While not always strictly necessary for this synthesis, performing the reduction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative degradation of the sodium dithionite.

• Control the pH: The reduction is typically carried out in a basic solution (e.g., sodium hydroxide).[4] This not only aids in the solubility of the reactants but also stabilizes the sodium dithionite.[8] The reaction is then quenched by the addition of acetic acid to precipitate the luminol product.[4]

Question 5: Are there alternative reducing agents to sodium dithionite that might produce fewer byproducts?

While sodium dithionite is the most common reducing agent for this synthesis, other methods have been explored.

• Ammonium Sulfide: An older method for the reduction of 3-nitrophthalhydrazide involves the use of ammonium sulfide. This method can be effective but may require careful purification to remove sulfur-containing byproducts.

• Catalytic Hydrogenation: For some nitro group reductions, catalytic hydrogenation (e.g., using palladium on carbon) is a clean and efficient method. However, this may require specialized equipment (a hydrogenator) and careful optimization to avoid reduction of other functional groups.

Part 3: Purification and Characterization of the Final Product

Question 6: My final luminol product has a low melting point and appears impure by NMR. What are the common impurities and how can I remove them?

Crude luminol often contains several impurities that can affect its performance.

• Common Impurities:

  • Unreacted 3-nitrophthalhydrazide: Due to incomplete reduction.

  • 3-Aminophthalic acid: Formed from the hydrolysis of luminol, especially under harsh basic or acidic conditions during workup.

  • Sulfur-containing byproducts: From the decomposition of sodium dithionite.

  • Residual solvents: Water, triethylene glycol, or solvents used during purification.

• Purification Protocol: Recrystallization

  • Dissolve the crude luminol in a minimal amount of hot 10% sodium hydroxide solution.

  • Filter the hot solution to remove any insoluble impurities.

  • Slowly add glacial acetic acid to the filtrate until the luminol precipitates.

  • Cool the mixture in an ice bath to maximize precipitation.

  • Collect the purified luminol by vacuum filtration and wash with cold water.

  • Dry the product thoroughly under vacuum.

Question 7: How can I confirm the purity of my synthesized luminol?

A combination of analytical techniques is recommended for comprehensive characterization.

Analytical Technique	Information Provided
Melting Point	A sharp melting point close to the literature value (~319-320°C) is a good indicator of purity. A broad melting range suggests the presence of impurities.
Infrared (IR) Spectroscopy	Can confirm the presence of key functional groups (amine N-H stretch, amide C=O stretch) and the absence of the nitro group (N-O stretch) from the starting material.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information and can be used to identify and quantify impurities if their signals do not overlap with the product signals.
High-Performance Liquid Chromatography (HPLC)	Can be used to assess the purity of the sample by separating luminol from its impurities. Coupling with mass spectrometry (HPLC-MS) can aid in the identification of these impurities.[1]

Concluding Remarks

The synthesis of high-purity luminol is an achievable goal with careful attention to reagent quality, reaction conditions, and purification procedures. By understanding the potential pitfalls and the underlying chemistry, researchers can effectively troubleshoot their experiments and obtain a final product with optimal chemiluminescent properties. We hope this guide serves as a valuable resource in your scientific endeavors.

References

• Org. Chem II. (n.d.). Experiment 9 Synthesis of Luminol. Retrieved from [Link]

• Almarzooqi, S. (n.d.). Synthesis of Chemiluminescent Luminol. Retrieved from [Link]

• Huntress, E. H., Stanley, L. N., & Parker, A. S. (1934). The Preparation of 3-Aminophthalhydrazide for Use in the Demonstration of Chemiluminescence. Journal of the American Chemical Society, 56(1), 241–242.

• Unknown. (n.d.). PHOTOCHEMISTRY: SYNTHESIS OF LUMINOL. Retrieved from [Link]

• Truman State University. (n.d.). Luminol Synthesis. Retrieved from [Link]

• Petre, R., & Hubca, G. (2013). A performing synthesis strategy of luminol, a standard chemiluminescent substance. U.P.B. Sci. Bull., Series B, 75(1), 25-34.

• Chegg. (2011, March 21). Propose a mechanism for the synthesis of 3-nitrophthalhydrazide from 3-nitrophthalic acid. (include arrow pushing electrons). Retrieved from [Link]

• Westfield State University. (n.d.). Luminol Synthesis. Retrieved from [Link]

• NileRed. (2011, October 17). Making Luminol From Household Chemicals. Hackaday. Retrieved from [Link]

• Chegg. (2017, March 19). Propose an arrow pushing mechanism for the reaction between 3-nitrophthalic acid and hydrazine to form the nitrohydrazide in the presence of water and triethylene glycol. Retrieved from [Link]

• Vibzz Lab. (2023, March 21). Luminol synthesis ( Chemiluminescence ) [Video]. YouTube. [Link]

• Chegg. (2020, April 27). 3-nitrophthalhydrazide is reduced by sodium dithionite to form luminol. Retrieved from [Link]

• Reddit. (2014, April 7). Synthesis and Chemiluminescence of Luminol. r/chemhelp. Retrieved from [Link]

• Study.com. (n.d.). Propose an arrow pushing mechanism for the reaction between 3-nitrophthalic acid and hydrazine to form the nitrohydrazide in the presence of water and triethylene glycol. Retrieved from [Link]

• Chemistry Stack Exchange. (2022, February 17). Sodium dithionite reduction of nitro group to amine. Retrieved from [Link]

• Nagan, M. C., Patterson, E. V., & McCormick, J. M. (n.d.). Synthesis and Characterization of Luminol. Truman State University. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). 2.1: Luminol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium Hydrosulfite, Sodium Dithionite. Retrieved from [Link]

• Pandey, S., et al. (2016). Luminol-Based Chemiluminescent Signals: Clinical and Non-clinical Application and Future Uses. Journal of Biological and Chemical Luminescence, 31(5), 826-841.

• ResearchGate. (2015, May 7). Can anyone suggest a good sodium dithionite workup after reduction a nitro function? Retrieved from [Link]

Sources

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• 2. homework.study.com [homework.study.com]
• 3. Solved Propose a mechanism for the synthesis of | Chegg.com [chegg.com]
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• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. ijprajournal.com [ijprajournal.com]
• 8. Sodium Hydrosulfite, Sodium Dithionite [organic-chemistry.org]

Technical Support Center: Optimization of Catalyst Loading for Nitrophthalic Acid Reduction

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for the catalytic reduction of nitrophthalic acid. Here, we address common challenges and provide troubleshooting protocols to optimize catalyst loading and achieve high-yield, selective conversion to aminophthalic acid, a key intermediate in pharmaceutical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for nitrophthalic acid reduction?

A1: The most prevalent and effective catalysts for the hydrogenation of aromatic nitro compounds like nitrophthalic acid are heterogeneous catalysts.[1][2] Palladium on carbon (Pd/C) is often the preferred choice due to its high activity and efficiency in reducing both aliphatic and aromatic nitro groups to amines.[2][3] Raney Nickel is another robust option, particularly useful when trying to avoid dehalogenation if halogen substituents are present on the aromatic ring.[2] Platinum-based catalysts, such as Platinum(IV) oxide (PtO₂), are also highly effective for this transformation.[1]

Q2: What is a typical starting catalyst loading for this reaction?

A2: For initial screening, a catalyst loading of 0.5 to 5 mol% of the active metal (e.g., Palladium) relative to the nitrophthalic acid substrate is a common starting point.[3] The optimal loading, however, is highly dependent on reaction conditions such as temperature, pressure, and solvent, and should be determined empirically for your specific system.

Q3: How does catalyst loading impact the reaction rate and selectivity?

A3: Catalyst loading is a critical parameter that directly influences reaction kinetics.[4] Generally, increasing the catalyst loading leads to a faster reaction rate due to the greater number of available active sites.[5][6] However, an excessively high catalyst loading can lead to diminished returns, increased cost, and potential side reactions due to overcrowding of active sites.[4] It is essential to find the optimal loading that balances reaction time with efficiency and selectivity.[4]

Q4: What solvents are recommended for the reduction of nitrophthalic acid?

A4: The choice of solvent is crucial for ensuring the solubility of the starting material and the product, as well as for facilitating the interaction between the substrate, hydrogen, and the catalyst surface. For nitrophthalic acid reduction, common solvents include alcohols like ethanol and methanol, as well as polar aprotic solvents like ethyl acetate and tetrahydrofuran (THF). The selection may also depend on the specific catalyst used and the desired reaction temperature.

Q5: What are the key safety precautions for catalytic hydrogenation?

A5: Catalytic hydrogenation involves flammable materials and presents a significant fire and explosion risk.[7] Key safety measures include:

• Inert Atmosphere: Always handle pyrophoric catalysts like Pd/C under an inert atmosphere (e.g., nitrogen or argon) to prevent ignition upon contact with air or flammable solvents.[8][9]

• Proper Ventilation: Conduct the reaction in a well-ventilated fume hood to prevent the accumulation of hydrogen gas.[10][11]

• Safe Catalyst Handling: Add the catalyst to the reaction vessel before introducing the solvent and substrate. Never add a dry catalyst to a solvent, as this can cause a fire.[12] After the reaction, the catalyst should be filtered carefully and kept wet with water to prevent ignition.[8]

• Pressure and Temperature Monitoring: Never exceed the rated temperature or pressure for the reaction vessel.[10]

Troubleshooting Guide

This section addresses specific issues that may arise during the optimization of catalyst loading for nitrophthalic acid reduction.

Issue 1: Low or No Conversion of Nitrophthalic Acid

Possible Causes and Solutions

• Insufficient Catalyst Loading: The number of active sites may be too low for the reaction to proceed at a reasonable rate.

  • Troubleshooting Protocol:

    • Establish a baseline experiment with your current catalyst loading.

    • Systematically increase the catalyst loading in subsequent experiments (e.g., in increments of 0.5 mol%).

    • Monitor the reaction progress using an appropriate analytical technique such as HPLC or TLC.[13][14]

    • Plot the reaction rate as a function of catalyst loading to identify the point at which the rate no longer significantly increases.

• Catalyst Deactivation/Poisoning: The catalyst's active sites may be blocked or rendered inactive by impurities in the starting material, solvent, or hydrogen gas.[15][16][17]

  • Troubleshooting Protocol:

    • Ensure the purity of the nitrophthalic acid, as impurities can act as catalyst poisons.[7][18] Purification methods for 3-nitrophthalic acid are available.[19]

    • Use high-purity, dry solvents.

    • If catalyst poisoning is suspected, try a fresh batch of catalyst.

    • Consider pretreating the starting material with activated carbon to remove potential poisons.

• Poor Mass Transfer: Inefficient mixing can limit the contact between the reactants (nitrophthalic acid, hydrogen) and the catalyst surface.

  • Troubleshooting Protocol:

    • Increase the stirring rate to ensure the catalyst is well-suspended in the reaction mixture.

    • For reactions under hydrogen pressure, ensure efficient gas dispersion into the liquid phase.

Issue 2: Poor Selectivity - Formation of Byproducts

Possible Causes and Solutions

• Over-reduction or Side Reactions: While the primary goal is the reduction of the nitro group, other functional groups (the carboxylic acids) could potentially be reduced under harsh conditions. More commonly, intermediates in the nitro reduction pathway may react to form byproducts like azo or azoxy compounds.[1][2]

  • Troubleshooting Protocol:

    • Optimize Catalyst Loading: An excessively high catalyst loading can sometimes lead to side reactions.[4] Try reducing the catalyst amount to see if selectivity improves.

    • Adjust Reaction Conditions: Lowering the reaction temperature and/or hydrogen pressure can often improve selectivity by favoring the desired reaction pathway.

    • Catalyst Choice: Some catalysts are inherently more selective than others. If using a highly active catalyst like Pd/C, consider switching to a milder option or a modified catalyst.

• Incomplete Reduction to Intermediates: The reaction may stall at intermediate stages, such as the nitroso or hydroxylamine species, which can then lead to the formation of condensation byproducts.[20]

  • Troubleshooting Protocol:

    • Ensure sufficient hydrogen supply throughout the reaction.

    • A moderate increase in temperature or catalyst loading might be necessary to drive the reaction to completion. This requires careful balancing to avoid the over-reduction issues mentioned above.

Data Presentation and Experimental Protocols

Table 1: Typical Starting Conditions for Nitrophthalic Acid Reduction

Parameter	Recommended Range	Rationale
Catalyst	Pd/C (5-10 wt%), Raney Ni	High activity for nitro group reduction.[1][2]
Catalyst Loading	0.5 - 5.0 mol% (active metal)	Balances reaction rate and cost-effectiveness.[3][5]
Substrate Conc.	0.1 - 0.5 M	Affects reaction rate and selectivity.[21]
Solvent	Ethanol, Methanol, Ethyl Acetate, THF	Good solubility for reactants and products.
Hydrogen Pressure	1 - 10 atm (balloon to autoclave)	Higher pressure increases reaction rate.[11]
Temperature	25 - 60 °C	Influences reaction kinetics; higher temps can reduce selectivity.[22]
Reaction Time	1 - 12 hours	Monitored by TLC or HPLC for completion.

Experimental Protocol: Optimization of Pd/C Catalyst Loading

• Reactor Setup: To a three-necked round-bottom flask equipped with a magnetic stir bar, add 5 wt% Pd/C catalyst under a nitrogen atmosphere.[8]

• Inerting: Evacuate the flask and backfill with nitrogen three times to ensure an inert environment.[8]

• Reagent Addition: Under a positive flow of nitrogen, add the solvent (e.g., ethanol) followed by the nitrophthalic acid.

• Hydrogenation: Evacuate the flask and backfill with hydrogen from a balloon or connect to a pressurized hydrogen source.

• Reaction Monitoring: Vigorously stir the mixture at the desired temperature. Periodically, take aliquots (after purging the system with nitrogen) to monitor the reaction progress by TLC or HPLC.[8]

• Work-up: Once the reaction is complete, purge the system with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: The Celite® pad with the catalyst should be kept wet with water to prevent ignition.[8]

• Analysis: Analyze the filtrate to determine the yield and purity of the aminophthalic acid.

• Optimization: Repeat the experiment with varying catalyst loadings (e.g., 0.5, 1.0, 2.0, 4.0 mol%) while keeping all other parameters constant. Plot the initial reaction rate versus catalyst loading to determine the optimal amount.

Analytical Method: Reaction Monitoring by HPLC

• Column: C18 reverse-phase column (e.g., Kromasil C18, 5 µm, 150x4.6mm).[13]

• Mobile Phase: A mixture of methanol and an acidic aqueous solution (e.g., 0.1 M acetic acid, pH ~2.9).[13]

• Detection: UV detector at 254 nm.[13]

• Expected Elution: 3-nitrophthalic acid will have a shorter retention time than the more polar aminophthalic acid product.[13]

Visualizations

Reaction Pathway of Nitrophthalic Acid Reduction

Caption: Stepwise reduction of the nitro group to an amine.

Troubleshooting Workflow for Low Conversion

Caption: A logical guide to diagnosing low reaction conversion.

Relationship Between Catalyst Loading and Reaction Rate

Caption: Illustrates the typical saturation kinetics observed.

References

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Technical Support Center: Advancing Green &amp; Sustainable Production of 3-Aminophthalic Acid

Welcome to the technical support center dedicated to fostering environmentally responsible methods for the synthesis of 3-aminophthalic acid. This guide is designed for researchers, scientists, and drug development professionals who are committed to integrating green chemistry principles into their workflows. Here, we move beyond simple protocols to provide in-depth, field-proven insights into sustainable alternatives, troubleshoot common experimental hurdles, and answer frequently asked questions. Our goal is to empower you with the knowledge to not only achieve high yields and purity but also to significantly reduce the environmental impact of your chemical syntheses.

Part 1: Foundational Principles of Green Synthesis for 3-Aminophthalic Acid

The conventional synthesis of 3-aminophthalic acid, a crucial intermediate in pharmaceuticals and chemiluminescent agents like luminol, often relies on methods with considerable environmental drawbacks.[1][2] Traditional approaches, such as reduction with iron powder, generate significant waste streams, while others may utilize hazardous reagents like hydrazine hydrate.[1][2][3] This section provides a comparative overview of greener alternatives to the classical methods.

Comparative Analysis of Synthesis Routes

The primary route to 3-aminophthalic acid involves the reduction of 3-nitrophthalic acid.[4] The choice of reducing agent and reaction conditions is paramount in determining the environmental footprint of the synthesis.

Synthesis Method	Key Advantages	Key Disadvantages	Environmental Impact Score (Relative)
**Catalytic Hydrogenation (e.g., Pd/C, PtO₂) **	High efficiency, clean reaction with water as the primary byproduct.[4][5]	High cost of precious metal catalysts, potential for catalyst deactivation, requires specialized high-pressure equipment.[3]	Low
Hydrazine Hydrate Reduction	High yields and purity can be achieved.[1][2]	Hydrazine hydrate is highly toxic and a suspected carcinogen, posing significant health and environmental risks.[3]	High
Iron Powder Reduction	Inexpensive and readily available reagents.	Generates large amounts of iron sludge waste, leading to difficult and costly disposal; lower yields are common.[1][2][3]	High
Sulfur-Based Reduction (e.g., elemental sulfur, sulfides)	Utilizes inexpensive and readily available reagents, offers a pathway with potentially less hazardous waste than iron powder.[3]	Can produce odorous and toxic sulfur-containing byproducts that require careful management.	Medium

Environmental Impact Score is a qualitative assessment based on factors such as toxicity of reagents, waste generation, and energy consumption.

Part 2: Troubleshooting Guides for Greener Synthesis Protocols

Even with well-defined protocols, experimental challenges can arise. This section provides a troubleshooting guide for the more promising green synthesis methods.

Troubleshooting Catalytic Hydrogenation

Catalytic hydrogenation is a preferred green method, but catalyst and reaction optimization are critical for success.

Q1: My catalytic hydrogenation of 3-nitrophthalic acid is sluggish or incomplete. What are the likely causes and solutions?

A1: This is a common issue that can often be traced back to catalyst activity, substrate purity, or reaction conditions.

• Catalyst Deactivation: The palladium on carbon (Pd/C) or platinum oxide (PtO₂) catalyst can be poisoned by impurities in the starting material or solvent.[4]

  • Troubleshooting Steps:

    • Substrate Purity: Ensure the 3-nitrophthalic acid is of high purity. Recrystallization may be necessary to remove potential catalyst poisons.

    • Solvent Quality: Use high-purity, degassed solvents. Trace impurities can inhibit catalyst activity.

    • Catalyst Handling: Handle the catalyst under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Insufficient Hydrogen Pressure: The reaction rate is often dependent on hydrogen pressure.

  • Troubleshooting Steps:

    • System Check: Ensure your hydrogenation apparatus is properly sealed and maintaining the target pressure.

    • Pressure Optimization: Gradually increase the hydrogen pressure within the safe limits of your equipment (typically 1-5 atm).[4]

• Poor Mass Transfer: Inefficient mixing can limit the contact between the hydrogen gas, the catalyst, and the substrate.

  • Troubleshooting Steps:

    • Agitation: Increase the stirring rate to ensure the catalyst is well suspended in the reaction mixture.

    • Baffling: If using a larger reactor, ensure it is properly baffled to improve mixing.

Q2: I am observing side reactions or byproduct formation during catalytic hydrogenation. How can I improve selectivity?

A2: Byproduct formation can result from over-reduction or side reactions of the starting material or product.

• Reaction Monitoring:

  • Troubleshooting Steps:

    • TLC/HPLC Analysis: Monitor the reaction progress closely using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time and prevent over-reduction.[4]

• Temperature Control:

  • Troubleshooting Steps:

    • Maintain Room Temperature: For many nitro group reductions, the reaction is sufficiently exothermic and proceeds well at room temperature.[4] Elevated temperatures can sometimes lead to undesired side reactions.

Troubleshooting Hydrazine Hydrate Reduction

While less green due to the toxicity of hydrazine, this method is still in use. If it must be employed, careful control is essential.

Q1: My reaction with hydrazine hydrate is too vigorous and difficult to control. What should I do?

A1: The reduction of nitro groups with hydrazine hydrate can be highly exothermic.

• Rate of Addition:

  • Troubleshooting Steps:

    • Slow, Dropwise Addition: Add the hydrazine hydrate solution dropwise to the reaction mixture, especially during the initial phase.[1][2]

    • Cooling: Use an ice bath to maintain a controlled temperature throughout the addition.

• Catalyst Concentration:

  • Troubleshooting Steps:

    • Optimize Catalyst Loading: While a catalyst like ferric chloride/activated carbon is used to promote the reaction, excessive amounts can lead to an uncontrollable reaction rate.[1][2] Start with the lower end of the recommended catalyst loading and optimize as needed.

Part 3: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the implementation of greener synthesis methods for 3-aminophthalic acid.

Q1: What are the best "green" solvents for the synthesis of 3-aminophthalic acid?

A1: Solvent selection is a cornerstone of green chemistry.[6] For the catalytic hydrogenation of 3-nitrophthalic acid, methanol is a commonly used solvent.[4][5] However, from a green chemistry perspective, ethanol, isopropanol, or even water (if substrate solubility allows) are preferable choices.[7] Avoid using hazardous solvents like DMF, DMAc, and chlorinated solvents.[7][8]

Q2: How can I minimize waste generation in my synthesis of 3-aminophthalic acid?

A2: Waste reduction is a key principle of green chemistry.[9]

• Catalytic Methods: Opt for catalytic methods over stoichiometric reagents whenever possible. Catalytic hydrogenation, for instance, has a high atom economy, with water being the main byproduct.

• Solvent Recycling: Develop protocols for the recovery and reuse of solvents.

• Avoid Solid Waste: Move away from methods like iron powder reduction that generate significant solid waste.[1][2][3]

Q3: Are there any biocatalytic methods for the synthesis of 3-aminophthalic acid?

A3: While the direct biocatalytic synthesis of 3-aminophthalic acid is not yet widely established, the field of biocatalysis is rapidly evolving. Researchers are exploring enzymatic reductions of nitroaromatics, which could offer a highly selective and environmentally benign route in the future. Keep an eye on the literature for advancements in this promising area.

Q4: How can I assess the "greenness" of my synthesis?

A4: Several metrics can be used to quantify the environmental performance of a chemical process. These include:

• Atom Economy: Measures the efficiency of a reaction in converting reactants to the desired product.

• E-Factor: Calculates the mass of waste produced per unit of product.

• Process Mass Intensity (PMI): Considers the total mass of materials used (water, solvents, reactants, process aids) to produce a unit of product.

By calculating these metrics, you can quantitatively compare different synthetic routes and identify areas for improvement.

Part 4: Experimental Protocols & Visualizations

Protocol: Green Synthesis of 3-Aminophthalic Acid via Catalytic Hydrogenation

This protocol is a generalized procedure based on common laboratory practices for the reduction of nitroarenes.[4]

Materials:

• 3-Nitrophthalic acid

• Methanol (or a greener alcohol solvent like ethanol)

• Palladium on carbon (Pd/C) catalyst (5-10 mol%)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Filtration apparatus (e.g., Celite or filter paper)

• Rotary evaporator

Procedure:

• In a suitable hydrogenation vessel, dissolve 3-nitrophthalic acid in the chosen alcohol solvent.

• Carefully add the Pd/C catalyst to the solution under a stream of inert gas.

• Seal the vessel and purge with an inert gas to remove air.

• Introduce hydrogen gas to the desired pressure (typically 1-5 atm).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the filter cake with a small amount of the solvent.

• Combine the filtrate and washings, and remove the solvent under reduced pressure using a rotary evaporator to obtain 3-aminophthalic acid.

Workflow Diagram: Decision-Making for Greener Synthesis

Caption: Decision tree for selecting a synthesis route for 3-aminophthalic acid based on environmental priorities.

References

• Patsnap Eureka. (2025, August 19). Luminol's Impact on Emerging Methodologies.
• Patsnap Eureka. (2025, August 19). Luminol as a Tool for Precision Environmental Studies.
• Patsnap Eureka. (2025, August 19). Luminol's Effectiveness in Sustainable Development Research.
• Benchchem. (n.d.). Application Notes and Protocols: 3-Aminophthalic Acid in Coordination Polymers.
• Google Patents. (n.d.). CN101012178A - Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid.
• Patsnap Eureka. (n.d.). Method of preparing 3-aminophthalic acid from 3-nitrophthalic acid.
• Google Patents. (n.d.). Preparation method for 3-aminophthalic acid and derivative thereof.
• Google Patents. (n.d.). CN105198764A - A kind of method for preparing 3-aminophthalate hydrochloride dihydrate.
• Benchchem. (n.d.). Synthesis routes of 3-Aminophthalic acid hydrochloride.
• RSC Publishing. (2025, June 20). Re-engineering luminol: new frontiers in chemiluminescence chemistry.
• Oriental Journal of Chemistry. (n.d.). Green Protocols for the One-Pot Synthesis of Vanillin Based Aminoalkyl and Amidoalkyl Naphthols and their Antibacterial Activity.
• PrepChem.com. (n.d.). Synthesis of (a) 3-Aminophthalic acid.
• ResearchGate. (n.d.). Facile synthesis of 5-aminoisophthalic acid functionalized magnetic nanoparticle for the removal of methylene blue.
• National Institute of Environmental Health Sciences. (n.d.). Nomination Background: Luminol (CASRN: 521-31-3).
• ResearchGate. (2025, August 6). POLYETHYLENE TEREPHTHALATE WASTE RECYCLING TECHNOLOGY TO PRODUCE TEREPHTHALIC ACID AMIDE | Request PDF.
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• J&K Scientific LLC. (2021, January 8). Green Solvent Selection Guide.
• ResearchGate. (n.d.). Green solvents selection guide for bio-based organic acids recovery.
• Research Explorer The University of Manchester. (2020, May 22). Green solvents selection guide for bio-based organic acids recovery.
• Materials Horizons (RSC Publishing). (n.d.). Efficient co-production of ammonia and formic acid from nitrate and polyester via paired electrolysis.
• Chemistry LibreTexts. (2022, September 25). 26.4: Synthesis of Amino Acids.
• Biosynth. (n.d.). 4-Aminophthalic acid | 5434-21-9 | FA10247.
• ajer.org. (n.d.). Indicators of energy efficiency in ammonia productions plants.
• ResearchGate. (2025, August 6). Waste Reduction in Amide Synthesis by a Continuous Method Based on Recycling of the Reaction Mixture.
• AZoCleantech. (2025, November 24). Transforming CO₂ into Chemicals with 75 % Energy Savings.
• Nitrogen+Syngas. (n.d.). Improving energy efficiency in an ammonia plant.
• Ammonia Energy Association. (2018, March 23). Ammonia technology portfolio: optimize for energy efficiency and carbon efficiency.
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• PMC - NIH. (n.d.). Production of Caproic Acid from Mixed Organic Waste: An Environmental Life Cycle Perspective.
• PubMed. (n.d.). Enhanced production of glutaric acid by biocatalyst-recycled bioconversion process integrated with in situ product recovery by adsorption.
• Google Patents. (n.d.). US3979416A - Preparation of aminophthalic anhydrides.
• Satisloh. (n.d.). The road to a sustainable and profitable lens production.
• ResearchGate. (2025, August 6). Reduction of Free Fatty Acids of Waste Oil by Acid-Catalyzed Esterification.

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Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Characterization of 3-Aminophthalic Acid

For researchers, scientists, and professionals in drug development, the precise characterization of small organic molecules is a foundational pillar of successful research and development. 3-Aminophthalic acid, a key intermediate in the synthesis of various pharmaceuticals and a product of the chemiluminescent reaction of luminol, presents a valuable case study for the application of modern spectroscopic techniques.[1][2] This guide provides an in-depth, objective comparison of Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy for the structural elucidation of 3-aminophthalic acid, supported by experimental insights and comparative data with alternative analytical methods.

The Imperative of Spectroscopic Verification

In the realm of medicinal chemistry and materials science, the unambiguous confirmation of a molecule's structure is paramount. The isomeric nature of aminophthalic acids (e.g., 3-amino vs. 4-amino) necessitates analytical techniques that can definitively resolve subtle structural differences, as these variations can lead to vastly different chemical and biological properties. Both NMR and IR spectroscopy offer unique and complementary insights into the molecular architecture of 3-aminophthalic acid, providing a self-validating system for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Atomic Neighborhood

NMR spectroscopy is an unparalleled technique for determining the precise arrangement of atoms within a molecule. It relies on the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C, to generate a detailed map of the molecular structure.

¹H NMR Spectroscopy of 3-Aminophthalic Acid

The ¹H NMR spectrum of 3-aminophthalic acid provides information on the number, environment, and connectivity of the protons in the molecule. Due to the presence of two carboxylic acid groups and an amino group, the choice of solvent is critical to ensure solubility and minimize proton exchange. Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent for this purpose.

Predicted ¹H NMR Spectrum (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality Behind the Shift
~12.5 (broad)	Singlet	2H	-COOH	The acidic protons of the carboxylic acids are highly deshielded due to the electronegativity of the oxygen atoms and intermolecular hydrogen bonding.[3]
~7.4	Triplet	1H	H-5	This proton is coupled to both H-4 and H-6, resulting in a triplet. Its chemical shift is influenced by the electron-donating amino group and the electron-withdrawing carboxylic acid groups.
~7.0	Doublet	1H	H-6	This proton is coupled to H-5 and experiences deshielding from the adjacent carboxylic acid group.
~6.8	Doublet	1H	H-4	This proton is coupled to H-5 and is shielded by the ortho- and para-directing amino group.
~5.5 (broad)	Singlet	2H	-NH₂	The chemical shift of the amino protons can vary and is often broad due to exchange with trace amounts of water and quadrupolar effects of the nitrogen atom.

¹³C NMR Spectroscopy of 3-Aminophthalic Acid

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Predicted ¹³C NMR Spectrum (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment	Causality Behind the Shift
~170	C1, C2 (-COOH)	The carbonyl carbons of the carboxylic acids are significantly deshielded due to the double bond to oxygen.[4]
~148	C3 (-C-NH₂)	The carbon atom directly attached to the electron-donating amino group is shielded relative to the other aromatic carbons.
~135	C6	Aromatic carbon adjacent to a carboxylic acid group.
~122	C5	Aromatic carbon.
~118	C4	Aromatic carbon shielded by the amino group.
~115	C1 (ipso)	Aromatic carbon attached to a carboxylic acid group.
~113	C2 (ipso)	Aromatic carbon attached to a carboxylic acid group.

Infrared (IR) Spectroscopy: Unveiling the Functional Groups

IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[5]

FTIR Spectrum Analysis of 3-Aminophthalic Acid:

The solid-state FTIR spectrum of 3-aminophthalic acid, typically obtained using an Attenuated Total Reflectance (ATR) accessory, will display characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity
3400-3200	N-H stretch	Primary Amine (-NH₂)	Medium, two bands
3300-2500	O-H stretch	Carboxylic Acid (-COOH)	Very Broad, Strong
~1700	C=O stretch	Carboxylic Acid (-COOH)	Strong, Sharp
~1620	N-H bend	Primary Amine (-NH₂)	Medium
1600-1450	C=C stretch	Aromatic Ring	Medium to Weak
~1300	C-O stretch	Carboxylic Acid (-COOH)	Medium
~1250	C-N stretch	Aromatic Amine	Medium

The broad O-H stretch is a hallmark of the hydrogen-bonded carboxylic acid dimers present in the solid state. The two distinct N-H stretching bands are characteristic of a primary amine.

Comparison with Alternative Analytical Techniques

While NMR and IR spectroscopy are cornerstones for structural elucidation, other techniques provide complementary information.

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed atomic connectivity, stereochemistry.	Unambiguous structural determination.	Lower sensitivity, requires more sample, more expensive instrumentation.
IR Spectroscopy	Presence of functional groups.	Fast, non-destructive, requires minimal sample preparation.	Provides limited information on the overall molecular framework.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity, provides molecular formula with high resolution MS.	Isomers can be difficult to distinguish, fragmentation can be complex.[6][7]
UV-Vis Spectroscopy	Information about electronic transitions and conjugation.	High sensitivity, useful for quantitative analysis.	Provides limited structural information, broad absorption bands.[8]

For 3-aminophthalic acid, mass spectrometry would confirm the molecular weight of 181.15 g/mol and its fragmentation pattern would likely show losses of H₂O, CO, and COOH groups.[9] UV-Vis spectroscopy would show absorption maxima related to the π-electron system of the aromatic ring, influenced by the amino and carboxylic acid substituents. The exact λmax would be dependent on the solvent used.[4]

Experimental Protocols

NMR Spectroscopy Data Acquisition

Figure 1: General workflow for NMR data acquisition.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 10-20 mg of 3-aminophthalic acid and dissolve it in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆) in a clean, dry vial.

• Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Instrumentation: Carefully place the NMR tube into the spinner turbine and insert it into the NMR spectrometer.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of DMSO-d₆. Perform shimming to optimize the homogeneity of the magnetic field.

• ¹H NMR Acquisition: Set the appropriate acquisition parameters (e.g., number of scans, relaxation delay) and acquire the ¹H NMR spectrum.

• ¹³C NMR Acquisition: Set the parameters for the ¹³C NMR experiment (e.g., proton-decoupled) and acquire the spectrum. This will likely require a longer acquisition time than the ¹H spectrum.

• Data Processing: Process the raw data (Free Induction Decay - FID) using the spectrometer's software. This involves Fourier transformation, phase correction, and baseline correction.

• Analysis: Analyze the processed spectra, determining chemical shifts, multiplicities, and integration values for ¹H NMR, and chemical shifts for ¹³C NMR. Assign the peaks to the respective nuclei in the 3-aminophthalic acid structure.

FTIR Spectroscopy Data Acquisition

Figure 2: General workflow for FTIR-ATR data acquisition.

Step-by-Step Protocol:

• Crystal Cleaning: Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with a volatile solvent like isopropanol, and allow it to dry completely.

• Background Scan: Acquire a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum to remove interferences from the atmosphere (e.g., CO₂, water vapor).

• Sample Application: Place a small amount of powdered 3-aminophthalic acid onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply Pressure: Use the instrument's pressure clamp to apply firm and even pressure to the sample, ensuring good contact with the crystal.

• Sample Scan: Acquire the FTIR spectrum of the sample.

• Cleaning: After the measurement, release the pressure clamp and carefully clean the ATR crystal to remove all traces of the sample.

• Analysis: Analyze the resulting spectrum, identifying the wavenumbers of the major absorption bands and assigning them to the corresponding functional group vibrations.

Conclusion

The comprehensive characterization of 3-aminophthalic acid is most effectively achieved through the synergistic use of NMR and IR spectroscopy. While IR spectroscopy provides a rapid confirmation of the presence of key functional groups—the carboxylic acids and the primary amine—NMR spectroscopy delivers an unambiguous blueprint of the atomic connectivity, confirming the 1,2,3-substitution pattern on the benzene ring. When augmented with data from mass spectrometry and UV-Vis spectroscopy, a complete and robust analytical profile of the molecule can be established. This multi-technique approach exemplifies a best-practice methodology for the structural elucidation of small organic molecules in research and industrial settings, ensuring the highest level of scientific integrity and trustworthiness in the data generated.

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Comparing the reactivity of 3-aminophthalic acid and 4-aminophthalic acid

An In-Depth Comparative Guide to the Reactivity of 3-Aminophthalic Acid and 4-Aminophthalic Acid

Executive Summary

3-Aminophthalic acid and 4-aminophthalic acid, while structural isomers, exhibit markedly different chemical reactivity profiles governed by the distinct electronic and steric environments of their functional groups. The ortho proximity of the amino and a carboxyl group in 3-aminophthalic acid creates significant steric hindrance and enables unique intramolecular interactions, famously leading to the formation of luminol and its resulting chemiluminescence. Conversely, the para and meta arrangement in 4-aminophthalic acid results in a more sterically accessible and electronically distinct molecule, making it a valuable monomer in polymer synthesis. This guide provides a detailed analysis of these differences, supported by mechanistic explanations and experimental protocols for researchers in chemical synthesis and drug development.

Introduction: A Tale of Two Isomers

Phthalic acid derivatives are foundational building blocks in organic synthesis. The introduction of an amino group to the phthalic acid backbone gives rise to two primary isomers of significant interest: 3-aminophthalic acid and 4-aminophthalic acid. Their structures, while similar, position the electron-donating amino group (-NH₂) and the electron-withdrawing carboxylic acid groups (-COOH) in critically different arrangements on the benzene ring. This positional variance is the cornerstone of their divergent reactivity, influencing everything from reaction rates to the types of products they can form. Understanding these nuances is paramount for selecting the appropriate isomer for specific synthetic applications, whether in the development of advanced polymer materials, pharmaceuticals, or highly sensitive analytical reagents.

The Decisive Factor: Electronic and Steric Effects

The reactivity of an aromatic compound is dictated by the interplay of inductive and resonance effects of its substituents. Both the amino and carboxylic acid groups profoundly influence the electron density of the benzene ring and the accessibility of reaction sites.

• Amino Group (-NH₂): The nitrogen's lone pair of electrons can be delocalized into the aromatic π-system. This is a strong resonance-donating (+M) effect, which increases electron density at the ortho and para positions, thereby activating the ring towards electrophilic aromatic substitution.[1][2] It also has a weaker electron-withdrawing inductive (-I) effect due to nitrogen's electronegativity.[3]

• Carboxylic Acid Group (-COOH): This group is strongly deactivating and electron-withdrawing due to both inductive (-I) and resonance (-M) effects, pulling electron density out of the ring.[2]

In 3-Aminophthalic Acid: The amino group is ortho to one carboxyl group (C1) and meta to the other (C2).

• Steric Hindrance: The proximity of the -NH₂ and the C1-carboxyl group creates significant steric crowding. This can hinder reactions involving either of these groups, such as esterification or acylation.[4]

• Electronic Influence: The activating +M effect of the amino group strongly influences the C6 and C4 positions. The C1-carboxyl group is subject to direct steric and potential intramolecular hydrogen bonding effects from the adjacent amino group.

In 4-Aminophthalic Acid: The amino group is para to one carboxyl group (C1) and meta to the other (C2).

• Steric Accessibility: All functional groups are relatively unhindered, allowing for more straightforward reactions.

• Electronic Influence: The activating +M effect of the amino group is directed towards the C3 and C5 positions. The C1-carboxyl group is electronically influenced by the para amino group, while the C2-carboxyl is influenced by the meta amino group.

The following diagram illustrates the primary electronic influences on each isomer.

Caption: Structural and reactivity differences between isomers.

Comparative Reactivity Analysis

Reactions at the Amino Group (Acylation & Amide Bond Formation)

The amino group in both isomers can act as a nucleophile. However, its reactivity is modulated by the molecule's overall structure.

• 3-Aminophthalic Acid: Acylation is possible, but the rate may be slower compared to a simple aniline due to steric hindrance from the neighboring carboxyl group. This steric bulk can be a determining factor in reactions with large acylating agents.

• 4-Aminophthalic Acid: The amino group is sterically unhindered, making it readily available for standard acylation and amide bond formation reactions.[5] This predictable reactivity makes it a reliable monomer for creating polyamides and polyimides where complete and uniform chain extension is critical.[6][7]

Reactions at the Carboxylic Acid Groups (Esterification & Anhydride Formation)

The two carboxyl groups in each isomer also display differential reactivity, particularly in esterification reactions.

• 3-Aminophthalic Acid: The carboxyl group ortho to the amino group is significantly hindered. Fischer esterification, which proceeds under acidic conditions, will protonate the amino group, turning it into an electron-withdrawing -NH₃⁺ group and further reducing the nucleophilicity of the nearby carbonyl. This effect, combined with steric hindrance, makes the selective esterification of the meta carboxyl group possible. This is analogous to the behavior observed with 3-nitrophthalic acid, where the ortho carboxyl group is also sterically hindered.[4]

• 4-Aminophthalic Acid: Both carboxyl groups are more accessible. However, they are not identical. The carboxyl group para to the amino group is electronically distinct from the one in the meta position. While both can be esterified, the reaction conditions can potentially be tuned for selective reactions, although less pronounced than in the 3-isomer. Dehydration of 4-aminophthalic acid can yield 4-aminophthalic anhydride, a key intermediate for polymers.[6][7]

Decarboxylation

Decarboxylation, the removal of a -COOH group, is generally difficult for simple aromatic carboxylic acids.[8] However, the reaction can be facilitated by specific substituents or reaction conditions. Bacterial decarboxylation of phthalic acids has been studied, showing that enzymatic systems can selectively remove carboxyl groups.[9][10] For aminophthalic acids, harsh thermal conditions would be required, and the reaction is not a common synthetic route. The stability of the resulting carbanion intermediate is a key factor, and neither isomer provides significant stabilization for this pathway under typical laboratory conditions.[8]

The Signature Reaction: 3-Aminophthalic Acid and Chemiluminescence

The most profound difference in reactivity is the role of 3-aminophthalic acid as the light-emitting product in the chemiluminescence of luminol (5-amino-2,3-dihydrophthalazine-1,4-dione).[11][12] This reaction is not possible with 4-aminophthalic acid due to structural constraints.

The process begins with the synthesis of luminol from a precursor, 3-nitrophthalic acid.[13][14] In the presence of an oxidizing agent (like hydrogen peroxide) and a catalyst (like iron in hemoglobin) under basic conditions, luminol is oxidized.[15][16] This process forms an unstable peroxide intermediate which then collapses, releasing nitrogen gas and producing an electronically excited state of the 3-aminophthalate dianion.[16] As this excited molecule relaxes to its ground state, it releases energy in the form of a vibrant blue photon.[12][15] This entire cascade is dependent on the specific cyclic hydrazide structure formed from the two adjacent carbonyl functionalities derived from 3-aminophthalic acid's precursor.

Caption: Simplified mechanism of luminol chemiluminescence.

Data Summary and Experimental Protocols

Comparative Data Table

Property	3-Aminophthalic Acid	4-Aminophthalic Acid	Reference(s)
CAS Number	5434-20-8	5434-21-9	[17][18]
Molecular Formula	C₈H₇NO₄	C₈H₇NO₄	[5][17]
Molar Mass	181.15 g/mol	181.15 g/mol	[5][17]
Melting Point	Decomposes	~344 °C (dec.)	[17][19]
Key Reactivity	Steric hindrance at ortho groups; forms luminol precursor; product of chemiluminescence.	Sterically accessible groups; suitable for polymerization.	[4][20],[6][21]
Primary Application	Precursor/product in chemiluminescent systems.	Monomer for high-performance polymers (polyimides, etc.).	[12][22],[7][21]

Protocol 1: Synthesis of Luminol from 3-Nitrophthalic Acid

This protocol outlines the synthesis of luminol, demonstrating the unique reactivity pathway available to the 3-substituted isomer.

Expertise Note: This two-step synthesis first involves the formation of a cyclic hydrazide, a reaction dependent on the 1,2-dicarboxylic acid arrangement. The subsequent reduction of the nitro group is a standard transformation, but its application here yields a molecule primed for chemiluminescence.

Step 1: Synthesis of 3-Nitrophthalhydrazide

• In a large test tube, combine 1.0 g of 3-nitrophthalic acid and 2.0 mL of an 8-10% aqueous solution of hydrazine (N₂H₄).[13][22]

• Add 3.0 mL of a high-boiling solvent like triethylene glycol.[14][22]

• Heat the mixture gently to dissolve the solids. Then, increase the temperature to boil off the water, with the solution temperature rising to approximately 215°C.[22]

• Hold at this temperature for 2-3 minutes. The mixture will turn into a molten orange-brown solid.

• Allow the reaction to cool until it solidifies. Add approximately 10 mL of hot water and stir to break up the solid, creating a suspension of the crude product.

• Collect the yellow 3-nitrophthalhydrazide product by vacuum filtration and wash with water.

Step 2: Reduction to 3-Aminophthalhydrazide (Luminol)

• Transfer the crude 3-nitrophthalhydrazide to a flask containing 5.0 mL of 10% sodium hydroxide solution.[13]

• Add 3.0 g of sodium dithionite (sodium hydrosulfite, Na₂S₂O₄).[13][14]

• Heat the mixture to boiling for 5 minutes with stirring. The solution should lighten in color.

• Remove from heat and add 2.0 mL of glacial acetic acid.[13]

• Cool the mixture thoroughly in an ice bath. A precipitate of luminol will form.

• Collect the light-yellow luminol product by vacuum filtration, wash with cold water, and allow it to dry.

Protocol 2: Comparative Fischer Esterification (Conceptual)

This protocol describes a conceptual experiment to highlight the difference in esterification reactivity due to steric hindrance.

Expertise Note: Fischer esterification requires an acid catalyst (like H₂SO₄), which protonates the amino group to -NH₃⁺. This deactivates the ring and introduces positive charge, but the primary differentiator here is the steric shielding of the ortho-carboxyl group in the 3-isomer, which should lead to a significantly lower yield of the diester compared to the 4-isomer under identical conditions.

• Set up two identical reaction flasks. To Flask A, add 1 mmol of 3-aminophthalic acid. To Flask B, add 1 mmol of 4-aminophthalic acid.

• To each flask, add 20 mL of absolute ethanol.

• Carefully add 0.5 mL of concentrated sulfuric acid to each flask while stirring.

• Equip both flasks with reflux condensers and heat the mixtures to reflux for 4 hours.

• After cooling, neutralize each reaction mixture by carefully adding it to a saturated sodium bicarbonate solution.

• Extract the product from each mixture using an organic solvent like ethyl acetate (3 x 20 mL).

• Combine the organic layers for each reaction, dry over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Analyze the resulting crude products by ¹H NMR or LC-MS to determine the relative ratio of starting material, monoester, and diester.

• Expected Outcome: Flask A (3-aminophthalic acid) will show a significantly lower conversion to the diethyl ester compared to Flask B (4-aminophthalic acid), with a higher proportion of monoester likely present.

Conclusion

The positional isomerism of 3-aminophthalic acid and 4-aminophthalic acid is not a trivial structural detail; it is the central determinant of their chemical behavior and utility. 3-Aminophthalic acid's reactivity is characterized by the profound steric and electronic effects of its adjacent amino and carboxyl groups, culminating in its unique role as the light-emitting species in the luminol reaction. In contrast, 4-aminophthalic acid presents sterically accessible functional groups, making it an ideal and predictable building block for the synthesis of high-performance polymers. For the practicing scientist, a thorough appreciation of these isomeric differences is essential for rational molecular design and the successful execution of chemical syntheses.

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A Comparative Guide to the Synthesis of Aminophthalic Acid: An Evaluation of Traditional and Novel Methodologies

For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of key intermediates is paramount. Aminophthalic acid, a crucial building block for various pharmaceuticals and functional materials, is no exception. This guide provides an in-depth, objective comparison of established and novel synthetic routes to aminophthalic acid, with a focus on 3-aminophthalic acid. Drawing upon experimental data and established chemical principles, we will explore the nuances of each method, offering insights into the rationale behind experimental choices and providing validated protocols.

Introduction: The Evolving Landscape of Aminophthalic Acid Synthesis

The synthesis of aminophthalic acid has traditionally been dominated by methods that, while functional, often present challenges in terms of yield, purity, safety, and environmental impact. The persistent demand for greener, more efficient, and cost-effective chemical processes has spurred the development of novel synthetic strategies. This guide will dissect and compare the following methodologies:

• Traditional Method 1: Iron Powder Reduction

• Traditional Method 2: Catalytic Hydrogenation with Palladium on Carbon (Pd/C)

• A Validated Novel Method: Hydrazine Hydrate Reduction with a Ferric Chloride/Carbon Catalyst

• A Theoretical Approach: The Hofmann Rearrangement

We will evaluate these methods based on key performance indicators, including product yield and purity, reaction conditions, and environmental considerations.

Comparative Analysis of Synthesis Methods

The choice of a synthetic route is a critical decision in any chemical process, balancing factors of efficiency, cost, safety, and environmental impact. The following table provides a quantitative comparison of the different methods for synthesizing 3-aminophthalic acid from its common precursor, 3-nitrophthalic acid.

Method	Typical Yield	Purity (HPLC)	Key Reagents	Reaction Conditions	Environmental & Safety Considerations
Iron Powder Reduction	50-60%[1][2]	Often requires extensive purification	Iron powder, Acid (e.g., HCl)	Typically reflux temperatures	Generates large amounts of iron sludge, a significant environmental pollutant.[1][2] Iron powder is flammable and can form explosive dust clouds.[3][4][5][6]
Catalytic Hydrogenation (Pd/C)	~90%[1][2]	Generally high, but can be variable	Palladium on Carbon (Pd/C), Hydrogen gas (H₂)	Pressurized H₂ atmosphere, ambient to moderate temperatures	Requires handling of flammable hydrogen gas under pressure, posing significant safety risks.[1][2][7] Palladium is a costly precious metal.
Hydrazine Hydrate with FeCl₃/C Catalyst	93-96%[1][2]	≥96%[1][2]	Hydrazine hydrate, Ferric chloride (FeCl₃), Activated Carbon	95°C to reflux	Avoids pressurized hydrogen gas. Hydrazine hydrate is toxic and should be handled with care. Offers a more cost-effective and safer alternative to Pd/C hydrogenation.[1][2]
Hofmann Rearrangement (Theoretical)	Potentially high, but not experimentally validated for this specific substrate	Dependent on reaction optimization	Phthalimide derivative, Bromine, Sodium Hydroxide	Typically mild to moderate temperatures	Avoids high-pressure hydrogenation and heavy metal waste. Involves the use of corrosive bromine and strong base.[8][9][10][11][12]

In-Depth Methodological Discussion and Experimental Protocols

Traditional Method: Iron Powder Reduction

The reduction of nitroarenes using iron powder in an acidic medium is a classic and long-standing method in organic synthesis. The reaction proceeds through a series of single electron transfers from the iron metal to the nitro group.

Causality Behind Experimental Choices: The use of an acid, such as hydrochloric acid, is crucial for this reaction. It serves to activate the iron surface and acts as a proton source for the formation of water from the oxygen atoms of the nitro group. The large excess of iron is necessary to drive the reaction to completion and to compensate for any passivation of the iron surface.

Self-Validation: The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting nitro compound. The final product's identity and purity can be confirmed by melting point determination and spectroscopic methods like NMR and IR, and quantified by HPLC.

Experimental Protocol: Iron Powder Reduction of 3-Nitrophthalic Acid (Illustrative)

• To a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 3-nitrophthalic acid and a suitable solvent (e.g., water or ethanol/water mixture).

• Add a significant excess of finely divided iron powder to the stirred suspension.

• Slowly add a catalytic amount of concentrated hydrochloric acid.

• Heat the mixture to reflux and maintain for several hours, monitoring the reaction by TLC.

• Upon completion, filter the hot reaction mixture to remove the iron and iron oxide sludge.

• Cool the filtrate and adjust the pH to precipitate the 3-aminophthalic acid.

• Collect the product by filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent to improve purity.

Traditional Method: Catalytic Hydrogenation with Palladium on Carbon (Pd/C)

Catalytic hydrogenation is a widely used and generally efficient method for the reduction of nitro groups. The reaction involves the use of hydrogen gas and a heterogeneous catalyst, most commonly palladium on a high-surface-area carbon support.

Causality Behind Experimental Choices: Palladium is a highly effective catalyst for hydrogenation due to its ability to adsorb both hydrogen gas and the organic substrate onto its surface, facilitating the transfer of hydrogen atoms to the nitro group.[13] The carbon support provides a large surface area for the palladium particles, maximizing catalytic activity.[13] The reaction is typically carried out under a pressurized atmosphere of hydrogen to ensure a sufficient concentration of dissolved hydrogen for the reaction to proceed at a reasonable rate.

Self-Validation: The reaction is monitored by the uptake of hydrogen gas. The completion of the reaction is indicated by the cessation of hydrogen consumption. Product validation is performed using standard analytical techniques (HPLC, NMR, melting point).

Experimental Protocol: Catalytic Hydrogenation of 3-Nitrophthalic Acid using Pd/C

• In a hydrogenation vessel, dissolve 3-nitrophthalic acid in a suitable solvent (e.g., ethanol or methanol).

• Carefully add a catalytic amount of 5% or 10% Pd/C catalyst to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Seal the vessel and purge the system with hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (typically 1-5 atm).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction by observing the hydrogen uptake.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude 3-aminophthalic acid.

• Recrystallize if necessary to achieve the desired purity.

A Validated Novel Method: Hydrazine Hydrate Reduction with a Ferric Chloride/Carbon Catalyst

This innovative method presents a significant improvement over the traditional approaches, offering higher yields, enhanced safety, and a more favorable environmental profile.[1][2] The reaction utilizes hydrazine hydrate as the reducing agent in the presence of a cost-effective and readily available iron-based catalyst.

Causality Behind Experimental Choices: Hydrazine hydrate serves as a convenient in-situ source of hydrogen, avoiding the need for handling pressurized hydrogen gas.[14] The ferric chloride and activated carbon catalyst system is believed to facilitate the decomposition of hydrazine and the subsequent transfer of hydrogen to the nitro group. The use of an aqueous sodium hydroxide solution helps to dissolve the starting material and likely plays a role in the catalytic cycle.

Self-Validation: The reaction progress can be monitored by TLC. The final product is isolated by precipitation upon acidification, and its purity is confirmed by HPLC analysis, which should show a purity of ≥96%.[1][2]

Experimental Protocol: Hydrazine Hydrate Reduction of 3-Nitrophthalic Acid

• In a 500 mL three-neck flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add 260g of water and 22g of 96% sodium hydroxide. Stir until dissolved.

• Add 40g (0.19 mol) of 3-nitrophthalic acid and stir until a transparent solution is formed.

• Add the catalyst mixture: 4.2g of ferric chloride hexahydrate (FeCl₃·6H₂O) and 19g of activated carbon.

• Heat the solution to 95°C (near reflux).

• Begin the dropwise addition of 34g of 80% hydrazine hydrate solution.

• After the addition is complete, continue to heat the mixture at reflux for 5 hours.

• Filter the hot reaction mixture to remove the catalyst and collect the filtrate.

• Cool the filtrate and carefully add concentrated hydrochloric acid to acidify the solution to a pH of 3.5.

• Cool the mixture to induce crystallization.

• Collect the precipitated 3-aminophthalic acid by filtration.

• Dry the product at 80°C for 3 hours. The expected yield is approximately 33g (96%) with a purity of ≥96.7% (by HPLC).[1]

A Theoretical Approach: The Hofmann Rearrangement

The Hofmann rearrangement is a well-established method for converting a primary amide into a primary amine with one fewer carbon atom.[8][9][10][11][12] While not a direct reduction of a nitro group, it presents a plausible alternative route starting from phthalimide, which can be derived from phthalic anhydride. In the context of aminophthalic acid synthesis, this would involve the Hofmann rearrangement of a phthalimide derivative.

Mechanistic Insight: The reaction proceeds through the formation of an N-bromoamide intermediate, which, upon deprotonation, rearranges to an isocyanate. The isocyanate is then hydrolyzed to the primary amine and carbon dioxide.

Self-Validation (Hypothetical): The progress of the reaction would be monitored by TLC, following the disappearance of the phthalimide starting material. The formation of the aminophthalic acid product would be confirmed by standard analytical techniques.

Hypothetical Protocol: Synthesis of 3-Aminophthalic Acid via Hofmann Rearrangement

• Prepare the corresponding phthalimide derivative from 3-nitrophthalic anhydride and ammonia or urea.

• In a flask cooled in an ice bath, dissolve the phthalimide derivative in a solution of sodium hydroxide in water.

• Slowly add a solution of bromine in sodium hydroxide, keeping the temperature low.

• After the addition is complete, warm the reaction mixture and then heat to a moderate temperature for a specified time.

• Cool the reaction mixture and acidify with a suitable acid (e.g., hydrochloric acid) to precipitate the 3-aminophthalic acid.

• Collect the product by filtration, wash, and dry.

• Purify by recrystallization.

Visualizing the Synthetic Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps in the validated synthesis methods.

Caption: Workflow for the synthesis of 3-aminophthalic acid via catalytic hydrogenation.

Caption: Workflow for the novel high-yield synthesis of 3-aminophthalic acid.

Conclusion and Future Outlook

This comparative guide demonstrates that while traditional methods for synthesizing 3-aminophthalic acid, such as iron powder reduction and catalytic hydrogenation, are established, they possess significant drawbacks in terms of yield, safety, and environmental impact. The newer method utilizing hydrazine hydrate with a ferric chloride/carbon catalyst offers a compelling alternative, providing superior yields and purity under safer and more environmentally benign conditions. [1][2]This makes it a highly attractive option for both laboratory-scale synthesis and potential industrial applications.

The theoretical exploration of the Hofmann rearrangement suggests a potential pathway that could further enhance the green credentials of aminophthalic acid synthesis by avoiding harsh reducing agents and metal catalysts altogether. Further research to validate and optimize this route for the specific synthesis of aminophthalic acid is warranted.

As the demand for sustainable and efficient chemical manufacturing continues to grow, the development and validation of novel synthetic methodologies, such as the hydrazine hydrate method, will be crucial for advancing the fields of pharmaceutical and materials science.

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A Researcher's Guide to the Computational Analysis of Aminophthalic Acid's Electronic Properties: A Comparative Approach

For researchers, scientists, and drug development professionals, a deep understanding of a molecule's electronic properties is paramount for predicting its reactivity, stability, and potential applications. Aminophthalic acid, with its versatile isomers, presents a compelling case study in the realm of computational chemistry. This guide provides an in-depth, comparative analysis of computational methods to elucidate the electronic characteristics of aminophthalic acid, moving beyond a simple recitation of protocols to explain the why behind the how.

Introduction: The Significance of Aminophthalic Acid's Electronic Landscape

Aminophthalic acid, a dicarboxylic acid derivative of aniline, exists in three primary isomers: 3-aminophthalic acid, 4-aminophthalic acid, and 5-aminoisophthalic acid. The position of the amino group profoundly influences the molecule's electron density distribution, and consequently, its electronic properties. These properties, including the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies, the HOMO-LUMO gap, and electronic transitions, are critical determinants of the molecule's behavior in various chemical and biological systems. For instance, in drug development, these parameters can inform predictions of a molecule's reactivity with biological targets and its pharmacokinetic profile.

Computational analysis offers a powerful and cost-effective avenue to explore these properties before embarking on extensive experimental work. However, the accuracy of such in silico predictions is heavily dependent on the chosen theoretical framework. This guide will compare and contrast different computational approaches, providing the rationale for selecting appropriate methods to achieve reliable and predictive results.

Theoretical Foundations: A Tale of Two Theories - DFT and TD-DFT

The workhorse of modern computational chemistry for medium-sized organic molecules is Density Functional Theory (DFT).[1][2][3] Unlike wavefunction-based methods, DFT calculates the total energy of a system based on its electron density, a more computationally tractable approach.[2] The core of DFT lies in the Kohn-Sham equations, which approximate the behavior of interacting electrons as non-interacting electrons moving in an effective potential. The accuracy of DFT calculations hinges on the choice of the exchange-correlation (XC) functional, which approximates the complex many-body effects of electron exchange and correlation.[4]

To investigate the excited-state properties, such as UV-Vis absorption spectra, Time-Dependent Density Functional Theory (TD-DFT) is the method of choice.[5][6] TD-DFT extends the principles of DFT to time-dependent electronic systems, allowing for the calculation of excitation energies and oscillator strengths, which can be used to simulate an absorption spectrum.[6][7]

A Comparative Analysis of Computational Methodologies

The selection of an appropriate computational methodology is a critical decision that directly impacts the accuracy of the predicted electronic properties. This section provides a comparative overview of commonly used DFT functionals and basis sets for the analysis of aminophthalic acid and similar aromatic compounds.

The Functional Zoo: Choosing the Right Tool for the Job

The vast array of available DFT functionals can be daunting. For molecules like aminophthalic acid, which feature both aromatic and amino groups, the choice of functional is particularly important for accurately describing electron correlation and potential charge-transfer character in excited states.

A benchmark study on substituted benzenes, which are structurally related to aminophthalic acid, found that the PBE0 hybrid functional provided a good balance of accuracy and computational cost for predicting UV/Vis spectra.[8] Another study on organic molecules highlighted that hybrid functionals like B3LYP and PBE0, as well as the long-range corrected CAM-B3LYP, are popular choices for investigating excited-state geometries.[9][10] For aromatic molecules in general, the ωB97XD functional has been shown to be highly efficient for predicting both absorption and emission spectra.[8]

Table 1: Comparison of Common DFT Functionals for Aromatic Amines and Carboxylic Acids

Functional	Type	Strengths	Weaknesses
B3LYP	Hybrid GGA	Good for ground-state geometries and general-purpose calculations.[10]	Can underestimate charge-transfer excitation energies.[10]
PBE0	Hybrid GGA	Often provides more accurate excitation energies than B3LYP for some systems.[8][9]	Can still have limitations for strong charge-transfer states.
CAM-B3LYP	Long-range Corrected Hybrid	Better description of charge-transfer and Rydberg states.[9][10]	More computationally expensive than standard hybrids.
ωB97XD	Long-range Corrected Hybrid with Dispersion	Excellent performance for a wide range of organic molecules, including those with non-covalent interactions.[8]	Can be computationally demanding.
M06-2X	Hybrid Meta-GGA	Good for thermochemistry and systems with non-covalent interactions.	Performance for excited states can be system-dependent.

The Basis of it All: Pople vs. Dunning Basis Sets

The basis set is a set of mathematical functions used to construct the molecular orbitals.[11] The choice of basis set affects both the accuracy and the computational cost of the calculation. Two of the most widely used families of basis sets are the Pople-style basis sets (e.g., 6-31G*, 6-311++G**) and the Dunning-style correlation-consistent basis sets (e.g., cc-pVDZ, aug-cc-pVTZ).[11][12]

• Pople Basis Sets : These are computationally efficient and widely used.[12] The addition of polarization functions (*) and diffuse functions (+) is crucial for accurately describing the electronic properties of molecules with heteroatoms and for excited-state calculations.[12] For example, the 6-311++G(d,p) basis set is a good starting point for many organic molecules.

• Dunning Basis Sets : These are designed to systematically converge towards the complete basis set limit, offering a more rigorous approach to improving accuracy.[11] The "aug-" prefix indicates the addition of diffuse functions, which are essential for describing anions and excited states.[11] While more computationally expensive, they often provide more accurate results.

For calculating UV-Vis spectra, a basis set with diffuse functions is generally recommended to properly describe the more spatially extended nature of excited-state electron densities.

Experimental Data for Benchmarking

One source reports that 5-aminoisophthalic acid has an ultraviolet absorption range of about 225 nm to 300 nm, with strong absorption bands around 290 nm and 350 nm.[1] For 3-aminobenzoic acid, which is structurally similar to 3-aminophthalic acid, experimental absorption maxima have been reported at 194 nm, 226 nm, and 272 nm.

Table 2: Experimental and Calculated UV-Vis Absorption Maxima (λmax) of Aminophthalic Acid Isomers and Analogs

Compound	Experimental λmax (nm)	Solvent	Calculated λmax (nm) (Method)
3-Aminobenzoic Acid	194, 226, 272	Not Specified	To be calculated
4-Aminophthalic Acid	Not readily available	-	To be calculated
5-Aminoisophthalic Acid	~290, ~350	Not Specified	To be calculated

Note: The lack of consistent experimental data for all isomers in the same solvent is a limitation. The calculated values will be compared to the available experimental data, and the need for further experimental validation will be highlighted.

Step-by-Step Computational Protocols

To ensure the trustworthiness and reproducibility of our findings, this section provides detailed, step-by-step protocols for performing the computational analysis of aminophthalic acid's electronic properties using two popular quantum chemistry software packages: Gaussian and ORCA.

Workflow Overview

The general workflow for the computational analysis is as follows:

Caption: General workflow for the computational analysis of aminophthalic acid's electronic properties.

Protocol 1: Gaussian 16

Gaussian is a widely used commercial quantum chemistry software package.[13][14] The following protocol outlines the steps for a TD-DFT calculation to predict the UV-Vis absorption spectrum of an aminophthalic acid isomer.

Step 1: Input File Preparation

Create a text file (e.g., 3-aminophthalic_acid_td.com) with the following content. This example uses the B3LYP functional with the 6-311++G(d,p) basis set and includes a solvent model (methanol).

! PBE0 def2-TZVP OPT FREQ ! CPCM(Methanol)

%pal nprocs 4 end

• xyz 0 1 [Insert Cartesian coordinates of 4-aminophthalic acid here]

$new_job ! PBE0 def2-TZVP ! CPCM(Methanol)

%tddft nroots 10 end

• xyzfile 0 1 4-aminophthalic_acid_opt.xyz

Caption: A conceptual representation of the HOMO and LUMO of an aminophthalic acid isomer.

Note: The actual visualization of HOMO and LUMO orbitals requires output from the quantum chemistry software and can be generated using programs like GaussView, Avogadro, or VMD.

Dominant Electronic Transition

The TD-DFT output will indicate the primary orbital contributions to each excited state. For many organic molecules, the lowest energy absorption band corresponds to a HOMO -> LUMO transition.

Caption: Diagram illustrating the HOMO to LUMO electronic transition upon photoexcitation.

Conclusion and Future Directions

This guide has provided a comprehensive framework for the computational analysis of aminophthalic acid's electronic properties. By comparing different DFT functionals and basis sets and providing detailed experimental protocols, we have established a self-validating system for obtaining reliable theoretical predictions. The choice of a long-range corrected hybrid functional, such as CAM-B3LYP or ωB97XD, in conjunction with a triple-zeta basis set including diffuse and polarization functions (e.g., 6-311++G(d,p) or aug-cc-pVTZ), is recommended for achieving a good balance between accuracy and computational cost for this class of molecules.

A significant limitation in this field is the scarcity of high-quality, consistent experimental UV-Vis absorption data for all aminophthalic acid isomers in various solvents. Future experimental work to generate this data would be invaluable for more rigorous benchmarking of computational methods. Furthermore, the exploration of more advanced computational models, such as those that explicitly account for vibronic coupling, could provide even more detailed insights into the photophysical properties of these important molecules.

By integrating the theoretical and practical knowledge presented here, researchers can confidently employ computational chemistry to accelerate the discovery and development of novel molecules with tailored electronic properties.

References

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• Ciofini, I., Le Bahers, T., Adamo, C., Odobel, F., & Jacquemin, D. (2012). Assessment of the Accuracy of TD-DFT Absorption Spectra of Substituted Benzenes. Journal of Physical Chemistry C, 116(1), 11946–11955.
• Burke, K., Werschnik, J., & Gross, E. K. U. (2005). Time-dependent density functional theory: Past, present, and future. The Journal of Chemical Physics, 123(6), 062206.
• Jacquemin, D., Wathelet, V., Perpète, E. A., & Adamo, C. (2009). Extensive TD-DFT Benchmark: Singlet-Excited States of Organic Molecules.
• Caricato, M., Trucks, G. W., Frisch, M. J., & Wiberg, K. B. (2010). A Comparison of Anharmonic Vibrational Frequency Calculations with Different DFT Functionals.
• Laurent, A. D., & Jacquemin, D. (2013). TD-DFT benchmarks: A review. International Journal of Quantum Chemistry, 113(17), 2019–2039.

• SIELC Technologies. (n.d.). UV-Vis Spectrum of 3-Aminobenzoic Acid. Retrieved from [Link]

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The Evolving Landscape of Functional Polymers: A Comparative Performance Guide to Aminophthalic Acid-Based Systems

For researchers, scientists, and drug development professionals, the selection of a polymeric system is a critical decision point that dictates the performance, efficacy, and safety of a therapeutic or diagnostic agent. While established polymers like poly(lactic-co-glycolic acid) (PLGA) have long served as the industry's workhorses, the demand for "smarter" materials with intrinsic functionality has spurred investigation into novel polymer families. Among these, aminophthalic acid-based polymers are emerging as a versatile platform, offering a unique combination of biodegradability, tunable drug release, and inherent imaging capabilities.

Part 1: Performance in Controlled Drug Delivery

The architecture of a polymer dictates its degradation mechanism and, consequently, its drug release profile. Aminophthalic acid, as a dicarboxylic acid monomer, can be readily polymerized to form polyanhydrides. These aromatic polyanhydrides exhibit performance characteristics that are distinct from aliphatic polyesters like PLGA.[1][2]

Mechanism of Degradation and Drug Release: A Tale of Two Erosion Profiles

The fundamental difference in drug release between polyanhydrides and PLGA lies in their degradation kinetics. Polyanhydrides are characterized by their hydrolytically labile anhydride bonds, which are more susceptible to water than the ester bonds of PLGA.[1][3] This reactivity, combined with a hydrophobic backbone, confines water penetration to the device's surface. The result is a surface erosion mechanism, where the polymer matrix degrades layer by layer, releasing the entrapped drug at a predictable, near zero-order rate.[2][4][5]

In stark contrast, PLGA degrades via bulk erosion . Water penetrates the entire polymer matrix, cleaving ester bonds throughout the device.[6][7] This leads to a characteristic biphasic release profile: an initial burst release of surface-associated drug, followed by a lag phase, and then a second, more rapid release as the polymer's structural integrity fails.[6][] This initial burst can be problematic, potentially leading to toxicity.[9]

The amino group on the aminophthalic acid monomer provides a valuable handle for further modification, allowing for the covalent attachment of drugs or targeting ligands, creating a "poly-prodrug" system where drug release is directly tied to the predictable erosion of the polymer backbone.[1][2]

Figure 1. Comparison of surface vs. bulk erosion mechanisms.

Comparative Performance Data: Polyanhydrides vs. PLGA

The following table summarizes the key performance differences based on the properties of each polymer class. Aminophthalic acid-based polymers are represented by the broader class of aromatic polyanhydrides, which share their core chemical structure.

Feature	Aminophthalic Acid-Based Polyanhydrides	Poly(lactic-co-glycolic acid) (PLGA)	Rationale & Implications
Primary Monomers	Aminophthalic acid, other dicarboxylic acids (e.g., sebacic acid, CPH)[1][10]	Lactic acid, Glycolic acid[9]	Aromatic monomers in polyanhydrides increase rigidity and hydrophobicity, slowing surface erosion compared to purely aliphatic polyanhydrides.[1]
Degradation Mechanism	Surface Erosion[2][3][5]	Bulk Erosion[6][7][]	Surface erosion allows for more predictable, zero-order release kinetics, which is highly desirable for long-term therapies.[4]
Typical Release Profile	Near Zero-Order (Linear)[3]	Biphasic (Initial Burst)[6]	The initial burst from PLGA can lead to drug concentrations exceeding the therapeutic window, causing potential toxicity.[9]
Degradation Products	Diacid monomers (e.g., aminophthalic acid)	Lactic acid, Glycolic acid[7]	The acidic microenvironment created by PLGA degradation can destabilize acid-labile drugs. Polyanhydride degradation products are generally less acidic.[9]
Biocompatibility	Generally high; degradation products are often endogenous or readily cleared.[1][2][11]	High; FDA-approved, but acidic byproducts can cause localized inflammation.[7][9]	The amino functionality offers potential for creating polymers with enhanced biocompatibility by mimicking amino acid structures.[11]
Tunability	High; copolymerization of different diacids (aliphatic/aromatic) precisely controls the erosion rate.[5][10]	High; adjusting the lactic-to-glycolic acid ratio modifies the degradation rate (50:50 is fastest).[7][9][12]	Both systems are highly tunable, but the mechanism of control differs (hydrophobicity vs. hydrophilicity).

Biocompatibility Insights

Biocompatibility is paramount for any implantable or injectable delivery system. Polyanhydrides have demonstrated excellent biocompatibility, with degradation products being non-toxic and easily metabolized.[1][11] The incorporation of amino acid-like structures, such as through the use of aminophthalic acid, can further enhance this profile. In contrast, the acidic monomers released during PLGA's bulk degradation can cause a localized drop in pH, potentially leading to inflammation and affecting the stability of encapsulated drugs.[9]

Part 2: Performance in Bioimaging

The inherent properties of the aminophthalic acid moiety, particularly in its luminol (5-aminophthalhydrazide) form, provide a foundation for developing advanced bioimaging agents. Polymers based on luminol derivatives can function as highly sensitive chemiluminescent probes.[13] The performance of these polymeric probes is best understood when compared against the current gold standard in nanoparticle imaging: Quantum Dots (QDs).

Signal Generation and Modality

Luminol-based polymers generate light through a chemical reaction (chemiluminescence), typically triggered by reactive oxygen species (ROS) like hydrogen peroxide (H₂O₂), without the need for an external light source.[13] This is a significant advantage in biological imaging, as it eliminates issues of phototoxicity and tissue autofluorescence that plague traditional fluorescence imaging.

Quantum dots, conversely, are semiconductor nanocrystals that exhibit size-tunable photoluminescence. They absorb light of a broad wavelength range and emit it at a specific, narrow wavelength.[14] While exceptionally bright, they require continuous external excitation, which can be a limiting factor for in vivo studies.

A key strategy for luminol-based polymers involves Chemiluminescence Resonance Energy Transfer (CRET). Here, the energy from the luminol chemiluminescent reaction is transferred to a nearby acceptor, such as a quantum dot, which then emits light at a longer, near-infrared (NIR) wavelength. This elegant approach combines the "excitation-free" nature of chemiluminescence with the desirable NIR emission of QDs for deep-tissue imaging.[13]

Comparative Performance Data: Luminol Polymers vs. Quantum Dots

Feature	Luminol-Based Polymers	Quantum Dots (QDs)	Rationale & Implications
Signal Type	Chemiluminescence (CL) or CRET[13]	Photoluminescence (Fluorescence)[14]	CL avoids external excitation, eliminating autofluorescence and improving signal-to-noise ratio in complex biological environments.[13]
Brightness	High sensitivity (detects ROS)	Extremely high quantum yield and brightness.[14][15]	While single QDs are brighter, CL polymers offer exceptional sensitivity for specific analytes (e.g., H₂O₂), acting as "on/off" probes.[13]
Photostability	Not applicable (signal is from a one-time chemical reaction)	Excellent; highly resistant to photobleaching compared to organic dyes.[14][15]	The transient nature of the CL signal is ideal for dynamic processes but not for long-term structural imaging where QDs excel.
Toxicity Profile	Based on biodegradable polymer backbone; generally low toxicity.[11]	Potential toxicity from heavy metal core (e.g., Cadmium), requiring robust encapsulation.[14][15]	Polymer-based probes offer a significant advantage in terms of long-term safety and biodegradability.
Emission Tuning	Limited native emission (~425 nm); can be shifted to NIR via CRET to an acceptor.[13]	Highly tunable across the visible and NIR spectrum by changing nanocrystal size.[14][16]	QDs offer superior versatility in multicolor imaging applications due to their easily tunable emission.

Part 3: Essential Experimental Protocols

To ensure trustworthiness and reproducibility, the protocols described below are self-validating systems for comparing the performance of novel polymers against established benchmarks.

Protocol 1: Synthesis of an Aminophthalic Acid-Based Polyanhydride

This protocol describes a melt-condensation polymerization, a common method for synthesizing polyanhydrides.[1][10] The causality behind this choice is its solvent-free nature, which simplifies purification and avoids residual solvents in the final biomedical product.

Workflow Diagram:

Figure 2. Workflow for polyanhydride synthesis via melt condensation.

Step-by-Step Methodology:

• Prepolymer Synthesis: In a round-bottom flask, suspend 1.0 g of 4-aminophthalic acid in 10 mL of acetic anhydride. Reflux the mixture with stirring for 30 minutes or until a clear solution forms.

• Isolation: Remove the excess acetic anhydride under vacuum to yield the diacid prepolymer as a solid. Wash the solid with anhydrous diethyl ether.

• Melt Condensation: Place the dried prepolymer in a polymerization tube equipped with a vacuum line and a magnetic stirrer. Heat the tube in an oil bath to 180°C under high vacuum (<1.0 mmHg).

• Polymerization: Continue heating and stirring for 90-120 minutes. The viscosity of the melt will increase significantly as polymerization proceeds.

• Purification: Allow the polymer to cool to room temperature under vacuum. Dissolve the resulting solid in a minimal amount of dichloromethane and precipitate it by adding the solution dropwise to a large volume of cold, stirring hexane.

• Drying & Characterization: Collect the purified polymer by filtration and dry it under vacuum. Characterize the polymer's structure and molecular weight using FTIR, ¹H NMR, and Gel Permeation Chromatography (GPC).

Protocol 2: In Vitro Drug Release Kinetics Assay

This protocol uses the "sample and separate" method with centrifugal ultrafiltration, which provides a reliable way to separate released (free) drug from the drug still encapsulated in nanoparticles.[17][18][19] This is superior to the dialysis method, which can sometimes misrepresent release kinetics due to the membrane acting as a rate-limiting barrier.[18]

Step-by-Step Methodology:

• Preparation: Disperse a known amount of drug-loaded nanoparticles (e.g., 10 mg) in 10 mL of phosphate-buffered saline (PBS, pH 7.4) in a sealed tube. Prepare several identical tubes for each time point.

• Incubation: Place the tubes in an orbital shaker incubator set to 37°C and 100 rpm.

• Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 12, 24, 48, 72 hours), remove one tube from the incubator.

• Separation: Transfer 1 mL of the nanoparticle suspension into a centrifugal ultrafiltration unit (e.g., with a 10 kDa molecular weight cutoff). Centrifuge according to the manufacturer's instructions (e.g., 10,000 x g for 15 min) to separate the supernatant (containing released drug) from the nanoparticles.[19]

• Quantification: Analyze the concentration of the drug in the supernatant using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.[20]

• Data Analysis: Calculate the cumulative percentage of drug released at each time point relative to the total amount of drug initially loaded. Plot the cumulative percent release versus time. Fit the data to kinetic models (e.g., Zero-order, First-order, Korsmeyer-Peppas) to determine the release mechanism.[18]

Protocol 3: MTT Cytotoxicity Assay

The MTT assay is a standard colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[21] The principle relies on the reduction of the yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial enzymes in living cells.[22]

Workflow Diagram:

Figure 3. Experimental workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology (for Adherent Cells):

• Cell Seeding: Seed adherent cells (e.g., L929 fibroblasts) into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[23]

• Treatment: Prepare serial dilutions of your sterile polymer nanoparticles in the culture medium. Remove the old medium from the wells and add 100 µL of the nanoparticle suspensions. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Carefully aspirate the treatment medium. Add 100 µL of fresh serum-free medium containing 0.5 mg/mL MTT to each well. Incubate for 2-4 hours at 37°C.[21]

• Solubilization: Aspirate the MTT solution. Add 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the purple formazan crystals.[21][23] Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Analysis: Calculate the percentage of cell viability for each concentration compared to the untreated control cells (which represent 100% viability).

Conclusion and Future Perspectives

Aminophthalic acid-based polymers represent a promising and highly functional alternative to conventional biodegradable polymers. For drug delivery , their capacity for surface erosion offers a more controlled, linear release profile, avoiding the problematic burst release often seen with PLGA. For bioimaging , their chemiluminescent properties enable highly sensitive, "excitation-free" detection of biological analytes, overcoming the limitations of autofluorescence.

While more direct, head-to-head comparative studies are needed to fully elucidate their performance spectrum, the foundational principles of polyanhydride chemistry and luminol-based sensing provide a strong theoretical and practical basis for their continued development. The true potential of this polymer class lies in the synergy of its functionalities: the creation of theranostic nanoparticles that can simultaneously deliver a therapeutic payload in a controlled manner while reporting on the biological environment at the target site. As synthesis methods are refined and in vivo studies expand, aminophthalic acid-based systems are poised to become a vital tool in the development of next-generation precision medicines and diagnostics.

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A Comparative Guide to Catalytic Systems for Aminophthalic Acid Synthesis

For researchers, scientists, and professionals in drug development, the synthesis of aminophthalic acids is a critical step in the development of a wide range of pharmaceuticals and functional materials. The efficiency, selectivity, and scalability of this synthesis are largely dictated by the choice of catalytic system. This guide provides an in-depth, objective comparison of the most prevalent catalytic methods for the synthesis of aminophthalic acid, primarily through the reduction of nitrophthalic acid. We will delve into the mechanistic underpinnings of each system, present available experimental data for comparison, and provide detailed protocols to ensure reproducible and reliable results.

Introduction to Aminophthalic Acid Synthesis

Aminophthalic acid, with its amino and carboxylic acid functionalities, is a versatile building block in organic synthesis. The most common isomers, 3-aminophthalic acid and 4-aminophthalic acid, are key precursors for various applications, including the synthesis of chemiluminescent reagents like luminol, active pharmaceutical ingredients (APIs), and advanced polymers. The primary route to these compounds is the reduction of the corresponding nitrophthalic acid isomers. The choice of catalyst for this reduction is paramount, influencing not only the yield and purity of the product but also the economic and environmental viability of the process.

This guide will focus on two principal catalytic strategies:

• Catalytic Hydrogenation: Employing hydrogen gas in the presence of a heterogeneous metal catalyst.

• Chemical Reduction: Utilizing a reducing agent, such as hydrazine hydrate, activated by a catalyst.

We will compare the performance of key catalysts within these categories, including Palladium on Carbon (Pd/C), Raney Nickel, and a Ferric Chloride/Activated Carbon (FeCl₃/C) system.

Catalytic Hydrogenation: A Classic and Versatile Approach

Catalytic hydrogenation is a widely used and robust method for the reduction of aromatic nitro groups. The general reaction involves the use of hydrogen gas to reduce the nitro group to an amine in the presence of a metal catalyst.

The Mechanism of Catalytic Hydrogenation of Nitroaromatics

The hydrogenation of a nitroaromatic compound on a metal catalyst surface is a complex process involving several steps. While the exact mechanism can vary depending on the catalyst and reaction conditions, a generally accepted pathway involves the following key stages:

• Adsorption: Both the nitroaromatic compound and hydrogen gas adsorb onto the surface of the metal catalyst.

• Hydrogen Activation: The H-H bond in molecular hydrogen is cleaved on the catalyst surface, forming reactive atomic hydrogen species.

• Stepwise Reduction: The nitro group is sequentially reduced to the amine through a series of intermediates, such as nitroso and hydroxylamine species.

• Desorption: The final aminophthalic acid product desorbs from the catalyst surface, regenerating the active sites for the next catalytic cycle.

Catalytic Hydrogenation Pathway

Catalyst Comparison: Palladium on Carbon (Pd/C) vs. Raney Nickel

The choice between Pd/C and Raney Nickel often comes down to a balance of activity, selectivity, cost, and safety considerations.

Catalyst	Key Performance Characteristics	Advantages	Disadvantages
Palladium on Carbon (Pd/C)	Generally exhibits high activity, allowing for faster reactions under milder conditions.[1]	High efficiency and selectivity for nitro group reduction.[2] Can be recycled multiple times with minimal loss of activity.[3]	Higher cost compared to non-precious metal catalysts. Can be sensitive to certain functional groups and may catalyze dehalogenation in halogenated substrates.[4]
Raney Nickel	High activity for nitro group reduction, often used in industrial processes.[5]	Cost-effective non-precious metal catalyst.[5] Less prone to causing dehalogenation of aromatic halides compared to Pd/C.[4]	Can be pyrophoric and requires careful handling, especially when dry.[6][7] May exhibit lower selectivity in the presence of other reducible functional groups.[5]

Experimental Data Snapshot:

While direct comparative studies for aminophthalic acid synthesis are scarce, data from the reduction of other nitroaromatic compounds provide valuable insights. For instance, in the reduction of nitrobenzene, Pd/C can achieve complete conversion at room temperature and atmospheric pressure, whereas Raney Nickel might require elevated temperature and pressure to achieve similar results.[1]

Experimental Protocol: Catalytic Hydrogenation of 3-Nitrophthalic Acid using Pd/C

This protocol is a representative procedure for the laboratory-scale synthesis of 3-aminophthalic acid.

Materials:

• 3-Nitrophthalic acid

• 10% Palladium on Carbon (Pd/C)

• Methanol

• Hydrogen gas supply

• Filtration apparatus (e.g., Celite or a membrane filter)

Procedure:

• In a suitable hydrogenation vessel, dissolve 3-nitrophthalic acid in methanol.

• Carefully add 10% Pd/C to the solution (typically 1-5 mol% of palladium relative to the substrate).

• Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) to remove air.

• Introduce hydrogen gas to the desired pressure (e.g., 1-4 atm). For laboratory scale, a hydrogen-filled balloon can be used.

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by techniques such as TLC or HPLC.

• Once the reaction is complete (disappearance of the starting material), carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with methanol to ensure complete recovery of the product.

• The filtrate containing the 3-aminophthalic acid can then be concentrated under reduced pressure to yield the crude product, which can be further purified by recrystallization if necessary.

Safety Precautions:

• Palladium on carbon is flammable, especially when dry and in the presence of organic solvents. Handle with care in an inert atmosphere.

• Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure the hydrogenation apparatus is properly sealed and operated in a well-ventilated area.

• Raney Nickel is pyrophoric and must be handled as a slurry in water or a suitable solvent.[6][7] Never allow Raney Nickel to dry in the air.

Chemical Reduction with a Catalyst: The FeCl₃/Hydrazine System

An alternative to catalytic hydrogenation is the use of a chemical reducing agent, with hydrazine hydrate being a common choice. The reaction is typically catalyzed by a combination of ferric chloride and activated carbon.

The Putative Mechanism of FeCl₃/C-Catalyzed Hydrazine Reduction

The precise mechanism of this reaction is complex and not fully elucidated. However, it is believed to involve the following key steps:

• Formation of an Active Iron Species: Ferric chloride is thought to interact with the activated carbon support and hydrazine to form a more reactive iron species, possibly a lower-valent iron complex.

• Electron Transfer: The active iron species facilitates the transfer of electrons from hydrazine to the nitro group of the nitrophthalic acid.

• Stepwise Reduction: Similar to catalytic hydrogenation, the nitro group is reduced in a stepwise manner to the corresponding amine.

• Catalyst Regeneration: The iron species is re-oxidized, completing the catalytic cycle. The activated carbon serves as a high-surface-area support and may also play a role in the electron transfer process.

FeCl₃/C-Catalyzed Hydrazine Reduction Pathway

Performance and Considerations

This method offers a viable alternative to high-pressure hydrogenation and avoids the use of flammable hydrogen gas.

Catalyst System	Key Performance Characteristics	Advantages	Disadvantages
FeCl₃/Activated Carbon with Hydrazine Hydrate	Can achieve high yields and purity for the reduction of nitrophthalic acid.[8]	Avoids the use of high-pressure hydrogen gas, making it potentially safer for some laboratory setups. The catalyst components are inexpensive and readily available.	Hydrazine hydrate is toxic and a suspected carcinogen, requiring careful handling in a well-ventilated fume hood.[9] The work-up may be more involved to remove iron salts.

Experimental Data Snapshot:

A patent describing this method for the synthesis of 3-aminophthalic acid reports yields of up to 96% with a purity of over 96%.[8] The reaction is typically carried out at elevated temperatures (e.g., 95°C).

Experimental Protocol: FeCl₃/C-Catalyzed Reduction of 3-Nitrophthalic Acid

This protocol provides a detailed procedure for the synthesis of 3-aminophthalic acid using the FeCl₃/C-hydrazine hydrate system.

Materials:

• 3-Nitrophthalic acid

• Ferric chloride hexahydrate (FeCl₃·6H₂O)

• Activated carbon

• Hydrazine hydrate (80% solution)

• Sodium hydroxide

• Concentrated hydrochloric acid

• Water

Procedure:

• In a three-necked flask equipped with a stirrer, thermometer, and dropping funnel, dissolve sodium hydroxide in water.

• Add 3-nitrophthalic acid to the sodium hydroxide solution and stir until it completely dissolves.

• Add the catalyst, a mixture of ferric chloride hexahydrate and activated carbon, to the solution.

• Heat the mixture to approximately 95°C (near reflux).

• Slowly add hydrazine hydrate solution dropwise to the reaction mixture while maintaining the temperature.

• After the addition is complete, continue to heat the mixture at reflux for several hours, monitoring the reaction by TLC or HPLC.

• Once the reaction is complete, filter the hot solution to remove the catalyst.

• Cool the filtrate and carefully acidify with concentrated hydrochloric acid to a pH of approximately 3-4 to precipitate the 3-aminophthalic acid.

• Cool the mixture further in an ice bath to complete the crystallization.

• Collect the product by filtration, wash with cold water, and dry to obtain the final product.

Safety Precautions:

• Hydrazine hydrate is toxic, corrosive, and a suspected carcinogen. Always handle it in a fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).[9]

• The reaction with hydrazine can be exothermic. Add the hydrazine hydrate solution slowly and monitor the temperature carefully.

• Handle concentrated hydrochloric acid with care in a fume hood.

Catalyst Preparation, Handling, and Recovery

Catalyst Preparation:

• Pd/C: Commercially available in various loadings (e.g., 5%, 10%).

• Raney Nickel: Typically prepared by treating a nickel-aluminum alloy with concentrated sodium hydroxide to leach out the aluminum.[10] It is usually stored as a slurry in water.[6]

• FeCl₃/C: Prepared by impregnating activated carbon with a solution of ferric chloride, followed by drying.

Catalyst Handling and Safety:

• Raney Nickel: Highly pyrophoric when dry. Always keep it wet with water or a solvent.[6][7] In case of fire, use sand or a Class D fire extinguisher; do not use water on a metal fire.

• Pd/C: Flammable, especially when dry. Handle in an inert atmosphere.

• Hydrazine Hydrate: Toxic and corrosive. Use in a well-ventilated fume hood and wear appropriate PPE.[9]

Catalyst Recovery and Reusability:

• Heterogeneous Catalysts (Pd/C, Raney Nickel, FeCl₃/C): These can be recovered by filtration after the reaction.[11][12][13]

• Reusability: The reusability of a catalyst is a key factor in the economic and environmental sustainability of a process.

  • Pd/C: Can often be reused for multiple cycles with minimal loss of activity.[3]

  • Raney Nickel: Can also be reused, but its activity may decrease over time.

  • FeCl₃/C: The reusability of this system has been reported to be good in some applications.[14]

Product Work-up and Characterization

After the reaction is complete, the aminophthalic acid product needs to be isolated and purified.

Typical Work-up Procedure:

• Catalyst Removal: The solid catalyst is removed by filtration. For fine catalysts like Pd/C, a filter aid such as Celite is often used to ensure complete removal.

• Solvent Removal: The solvent is removed under reduced pressure.

• Purification: The crude product is typically purified by recrystallization from a suitable solvent (e.g., water or an alcohol-water mixture).

Characterization:

The identity and purity of the synthesized aminophthalic acid can be confirmed using various analytical techniques:

• Melting Point: Comparison with the literature value.

• Spectroscopy:

  • NMR (¹H and ¹³C): To confirm the structure of the molecule.

  • FT-IR: To identify the characteristic functional groups (amine, carboxylic acid).

  • Mass Spectrometry: To determine the molecular weight.

• Chromatography (TLC, HPLC): To assess the purity of the product.

Conclusion and Recommendations

The choice of catalyst for aminophthalic acid synthesis is a critical decision that depends on several factors, including the desired scale of the reaction, available equipment, cost considerations, and safety protocols.

• For laboratory-scale synthesis where high efficiency and clean reaction profiles are desired, Pd/C-catalyzed hydrogenation is often the preferred method. It offers mild reaction conditions and straightforward work-up.

• Raney Nickel is a more cost-effective option for larger-scale production, but its pyrophoric nature necessitates stringent safety precautions.

• The FeCl₃/C-hydrazine hydrate system provides a valuable alternative that avoids the use of high-pressure hydrogen gas, making it suitable for laboratories not equipped for hydrogenation. However, the toxicity of hydrazine must be carefully managed.

Researchers and drug development professionals should carefully evaluate these factors to select the most appropriate catalytic system for their specific needs, always prioritizing safety and procedural rigor. This guide provides the foundational knowledge and practical protocols to make an informed decision and achieve successful synthesis of aminophthalic acid.

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• 14. mdpi.com [mdpi.com]

A Comparative Guide to the Chemiluminescence of Luminol and its Emitting Product, the 3-Aminophthalic Acid Anion

For researchers, scientists, and professionals in drug development, the selection of chemiluminescent probes is a critical decision that impacts assay sensitivity, specificity, and overall data quality. Luminol has long been a cornerstone of chemiluminescent detection systems, valued for its robust light emission in a variety of applications. However, a deeper understanding of its reaction mechanism reveals that the actual light-emitting species is the excited-state 3-aminophthalic acid anion. Recent studies have shown that the 3-aminophthalic acid anion can itself be induced to produce chemiluminescence, raising pertinent questions about its performance relative to its well-known precursor. This guide provides an in-depth technical comparison of the chemiluminescence of luminol and the 3-aminophthalic acid anion, supported by mechanistic insights and detailed experimental protocols to empower researchers in making informed decisions for their specific applications.

Mechanistic Underpinnings of Light Emission

A thorough comparison begins with a clear understanding of the chemical transformations that lead to photon emission. While both luminol and the 3-aminophthalic acid anion ultimately produce light from the same excited species, their pathways to this state are distinct.

The Classical Luminol Pathway

The chemiluminescence of luminol is a well-documented, multi-step process that requires an alkaline environment, an oxidizing agent (commonly hydrogen peroxide), and a catalyst.[1][2] The catalyst, which can be a metal ion complex like ferricyanide or an enzyme such as horseradish peroxidase (HRP), plays a crucial role in accelerating the reaction and enhancing light output.[3]

The reaction proceeds through the deprotonation of luminol in a basic solution to form a dianion.[2] This dianion is then oxidized, leading to the formation of an unstable endoperoxide intermediate with the loss of nitrogen gas. This high-energy intermediate subsequently decomposes to form the 3-aminophthalate dianion in an electronically excited state.[4] As this excited molecule relaxes to its ground state, it releases energy in the form of a photon, producing the characteristic blue glow.[2] The fluorescence spectrum of the 3-aminophthalate molecule has been shown to perfectly match the chemiluminescence spectrum of luminol, confirming it as the light-emitting species.[4]

Caption: The reaction pathway for luminol chemiluminescence.

The Direct 3-Aminophthalic Acid Anion Pathway

Intriguingly, the 3-aminophthalic acid anion can be directly stimulated to produce chemiluminescence, bypassing the initial steps of the luminol reaction.[1] Research has demonstrated that in the presence of hydrogen peroxide and a cobalt(II) catalyst, the 3-aminophthalic acid anion is highly chemiluminescent.[1] The proposed mechanism for this direct activation is distinct from the classical luminol pathway and is speculated to involve the interaction of the 3-aminophthalic acid anion with singlet oxygen.[1] Singlet oxygen is a highly reactive, electronically excited state of molecular oxygen.[5] The amine group on the 3-aminophthalic acid anion can interact with singlet oxygen, potentially through a charge-transfer mechanism, leading to the formation of the excited state and subsequent light emission.[5]

Comparative Performance Analysis

Parameter	Luminol	3-Aminophthalic Acid Anion	Rationale & Causality
Chemiluminescence Quantum Yield (ΦCL)	~0.01 in aqueous solution[6]	Not definitively quantified, but described as "highly chemiluminescent"[1]	The multi-step luminol reaction has inherent inefficiencies, with potential for side reactions that do not produce light (the "dark reaction").[6] The more direct pathway for the 3-aminophthalic acid anion could theoretically be more efficient, but this requires experimental validation.
Emission Wavelength (λmax)	~425 nm[6]	Similar to luminol (~425 nm)[1]	As both reactions produce the same light-emitting species (excited 3-aminophthalate), their emission spectra are expected to be nearly identical.
Kinetic Profile	Flash-type or glow-type, depending on the catalyst and conditions.[7]	Similar kinetic profile to luminol under comparable conditions.[1]	The rate of light emission is governed by the kinetics of the oxidation reaction. The use of similar catalytic systems (e.g., metal ions) results in comparable reaction rates and emission durations.
Background Signal	Can be significant due to auto-oxidation and side reactions.	Reported to have a much lower background signal.[1]	The initial steps of the luminol reaction, particularly the formation of the luminol radical, can lead to non-chemiluminescent side reactions that contribute to background noise. The more direct excitation of the 3-aminophthalic acid anion may circumvent these pathways.
Reaction Complexity	Multi-step reaction requiring precursor activation.	More direct pathway to the excited state.	The need to first oxidize luminol to form the 3-aminophthalate adds a layer of complexity to the overall reaction.

Experimental Protocol for Comparative Analysis

To provide a framework for the objective comparison of these two chemiluminescent systems, the following experimental protocol is proposed. This protocol is designed to be a self-validating system, allowing for the direct comparison of light output under identical conditions.

Reagent Preparation

Stock Solutions:

• Luminol Stock (10 mM): Dissolve 0.177 g of luminol in 100 mL of 0.1 M NaOH. Store in a dark, airtight container.

• 3-Aminophthalic Acid Stock (10 mM): Dissolve 0.181 g of 3-aminophthalic acid in 100 mL of 0.1 M NaOH. Store in a dark, airtight container.

• Hydrogen Peroxide (1 M): Dilute 11.3 mL of 30% H₂O₂ to 100 mL with deionized water. Prepare fresh daily.

• Cobalt(II) Chloride Catalyst (10 mM): Dissolve 0.238 g of CoCl₂·6H₂O in 100 mL of deionized water.

• Working Buffer (0.1 M Carbonate Buffer, pH 10.5): Prepare by mixing appropriate volumes of 0.1 M sodium carbonate and 0.1 M sodium bicarbonate solutions.

Experimental Workflow

This workflow is designed for a luminometer capable of automated injection and kinetic measurements.

Caption: Workflow for the comparative analysis of chemiluminescence.

Step-by-Step Procedure:

• Prepare Working Solutions:

  • Luminol Working Solution (100 µM): Dilute 1 mL of 10 mM Luminol Stock into 99 mL of 0.1 M Carbonate Buffer (pH 10.5).

  • 3-Aminophthalic Acid Working Solution (100 µM): Dilute 1 mL of 10 mM 3-Aminophthalic Acid Stock into 99 mL of 0.1 M Carbonate Buffer (pH 10.5).

  • Oxidant/Catalyst Mixture: Immediately before use, mix 10 mL of 1 M H₂O₂ with 1 mL of 10 mM CoCl₂ catalyst.

• Instrument Setup:

  • Set the luminometer to record kinetic data for at least 60 seconds, with a data acquisition rate of at least 1 point per second.

  • Prime the injector with the Oxidant/Catalyst Mixture.

• Measurement of Luminol Chemiluminescence:

  • Pipette a defined volume (e.g., 200 µL) of the Luminol Working Solution into a luminometer tube.

  • Place the tube in the luminometer.

  • Initiate the measurement, which will trigger the injection of a defined volume (e.g., 50 µL) of the Oxidant/Catalyst Mixture.

  • Record the light emission profile.

  • Repeat for a minimum of three replicates.

• Measurement of 3-Aminophthalic Acid Anion Chemiluminescence:

  • Pipette the same volume (e.g., 200 µL) of the 3-Aminophthalic Acid Working Solution into a luminometer tube.

  • Repeat the measurement process as described in step 3.

  • Repeat for a minimum of three replicates.

• Data Analysis:

  • Overlay the kinetic profiles (Relative Light Units vs. Time) for both luminol and the 3-aminophthalic acid anion to compare the peak intensity and decay rate.

  • Calculate the integrated light output (total area under the curve) for each replicate.

  • Compare the average integrated light output of luminol and the 3-aminophthalic acid anion to determine the relative total photon emission.

Conclusion and Future Directions

The evidence suggests that while luminol is a robust and widely used chemiluminescent reagent, the direct excitation of its light-emitting product, the 3-aminophthalic acid anion, presents a compelling alternative. The key advantages of the 3-aminophthalic acid anion system appear to be its potentially simpler reaction mechanism and, most notably, a significantly lower background signal.[1] This latter characteristic could be of considerable benefit in assays where high sensitivity and a low limit of detection are paramount.

Furthermore, a more thorough elucidation of the proposed singlet oxygen-mediated mechanism for the 3-aminophthalic acid anion's chemiluminescence is warranted. Definitive experimental evidence for the involvement of singlet oxygen would not only solidify our understanding of this reaction but could also open up new avenues for the design of novel chemiluminescent probes with enhanced properties. For researchers in the field, the exploration of the 3-aminophthalic acid anion's direct chemiluminescence offers a promising frontier with the potential for significant advancements in sensitive detection methodologies.

References

• Chemistry LibreTexts. (2023, August 29). 2.1: Luminol. [Link]

• Huang, K., Sun, Y., Liu, L., & Hu, C. (2020). Chemiluminescence of 3-aminophthalic acid anion-hydrogen peroxide-cobalt (II). Luminescence, 35(3), 400-405. [Link]

• Wikipedia. (2023, November 28). Luminol. [Link]

• Lind, J., & Merényi, G. (1990). The Chemiluminescence of Luminol. In Chemiluminescence and Bioluminescence (pp. 145-154). CRC Press.

• Navas, N., & Garcia, A. (1998). The Chemiluminescence of Luminol. University of Granada. [Link]

• Thornburg, J., et al. (2015). Luminol-Based Chemiluminescent Signals: Clinical and Non-clinical Application and Future Uses. Journal of Photochemistry and Photobiology B: Biology, 153, 237-248. [Link]

• Desheng. (2023). What is the effect and influence of catalysts on the luminescence of luminol. [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Luminol?[Link]

• Lee, J., & Seliger, H. H. (1972). Quantum yields of luminol chemiluminescence reaction in aqueous and aprotic solvents. Photochemistry and Photobiology, 15(2), 227-237. [Link]

• Wikipedia. (2021, January 15). 3-Aminophthalic acid. [Link]

• Flinn Scientific. (2016). Chemiluminescence — A Toast to Chemistry. Publication No. 91331. [Link]

• Truman State University. (n.d.). Luminol Synthesis. [Link]

• Clennan, E. L. (2016). Overview of the Chemical Reactions of Singlet Oxygen. In Singlet O2: Applications in Biosciences and Nanosciences. Royal Society of Chemistry. [Link]

• Suzuki, N., & Mashiko, S. (2002). Chemiluminescent methods in analytical chemistry (Review). Analytical Sciences, 18(1), 5-15. [Link]

• University of Bristol. (n.d.). The Chemiluminescence of Luminol. [Link]

• Carolina Biological Supply Company. (2022, July 27). How to Make Luminol Glow: Glowing Reaction Activity. [Link]

• PhysicsOpenLab. (2019, February 6). Luminol and Chemiluminescence. [Link]

• RSC Education. (2010, February 28). Chemiluminescence - the oxidation of luminol. [Link]

• Truman State University. (n.d.). Synthesis and Characterization of Luminol. [Link]

• Neufeld, T. Y., et al. (2016). Peroxide-Induced Liberation of Iron from Heme Switches Catalysis during Luminol Reaction and Causes Loss of Light and Heterodyning of Luminescence Kinetics. PLoS ONE, 11(11), e0166219. [Link]

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A Comparative Guide to the Antimicrobial Activity of Phthalic Anhydride Derivatives

The escalating threat of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Among the myriad of heterocyclic compounds explored for their medicinal properties, derivatives of phthalic anhydride have emerged as a promising class of antimicrobials. This guide provides a comprehensive analysis of the antimicrobial activity of various phthalic anhydride derivatives, offering a comparative assessment of their efficacy, insights into their structure-activity relationships, and detailed experimental protocols for their evaluation.

The Chemical Versatility of Phthalic Anhydride in Antimicrobial Drug Discovery

Phthalic anhydride, a readily available and versatile chemical intermediate, serves as an excellent scaffold for the synthesis of a diverse array of derivatives.[1] The reactivity of the anhydride group allows for straightforward modifications, leading to the generation of compounds with a wide range of chemical and biological properties. The most extensively studied class of phthalic anhydride derivatives in the context of antimicrobial activity is the phthalimides.[2][3] These are typically synthesized through the condensation of phthalic anhydride with various primary amines or amino acids.[4][5] Further molecular hybridization by incorporating other pharmacologically active moieties, such as Schiff bases, has also been explored to enhance the antimicrobial potential of the phthalimide core.[2][6]

The general synthetic approach to N-substituted phthalimides is a robust and high-yielding process, often involving the reaction of phthalic anhydride with an appropriate amine under various conditions, including microwave irradiation for rapid synthesis.[3][5]

Caption: General workflow for the synthesis of N-substituted phthalimides from phthalic anhydride.

Comparative Analysis of Antimicrobial Efficacy

The antimicrobial activity of phthalic anhydride derivatives has been evaluated against a broad spectrum of pathogenic microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungal species. The following table summarizes the performance of representative derivatives from various studies, providing a comparative overview of their potency.

Derivative Class	Specific Compound	Test Organism	Activity Metric	Result	Reference
Phthalimide	Phthalimide derived from benzylamine	Escherichia coli	-	Remarkable antimicrobial activity	[1][7]
Amino Acid-Phthalimide	HUPF	Staphylococcus aureus	MIC	16 µg/mL	[4]
HUPF	Escherichia coli	MIC	24 µg/mL	[4]
HUPF	Candida albicans	MIC	24 µg/mL	[4]
HUPH	Staphylococcus aureus	MIC	20 µg/mL	[4]
HUPH	Escherichia coli	MIC	28 µg/mL	[4]
HUPH	Candida albicans	MIC	20 µg/mL	[4]
Phthalide Lactone	Compound 3 (with C-3 double bond)	Candida albicans ATCC 2091	50% growth inhibition	17.61 µg/mL	[8]
Other Phthalide Lactones	Various Candida species	50% growth inhibition	30.79–85.04 µg/mL	[8]
Phthalimide Schiff Base	Various derivatives	Streptococcus pyogenes	Inhibition	Moderate to high killing activity	[2][6]
Various derivatives	Staphylococcus aureus	Inhibition	Highly resistant	[2][6]

From the compiled data, it is evident that the antimicrobial activity of phthalic anhydride derivatives is significantly influenced by their chemical structure. For instance, the amino acid-phthalimide conjugates, HUPF and HUPH, exhibit potent activity against both bacteria and fungi, with MIC values in the low microgram per milliliter range.[4] This suggests that the incorporation of amino acid moieties can be a fruitful strategy for enhancing the antimicrobial spectrum and potency. In contrast, phthalide lactones generally show lower antifungal activity compared to the standard drug fluconazole.[8] The introduction of a Schiff base functional group to the phthalimide scaffold has yielded derivatives with variable activity, demonstrating moderate to high efficacy against Streptococcus pyogenes but limited activity against Staphylococcus aureus.[2][6]

Unraveling the Mechanism of Action

The precise mechanism by which phthalic anhydride derivatives exert their antimicrobial effects is not yet fully elucidated and may vary between different structural classes. However, several hypotheses have been proposed based on their chemical nature and computational studies.

The biological activity of phthalimide derivatives is often attributed to the imide ring system (-CO-N(R)-CO-).[2] The planar and hydrophobic nature of the phthalimide core allows for intercalation into DNA or interaction with hydrophobic pockets of essential microbial enzymes. Molecular docking studies on potent derivatives like HUPF and HUPH have shown effective binding to microbial protein targets, suggesting an enzyme inhibition mechanism.[4]

For derivatives containing a Schiff base (azomethine group, -C=N-), this functional group is believed to be crucial for their antimicrobial activity.[9] The imine group can chelate with metal ions present in the microbial cell, disrupting their normal physiological functions. Alternatively, the electrophilic carbon of the azomethine group can react with nucleophilic groups in amino acids of microbial proteins, leading to enzyme inactivation.

Caption: Postulated mechanisms of antimicrobial action for phthalic anhydride derivatives.

Standardized Protocols for Antimicrobial Susceptibility Testing

To ensure the reproducibility and comparability of antimicrobial activity data, standardized experimental protocols are essential. The following are detailed methodologies for two commonly employed assays in the evaluation of phthalic anhydride derivatives.

Agar Disk Diffusion Method (Kirby-Bauer Test)

This method is a qualitative or semi-quantitative assay to determine the susceptibility of a microorganism to a particular antimicrobial agent.

Protocol:

• Prepare Inoculum: Aseptically pick a few colonies of the test microorganism from a fresh culture plate and suspend them in sterile saline solution. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Inoculate Agar Plate: Dip a sterile cotton swab into the inoculum suspension and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of a Mueller-Hinton agar plate evenly in three directions to ensure confluent growth.

• Apply Disks: Sterilize forceps by dipping in alcohol and flaming. Aseptically place sterile paper disks (6 mm in diameter) impregnated with a known concentration of the test compound onto the surface of the inoculated agar plate. Gently press the disks to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.

• Measure Zone of Inhibition: After incubation, measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a quantitative assay to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Protocol:

• Prepare Stock Solution: Dissolve the test compound in a suitable solvent (e.g., DMSO) to prepare a high-concentration stock solution.

• Prepare Microtiter Plate: Add 50 µL of sterile Mueller-Hinton broth to each well of a 96-well microtiter plate.

• Serial Dilutions: Add 50 µL of the compound stock solution to the first well of a row. Perform two-fold serial dilutions by transferring 50 µL from the first well to the second, and so on, down the row. Discard the final 50 µL from the last well. This will result in a range of compound concentrations.

• Prepare Inoculum: Dilute the 0.5 McFarland standard inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculate Plate: Add 50 µL of the diluted inoculum to each well, bringing the total volume to 100 µL.

• Controls: Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.

Conclusion and Future Directions

Phthalic anhydride derivatives represent a versatile and promising platform for the development of novel antimicrobial agents. The ease of their synthesis and the tunability of their chemical structures allow for the exploration of a vast chemical space to optimize their antimicrobial activity. Derivatives incorporating amino acid moieties have demonstrated particularly potent and broad-spectrum activity.[4]

Future research should focus on several key areas:

• Elucidation of Mechanism of Action: Rigorous biochemical and biophysical studies are needed to definitively identify the molecular targets and mechanisms of action of the most potent derivatives.

• Structure-Activity Relationship (SAR) Studies: A systematic investigation of how different substituents on the phthalimide ring and the N-substituent affect antimicrobial activity will guide the design of more effective compounds.

• In Vivo Efficacy and Toxicity: Promising candidates identified in vitro must be evaluated in animal models of infection to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

• Combating Resistance: Investigating the potential of these derivatives to overcome existing resistance mechanisms or to be used in combination with current antibiotics could provide new therapeutic strategies.

By pursuing these avenues of research, the scientific community can harness the full potential of phthalic anhydride derivatives in the critical fight against infectious diseases.

References

• Synthesis, in Vitro, and in Silico Studies of Imide Derivatives of Phthalic Anhydride As Potential Antimicrobial Agents. Scribd. [Link]

• SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME NEW PHTHALIMIDE DERIVATIVES. Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry (AJPAMC). [Link]

• Synthesis, In Vitro, and In Silico studies of imide derivatives of phthalic anhydride as potential antimicrobial agents. PubMed. [Link]

• Synergic Effect of Phthalide Lactones and Fluconazole and Its New Analogues as a Factor Limiting the Use of Azole Drugs against Candidiasis. MDPI. [Link]

• Synthesis, characterization and preliminary antimicrobial study of some new phthalimide phenyl hydrazide derivatives. F1000Research. [Link]

• Synthesis, characterization and antimicrobial activity of some new phthalimide derivatives. Der Pharma Chemica. [Link]

• Synthesis and antimicrobial activity of α N-Phthilimido and acetimido derivatives from amino acids and anhydrides. CABI Digital Library. [Link]

• Phthalic anhydride (PA): a valuable substrate in organic transformations. RSC Publishing. [Link]

• Synthesis, characterization and preliminary antimicrobial study of some new phthalimide phenyl hydrazide derivatives. F1000Research. [Link]

• Synthesis and evaluation of antimicrobial activity of cyclic imides derived from phthalic and succinic anhydrides. PMC - NIH. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Azane (Ammonia) and Phthalic Acid

In the dynamic environment of research and drug development, the integrity of our work is intrinsically linked to the safety of our practices. The proper management and disposal of chemical waste are not mere regulatory hurdles; they are cornerstones of responsible science. This guide provides an in-depth, procedural framework for the safe disposal of two common laboratory chemicals: Azane, more commonly known as Ammonia (NH₃), and Phthalic Acid (C₈H₆O₄). As your partner in the laboratory, we are committed to providing value beyond the product, ensuring you have the critical information needed to operate safely and efficiently.

Part 1: Foundational Principles of Laboratory Waste Management

Before addressing substance-specific protocols, it is crucial to establish a baseline of operational safety grounded in universal best practices and regulatory standards. The Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) provide a clear framework for managing hazardous materials in the workplace.[1][2]

Core Tenets of Chemical Waste Safety:

• Segregation is Paramount: Never mix incompatible waste streams.[3][4] Mixing can trigger violent reactions, release toxic gases, or cause fires. Store different classes of chemical waste (e.g., flammables, acids, bases, oxidizers) in separate, designated secondary containment areas.[4]

• Proper Labeling is Non-Negotiable: All waste containers must be clearly and accurately labeled.[4][5] The label must include the words "Hazardous Waste," the full chemical name(s) of the contents (no abbreviations or formulas), and the date of accumulation.[5]

• Container Integrity is Key: Use only containers that are compatible with the chemical waste they hold.[5][6] The original product container is often the best choice.[6] Ensure containers are in good condition, free from leaks, and always kept closed when not in use.[6][7]

• Know Your Limits: Laboratories are subject to limits on the volume of hazardous waste that can be stored at any given time.[6][8] Familiarize yourself with your institution's and local regulations to ensure compliance.

Part 2: Disposal Protocol for Azane (Ammonia, NH₃)

Azane, the systematic IUPAC name for ammonia, is a ubiquitous chemical in laboratory settings.[9] It is a colorless gas with a potent, pungent odor.[10][11] While essential for many processes, it is both caustic and hazardous in its concentrated form.[11][12]

Hazard Assessment: Azane (Ammonia)

Understanding the risks associated with ammonia is the first step in its safe management.

Hazard Type	Description	Citations
Health Hazards	Toxic if inhaled, causing severe respiratory irritation. Causes severe skin burns and eye damage.	[12]
Physical Hazards	Flammable gas. Forms explosive mixtures with air in concentrations of 15-25%. Containers may explode if heated as it is a gas under pressure.	[12][13]
Environmental	Very toxic to aquatic life with long-lasting effects.	[12]

Required Personal Protective Equipment (PPE)

When handling ammonia waste, full personal protective equipment is mandatory to prevent exposure.

• Eye/Face Protection: Chemical safety goggles and a face shield.[14]

• Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, neoprene) and a flame-resistant lab coat or chemical-resistant apron.[14]

• Respiratory Protection: All handling of concentrated ammonia solutions or in situations with potential for vapor release must be conducted in a certified chemical fume hood.[14] For emergencies or where ventilation is inadequate, a NIOSH-approved respirator with the appropriate cartridge for ammonia is required.

Step-by-Step Disposal Procedure for Aqueous Ammonia Waste

Aqueous ammonia solutions are common laboratory waste. Neutralization is a key step before collection for final disposal. Under no circumstances should concentrated ammonia be poured down the drain.

• Work in a Fume Hood: Always perform this procedure inside a certified chemical fume hood.

• Prepare for Neutralization: Place a large beaker of a weak acid, such as 5% acetic acid or 5% hydrochloric acid, in a secondary containment tray filled with ice to control the exothermic reaction.

• Slow Addition: Slowly and carefully add the aqueous ammonia waste to the acid with constant stirring. The slow addition and cooling are critical to prevent boiling and splashing.

• Monitor pH: Periodically check the pH of the solution using a pH meter or pH strips. Continue adding the waste until the solution is neutralized (pH 6-8).

• Collect for Disposal: Pour the neutralized solution into a dedicated hazardous waste container labeled "Neutralized Ammonia Solution for Disposal" and include the constituents.

• Arrange for Pickup: Seal the container and store it in your laboratory's designated satellite accumulation area for collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[15][16]

Emergency Spill Protocol for Aqueous Ammonia

• Evacuate and Alert: Immediately alert personnel in the area and evacuate if the spill is large or in a poorly ventilated space.

• Ventilate: Increase ventilation by opening sashes on fume hoods.

• Don PPE: Before addressing the spill, don the appropriate PPE, including respiratory protection if necessary.

• Contain and Neutralize: For small spills, contain the liquid with an inert absorbent material (e.g., vermiculite, sand). Cautiously neutralize the spill by slowly adding a weak acid.

• Collect Waste: Scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department.

Part 3: Disposal Protocol for Phthalic Acid (C₈H₆O₄)

Phthalic acid is a white crystalline solid commonly used in the synthesis of dyes, perfumes, and other organic compounds.[17] While it is a weak acid, it presents its own set of hazards that require careful management.[18]

Hazard Assessment: Phthalic Acid

Hazard Type	Description	Citations
Health Hazards	Causes serious eye irritation.[19][20] Causes skin irritation and may cause respiratory irritation.[18][21]
Physical Hazards	Combustible solid.[21] Finely dispersed dust can form explosive mixtures with air.[18][21]
Chemical Incompatibilities	Reacts violently with nitric acid. Incompatible with strong oxidizing agents, strong bases, and sodium nitrite.[21][22]

Required Personal Protective Equipment (PPE)

• Eye/Face Protection: Safety glasses with side shields or chemical splash goggles.[20][23]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[15][24]

• Respiratory Protection: Use in a well-ventilated area. If dust is generated, work in a fume hood or use a NIOSH-approved particulate respirator.[15][18]

Step-by-Step Disposal Procedure for Solid Phthalic Acid Waste

Solid organic acids like phthalic acid should not be disposed of in regular trash or down the drain.[19] The preferred disposal method is incineration by a licensed waste management facility.[15][25]

• Designate a Waste Container: Use a clearly labeled, leak-proof container for solid phthalic acid waste. The container should be labeled "Hazardous Waste - Solid Phthalic Acid."[5]

• Transfer Waste: Carefully transfer the solid waste into the container, minimizing dust generation.[15] A scoop or shovel should be used.

• Segregate: Store the waste container away from incompatible materials, particularly strong bases and oxidizers.[17][25]

• Seal and Store: Securely seal the container and place it in your laboratory's designated satellite accumulation area.

• Arrange for Pickup: Contact your institution's EHS department for collection and disposal via a licensed hazardous waste contractor. The most common method is high-temperature incineration equipped with afterburners and scrubbers.[15][25]

Emergency Spill Protocol for Solid Phthalic Acid

• Alert and Secure: Alert personnel and restrict access to the spill area.

• Don PPE: Ensure you are wearing the necessary PPE, including respiratory protection if dust is present.

• Clean-Up: Use dry clean-up procedures.[17] Gently sweep or vacuum the spilled material to avoid creating dust clouds.[15][17] Place the collected solid into a labeled hazardous waste container.

• Decontaminate: Wipe the spill area with a damp cloth. Dispose of the cloth and any other cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS department.

Part 4: Visualizing the Disposal Workflow

To ensure clarity and procedural adherence, the following diagrams illustrate the decision-making and operational flow for managing these chemical wastes.

Caption: Waste disposal workflows for aqueous ammonia and solid phthalic acid.

Caption: Decision tree for proper chemical waste segregation in the laboratory.

References

• Loba Chemie. (2024).
• MilliporeSigma. (2025).
• Carl Roth. (2024).
• Synquest Labs. (2016).
• Carl Roth. Safety data sheet acc. to Safe Work Australia - Code of Practice: Phthalic acid.
• Grokipedia. Azane.
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